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  • Product: 2-Chloro-4-methoxy-6-phenylpyridine

Core Science & Biosynthesis

Foundational

Chemical structure and properties of 2-Chloro-4-methoxy-6-phenylpyridine

CAS No: 1805464-56-5 Formula: C₁₂H₁₀ClNO Molecular Weight: 219.67 g/mol [1] Executive Summary 2-Chloro-4-methoxy-6-phenylpyridine is a trisubstituted pyridine scaffold serving as a critical intermediate in the synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

CAS No: 1805464-56-5 Formula: C₁₂H₁₀ClNO Molecular Weight: 219.67 g/mol [1]

Executive Summary

2-Chloro-4-methoxy-6-phenylpyridine is a trisubstituted pyridine scaffold serving as a critical intermediate in the synthesis of bioactive small molecules, particularly in the fields of oncology (kinase inhibitors) and immunology (GPCR antagonists). Its structural value lies in its orthogonal reactivity profile : the 2-chloro position offers a site for precise nucleophilic or metal-catalyzed substitution, the 4-methoxy group provides electronic modulation (donor effect), and the 6-phenyl ring confers lipophilicity and steric directionality essential for binding affinity in hydrophobic pockets.

This guide details the physicochemical properties, validated synthesis pathways, and reactivity logic required for the effective utilization of this compound in high-throughput medicinal chemistry.

Chemical Structure & Electronic Properties[2]

Structural Analysis

The molecule features a pyridine core substituted at the 2, 4, and 6 positions. This specific substitution pattern creates a unique electronic environment:

  • 2-Position (Chloro): Highly electrophilic due to the inductive withdrawal of the adjacent nitrogen and the chlorine atom itself. This is the primary "warhead" for functionalization.

  • 4-Position (Methoxy): An electron-donating group (EDG) via resonance (+M effect). This substituent increases electron density in the ring, counteracting the electron-deficient nature of the pyridine nitrogen, but specifically deactivates the 3- and 5-positions toward electrophilic attack while stabilizing the ring against reduction.

  • 6-Position (Phenyl): Provides a conjugated

    
    -system that extends delocalization. It serves primarily as a hydrophobic anchor (Lipophilic Efficiency element) in drug design.
    
Physicochemical Data
PropertyValueNote
Appearance White to off-white crystalline solidTypical of aryl-substituted pyridines
Melting Point 78–82 °C (Predicted)Varies with crystal packing/purity
Solubility DCM, DMSO, EtOAc, MethanolInsoluble in water
LogP ~3.4Moderately lipophilic
pKa ~2.5 (Conjugate acid)Reduced basicity due to 2-Cl and 6-Ph

Synthesis Pathways[4][5][6]

Two primary routes are established for the synthesis of 2-Chloro-4-methoxy-6-phenylpyridine. The choice depends on the availability of starting materials and scale requirements.

Route A: Selective Suzuki Coupling (Recommended)

This route utilizes commercially available 2,6-dichloro-4-methoxypyridine. The reaction relies on the statistical probability and steric control to mono-arylate the pyridine.

  • Precursor: 2,6-Dichloro-4-methoxypyridine

  • Reagent: Phenylboronic acid (1.05 equiv)

  • Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂

  • Mechanism: Oxidative addition preferentially occurs, but controlling mono- vs. bis-coupling is critical.

Route B: Dehydroxy-Chlorination

This route builds the pyridine ring or modifies a pyridone precursor. It is preferred for large-scale manufacturing where 4-methoxy-6-phenyl-2-pyridone is accessible.

  • Precursor: 4-Methoxy-6-phenylpyridin-2(1H)-one

  • Reagent: Phosphorus oxychloride (POCl₃)

  • Conditions: Reflux (80–100 °C), often with catalytic DMF.

Synthesis Logic Diagram (DOT)

SynthesisPathways Start1 2,6-Dichloro-4- methoxypyridine Product 2-Chloro-4-methoxy- 6-phenylpyridine (Target) Start1->Product Suzuki Coupling (Route A) Reagent1 Phenylboronic Acid Pd(0) Catalyst Reagent1->Start1 Start2 4-Methoxy-6-phenyl pyridin-2(1H)-one Start2->Product Dehydrative Chlorination (Route B) Reagent2 POCl3 (Chlorination) Reagent2->Start2

Figure 1: Convergent synthesis pathways showing the metal-catalyzed cross-coupling (Route A) and the classical chlorination (Route B).

Experimental Protocol: Route A (Suzuki Coupling)

Objective: Selective mono-arylation of 2,6-dichloro-4-methoxypyridine.

Reagents:

  • 2,6-Dichloro-4-methoxypyridine (1.0 equiv, 178 mg, 1.0 mmol)

  • Phenylboronic acid (1.1 equiv, 134 mg, 1.1 mmol)

  • Pd(PPh₃)₄ (5 mol%, 58 mg)

  • Na₂CO₃ (2.0 equiv, 212 mg) dissolved in minimal water

  • Solvent: 1,4-Dioxane/Water (4:1 v/v, 10 mL)

Procedure:

  • Degassing: Charge a reaction vial with the dichloro-pyridine, phenylboronic acid, and Pd catalyst. Seal and purge with Argon for 5 minutes.

  • Solvation: Add the degassed Dioxane/Water solvent mixture via syringe.

  • Reaction: Heat the mixture to 90 °C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 8:1) or LC-MS.

    • Note: If bis-phenyl product (2,6-diphenyl) is observed, reduce temperature to 70 °C and add boronic acid dropwise.

  • Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

  • Purification: Dry organic layer over Na₂SO₄, concentrate in vacuo. Purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

  • Validation: Product should appear as a white solid. Confirm via ¹H NMR (Look for phenyl protons @ 7.4-8.0 ppm and methoxy singlet @ ~3.9 ppm).

Reactivity & Applications

The utility of 2-Chloro-4-methoxy-6-phenylpyridine is defined by its ability to undergo orthogonal transformations.

Primary Reactivity Vector: C-2 Substitution

The chlorine atom at C-2 is activated for Nucleophilic Aromatic Substitution (SₙAr) and Pd-catalyzed Cross-Coupling .

  • SₙAr: Reacts with amines, thiols, or alkoxides. The presence of the electron-donating 4-OMe group slightly deactivates this position compared to a 4-H pyridine, often requiring elevated temperatures (>100 °C) or strong bases.

  • Buchwald-Hartwig: Efficient coupling with amines to form 2-amino-pyridines (kinase inhibitor motifs).

Secondary Reactivity: O-Demethylation

The 4-methoxy group can be cleaved using BBr₃ or Pyridine·HCl to yield the 2-chloro-6-phenylpyridin-4-ol . This reveals a phenol-like handle for etherification or conversion to a triflate for further coupling.

Reactivity Flowchart (DOT)

Reactivity Center 2-Chloro-4-methoxy- 6-phenylpyridine Rxn1 Buchwald-Hartwig (R-NH2, Pd-Cat) Center->Rxn1 Rxn2 Suzuki Coupling (Ar-B(OH)2, Pd-Cat) Center->Rxn2 Rxn3 Demethylation (BBr3 or HBr) Center->Rxn3 Prod1 2-Amino-4-methoxy- 6-phenylpyridine (Kinase Inhibitor Core) Rxn1->Prod1 C-N Bond Formation Prod2 2-Aryl-4-methoxy- 6-phenylpyridine (Biaryl Scaffold) Rxn2->Prod2 C-C Bond Formation Prod3 2-Chloro-6-phenyl pyridin-4-ol (H-Bond Donor) Rxn3->Prod3 Deprotection

Figure 2: Divergent synthesis map illustrating the three primary functionalization pathways available from the core scaffold.

Safety & Handling (GHS)

Signal Word: WARNING

Hazard StatementDescription
H315 Causes skin irritation.
H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Handling Protocols:

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat.

  • Ventilation: All solid handling and heating steps must be performed inside a certified chemical fume hood.

  • Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis or oxidation over long periods.

References

  • BLD Pharm. (n.d.).[2] 2-Chloro-4-methoxy-6-methylpyridine and related analogs. Retrieved from

  • ChemSrc. (2025). CAS 1805464-56-5 Entry: 2-Chloro-4-methoxy-6-phenylpyridine.[2][3] Retrieved from

  • BenchChem. (2025). Reactivity of 2-Chloro-4-methoxypyridine derivatives. Retrieved from

  • Santa Cruz Biotechnology. (n.d.). 2-Chloro-4-phenylpyridine Properties. Retrieved from

  • MDPI. (2022). Synthesis of 2,4-diarylquinoline derivatives via Povarov reaction. Retrieved from

Sources

Exploratory

Electronic properties of 4-methoxy substituted phenylpyridines

Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Materials Scientists Topic: Electronic properties of 2-(4-methoxyphenyl)pyridine (CAS: 5957-90-4) Executive Summary The introduction of a...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Materials Scientists Topic: Electronic properties of 2-(4-methoxyphenyl)pyridine (CAS: 5957-90-4)

Executive Summary

The introduction of a methoxy group at the 4-position of the phenyl ring in 2-phenylpyridine creates a scaffold—2-(4-methoxyphenyl)pyridine —with distinct electronic asymmetry. This modification is not merely structural; it acts as a precise electronic throttle. In organometallic photophysics (OLEDs), the methoxy group functions as a strong


-donor, destabilizing the Highest Occupied Molecular Orbital (HOMO) and narrowing the optical band gap. In medicinal chemistry, it introduces a metabolic "soft spot" for CYP450 dealkylation while modulating the basicity of the pyridine nitrogen.

This guide provides a rigorous analysis of the electronic perturbations caused by this substitution, supported by validated synthetic protocols and photophysical data.

Part 1: Molecular Architecture & Electronic Theory

The Electronic Push-Pull System

The core distinction between the unsubstituted 2-phenylpyridine (ppy) and its 4-methoxy derivative lies in the mesomeric interaction between the ether oxygen and the biaryl system.

  • Inductive Effect (-I): The oxygen atom is electronegative, exerting a weak inductive pull.

  • Mesomeric Effect (+M): The lone pairs on the oxygen overlap with the

    
    -system of the phenyl ring. This effect dominates, pushing electron density across the phenyl ring and, to a lesser extent, onto the pyridine ring via the C-C bond.
    

This electronic injection raises the energy of the HOMO (localized primarily on the phenyl ring and metal center in complexes) while leaving the LUMO (localized on the pyridine ring) relatively unperturbed.

Impact on Basicity (pKa)

The electron-donating nature (EDG) of the methoxy group increases the electron density at the pyridine nitrogen. While 2-phenylpyridine has a pKa of approximately 4.4–4.8, the 4-methoxy substitution shifts this value slightly higher (closer to 5.2), enhancing the ligand's


-donating capability in coordination chemistry.

ElectronicEffects OMe Methoxy Group (-OMe) Phenyl Phenyl Ring (HOMO Center) OMe->Phenyl +M Effect (Strong) Pyridine Pyridine Ring (LUMO Center) Phenyl->Pyridine Through-Bond Conjugation Nitrogen Pyridine Nitrogen (Coordination Site) Pyridine->Nitrogen Increased Electron Density

Figure 1: The methoxy group acts as an electron pump, raising the energy of the phenyl


-system and increasing basicity at the nitrogen center.

Part 2: Photophysical & Material Properties

HOMO/LUMO Engineering

In the context of Iridium(III) complexes (e.g., analogs of Ir(ppy)₃), the 4-methoxy group is a critical tool for color tuning.

  • HOMO Destabilization: The methoxy group resides on the phenyl ring, which contributes significantly to the HOMO of the complex. The +M effect raises the HOMO energy level.[1]

  • Band Gap Narrowing: Since the LUMO (pyridine-based) is less affected, the overall HOMO-LUMO gap decreases.

  • Result: A Red Shift (Bathochromic shift) in emission compared to the unsubstituted parent.

Comparative Data Summary
Property2-Phenylpyridine (Parent)2-(4-Methoxyphenyl)pyridine (Target)Impact of Substitution
CAS Number 1008-89-55957-90-4 N/A
Melting Point Liquid (at RT)53 - 57 °C Solid state stabilization
Absorption

~245 nm282 nm (MeOH)Red-shift due to auxochromic effect
HOMO Energy (Approx) -5.7 eV-5.5 to -5.6 eV Destabilized (Raised)
LUMO Energy (Approx) -2.4 eV-2.3 to -2.4 eV Minimal change
pKa (Conj. Acid) 4.43~5.2 Increased basicity

Part 3: Experimental Protocol (Synthesis)

Methodology: Suzuki-Miyaura Cross-Coupling Rationale: This pathway offers the highest regioselectivity and tolerance for the basic pyridine nitrogen, which can otherwise poison catalysts in other coupling schemes.

Reagents & Stoichiometry
  • Substrate A: 2-Bromopyridine (1.0 equiv)

  • Substrate B: 4-Methoxyphenylboronic acid (1.1 - 1.2 equiv)

  • Catalyst: Pd(PPh₃)₄ (3-5 mol%) or Pd(dppf)Cl₂ (for sterically hindered scales)

  • Base: Na₂CO₃ (2.0 M aqueous solution, 2-3 equiv)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio) or Toluene/Ethanol/Water.

Step-by-Step Protocol
  • Preparation: In a round-bottom flask, dissolve 2-bromopyridine (1.0 eq) and 4-methoxyphenylboronic acid (1.1 eq) in degassed 1,4-dioxane.

  • Activation: Add the Palladium catalyst (Pd(PPh₃)₄) under a stream of Nitrogen/Argon. Note: Solution typically turns yellow/orange.

  • Base Addition: Add the aqueous Na₂CO₃ solution.

  • Reflux: Heat the mixture to 90–100 °C for 12–16 hours. Monitor via TLC (Eluent: Hexane/EtOAc 8:2). The product usually has a lower Rf than the bromide but higher than the boronic acid.

  • Workup: Cool to RT. Dilute with EtOAc and wash with water (x2) and brine (x1). Dry over Na₂SO₄.

  • Purification: Flash column chromatography on silica gel. Gradient elution (0%

    
     20% EtOAc in Hexanes).
    
  • Crystallization: Recrystallize from Ethanol/Hexane to obtain white crystals (MP: 53–57 °C).

SynthesisWorkflow Step1 Reactants: 2-Bromopyridine + 4-Methoxyphenylboronic acid Step2 Catalyst Addition: Pd(PPh3)4 (5 mol%) Inert Atmosphere (N2) Step1->Step2 Step3 Coupling Reaction: Na2CO3 (aq), Dioxane Reflux 100°C, 16h Step2->Step3 Step4 Workup & Isolation: EtOAc Extraction Silica Chromatography Step3->Step4 Result Product: 2-(4-Methoxyphenyl)pyridine (White Solid, >97% Purity) Step4->Result

Figure 2: The Suzuki-Miyaura protocol ensures high fidelity C-C bond formation while preserving the pyridine ring integrity.

Part 4: Medicinal Chemistry Implications[2][3]

Metabolic Liability

In drug discovery, the 4-methoxy group is a classic "metabolic handle."

  • CYP450 Interaction: The methoxy group is prone to O-demethylation, primarily mediated by CYP2D6 or CYP3A4.

  • Product: This yields the corresponding phenol (2-(4-hydroxyphenyl)pyridine), which significantly alters the LogP (lipophilicity) and can serve as a conjugation site for Phase II metabolism (Glucuronidation).

  • Strategy: If the methoxy group is metabolically unstable in a lead compound, medicinal chemists often replace it with a Difluoromethoxy (-OCHF₂) or Trifluoromethoxy (-OCF₃) group to block metabolism while retaining similar electronic properties.

Solubility & Lipophilicity
  • LogP: The methoxy group increases lipophilicity compared to a hydroxyl group but is more polar than a methyl or phenyl group.

  • Solubility: It improves solubility in organic formulations compared to the unsubstituted phenylpyridine, aiding in the processing of OLED layers or pharmaceutical formulations.

References

  • Tokyo Chemical Industry (TCI). Product Specification: 2-(4-Methoxyphenyl)pyridine (CAS 5957-90-4).[2] Retrieved from .

  • ChemicalBook. 2-(4-Methoxyphenyl)pyridine Properties and Spectral Data. Retrieved from .

  • Beilstein Journal of Organic Chemistry. Synthesis, photophysical and electrochemical properties of pyridine-based fluorescent dyes. (2019). Retrieved from .

  • National Institutes of Health (NIH). Tuning the Emission of Cationic Iridium (III) Complexes Towards the Red Through Methoxy Substitution. (2015).[2] Retrieved from .

  • BenchChem. Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4-methylpyridine (Analogous Protocol). Retrieved from .

Sources

Foundational

2-Chloro-4-methoxy-6-phenylpyridine CAS number and molecular weight

Core Identity & Synthetic Utility in Medicinal Chemistry Executive Summary 2-Chloro-4-methoxy-6-phenylpyridine (CAS: 1805464-56-5 ) is a trisubstituted pyridine scaffold increasingly utilized in early-stage drug discover...

Author: BenchChem Technical Support Team. Date: February 2026

Core Identity & Synthetic Utility in Medicinal Chemistry

Executive Summary

2-Chloro-4-methoxy-6-phenylpyridine (CAS: 1805464-56-5 ) is a trisubstituted pyridine scaffold increasingly utilized in early-stage drug discovery.[1] Characterized by its orthogonal functionalization potential, this molecule serves as a critical "linchpin" intermediate.[2] It features an electrophilic chlorine handle at the C2 position, an electron-donating methoxy group at C4, and a lipophilic phenyl anchor at C6. This specific substitution pattern allows for controlled, sequential elaboration, making it highly valuable for developing kinase inhibitors and GPCR modulators where precise structure-activity relationship (SAR) probing is required.

Chemical Identity & Physicochemical Properties[1][3][4][5][6]

PropertyData
CAS Number 1805464-56-5
IUPAC Name 2-Chloro-4-methoxy-6-phenylpyridine
Molecular Formula

Molecular Weight 219.67 g/mol
Exact Mass 219.045 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, DCM, Ethyl Acetate; Sparingly soluble in water
pKa (Calculated) ~2.5 (Pyridine N)
LogP (Predicted) 3.4 ± 0.4

Synthetic Methodology

The synthesis of 2-Chloro-4-methoxy-6-phenylpyridine is typically achieved via a regioselective Suzuki-Miyaura cross-coupling.[1] The presence of the electron-donating methoxy group at C4 deactivates the pyridine ring slightly compared to a unsubstituted pyridine, but the C2 and C6 positions remain susceptible to oxidative addition by palladium catalysts.

Primary Synthesis Route: Regioselective Monocoupling

Precursor: 2,6-Dichloro-4-methoxypyridine.[1] Reagent: Phenylboronic acid (1.05 equiv). Catalyst:


 or 

.

Rationale: Starting with the symmetric 2,6-dichloro analog allows for a statistical monocoupling. While bis-coupling is a side reaction, controlling stoichiometry and temperature favors the mono-arylated product.

Protocol:
  • Charge: To a reaction vessel, add 2,6-dichloro-4-methoxypyridine (1.0 equiv), Phenylboronic acid (1.05 equiv), and

    
     (2.0 equiv).
    
  • Solvent: Add a degassed mixture of DME/Water (4:1 v/v).

  • Catalyst: Add

    
     (5 mol%) under an inert atmosphere (
    
    
    
    or Ar).
  • Reaction: Heat to 85°C for 4–6 hours. Monitor by LC-MS for the disappearance of starting material and formation of the mono-product (MW 219.7).

  • Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry over

    
    .[3]
    
  • Purification: Silica gel chromatography (Hexanes/EtOAc gradient). The bis-phenyl byproduct elutes later due to higher lipophilicity; the unreacted starting material elutes first.[1]

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthesis and potential downstream diversifications.

SynthesisPath Start 2,6-Dichloro-4- methoxypyridine Reagents Phenylboronic Acid Pd(PPh3)4, Na2CO3 85°C, 4h Start->Reagents Product 2-Chloro-4-methoxy- 6-phenylpyridine (CAS 1805464-56-5) Reagents->Product Major (Mono) Byproduct 2,6-Diphenyl-4- methoxypyridine (Over-coupling) Reagents->Byproduct Minor (Bis) Downstream Diverse Scaffolds (via SNAr or Coupling) Product->Downstream Functionalization at C2-Cl

Figure 1: Synthetic pathway for the production of 2-Chloro-4-methoxy-6-phenylpyridine via Suzuki coupling, highlighting the critical separation from the bis-coupled byproduct.

Reactivity Profile & Applications in Drug Discovery

This scaffold is valuable because it offers three distinct vectors for chemical modification, allowing medicinal chemists to probe biological pockets effectively.

The C2-Chlorine "Warhead"

The chlorine atom at position 2 is the primary handle for further elaboration.[1]

  • Nucleophilic Aromatic Substitution (

    
    ):  The pyridine nitrogen renders the C2 position electron-deficient. Amines, thiols, and alkoxides can displace the chloride, especially under elevated temperatures or basic conditions. This is ideal for introducing solubilizing groups (e.g., piperazines) or H-bond donors.
    
  • Cross-Coupling: The C2-Cl bond remains active for a second round of Suzuki, Buchwald-Hartwig, or Sonogashira coupling, enabling the construction of non-symmetric 2,6-diaryl systems.[1]

The C4-Methoxy Group[1][8]
  • Electronic Modulation: The methoxy group acts as a mesomeric donor (+M), modulating the basicity of the pyridine nitrogen.

  • Deprotection Strategy: The methyl group can be removed (using

    
     or Pyridine-HCl) to reveal the 4-pyridone/4-hydroxypyridine  tautomer.[1] This unmasks a hydrogen bond donor/acceptor pair, often critical for binding in kinase hinge regions.
    
The C6-Phenyl Anchor
  • Lipophilic Contact: The phenyl ring provides a hydrophobic interaction surface (Van der Waals contacts) often required to occupy deep hydrophobic pockets in enzymes (e.g., the "back pocket" of a kinase).

  • Metabolic Stability: The phenyl ring blocks the susceptible C6 position of the pyridine from metabolic oxidation.[1]

Handling, Safety, and Storage

As a halogenated heterocycle, standard laboratory safety protocols must be observed.

  • Hazards: Irritant to eyes, respiratory system, and skin. Potential skin sensitizer.

  • Storage: Store at 2–8°C under an inert atmosphere (Argon) to prevent slow hydrolysis or oxidation over long periods.

  • Stability: Stable under normal laboratory conditions. Avoid strong oxidizing agents.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for 2-Chloro-4-phenylpyridine (Analogous Chemistry). Retrieved February 17, 2026, from [Link]

  • ChemSrc. (2025). CAS 1805464-56-5 Entry.[1][4][5] Retrieved February 17, 2026, from [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.

Sources

Exploratory

Solubility Profile & Purification Strategy: 2-Chloro-4-methoxy-6-phenylpyridine

This guide is structured as a high-level technical whitepaper designed for drug development scientists. It synthesizes predictive physicochemical profiling with rigorous experimental protocols to establish the solubility...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a high-level technical whitepaper designed for drug development scientists. It synthesizes predictive physicochemical profiling with rigorous experimental protocols to establish the solubility landscape of 2-Chloro-4-methoxy-6-phenylpyridine , a critical pharmacophore scaffold.

Technical Guide for Process Chemistry & Formulation

Part 1: Executive Summary & Physicochemical Profile

2-Chloro-4-methoxy-6-phenylpyridine is a trisubstituted pyridine derivative often utilized as a scaffold in kinase inhibitor discovery and optoelectronic material synthesis. Its solubility behavior is governed by the interplay between the lipophilic phenyl and chloro substituents and the dipole-inducing methoxy group.

Unlike simple pyridines, this compound exhibits a "push-pull" electronic character that complicates solvent selection. The electron-donating methoxy group at C4 competes with the electron-withdrawing chlorine at C2 and the phenyl ring at C6, creating a specific solubility window ideal for polar aprotic solvents and medium-polarity protic solvents at elevated temperatures.

Physicochemical Drivers of Solubility
FeatureStructural MoietyImpact on Solubility
Lipophilicity 6-Phenyl ring + 2-ChloroHigh solubility in non-polar/aromatic solvents (Toluene, DCM). Drastically reduces water solubility.
H-Bond Acceptance Pyridine Nitrogen (

)
Facilitates solubility in protic solvents (MeOH, EtOH) via H-bonding, but steric hindrance from the 2-Cl and 6-Ph groups weakens this effect compared to unsubstituted pyridine.
Dipole Moment 4-Methoxy groupEnhances solubility in esters (Ethyl Acetate) and ketones (Acetone).
Crystal Lattice

Stacking
The planar phenyl-pyridine system leads to strong lattice energy, requiring higher temperatures (endothermic dissolution) to break the crystal lattice in alcohols.

Part 2: Solubility Landscape & Solvent Selection

The following data represents the predicted solubility tiering based on structural analogs (e.g., 2-chloro-4-phenylpyridine and 2-chloro-4-methoxypyridine) and validated experimental purification protocols for this class of compounds.

Quantitative Solubility Tiering (Estimated at 25°C)
Solvent ClassRepresentative SolventsSolubility Ratingusage Recommendation
Chlorinated Hydrocarbons Dichloromethane (DCM), ChloroformExcellent (>100 mg/mL)Ideal for extraction and initial dissolution.
Aromatic Hydrocarbons Toluene, XyleneHigh (>50 mg/mL)Preferred for high-temperature reactions; poor anti-solvent.
Esters & Ketones Ethyl Acetate, AcetoneGood (20–50 mg/mL)Primary choice for recrystallization (often paired with Hexane).
Alcohols Methanol, Ethanol, IPAModerate (5–20 mg/mL)Best for cooling crystallization. High solubility at boiling, low at ambient.
Alkanes Hexane, HeptanePoor (<1 mg/mL)Excellent Anti-solvent. Use to crash out product from DCM or EtOAc.
Aqueous Water, pH 7 BufferInsoluble (<0.01 mg/mL)Use for washing away inorganic salts during workup.
Recrystallization Strategy

For purification of crude 2-Chloro-4-methoxy-6-phenylpyridine, the Ethanol/Water or Ethyl Acetate/Hexane systems are thermodynamically favored.

  • System A (Polar): Dissolve in boiling Ethanol; add water dropwise until turbidity persists; cool slowly to 4°C.

  • System B (Non-Polar): Dissolve in minimal refluxing Ethyl Acetate; add warm Hexane; cool to -20°C.

Part 3: Experimental Protocols (Self-Validating Systems)

Since exact mole-fraction data depends on specific polymorphs, you must generate a solubility curve for your specific batch. Use this standardized gravimetric workflow.

Protocol 1: Gravimetric Solubility Determination

Objective: Determine the saturation mole fraction (


) at temperatures 

(278.15 K to 323.15 K).
  • Preparation: Calibrate an analytical balance to

    
     g. Pre-heat the solvent bath to the target temperature 
    
    
    
    .
  • Saturation: Add excess 2-Chloro-4-methoxy-6-phenylpyridine to 10 mL of solvent in a jacketed glass vessel.

  • Equilibration: Stir at 400 rpm for 24 hours. Stop stirring and allow phases to separate for 2 hours (ensure isothermal conditions).

  • Sampling: Using a syringe with a pre-heated 0.22

    
    m PTFE filter, withdraw 2 mL of supernatant.
    
  • Quantification: Transfer filtrate to a tared weighing dish. Evaporate solvent (vacuum oven at 40°C, 12 h). Weigh the residue (

    
    ).
    
  • Calculation:

    
    
    
Protocol 2: Laser Monitoring (Dynamic Method)

For rapid determination of the metastable zone width (MSZW) for crystallization.

  • Setup: Automated reactor with turbidity probe.

  • Ramp: Heat slurry at 0.5 K/min until transmission hits 100% (

    
    ).
    
  • Cool: Cool at 0.5 K/min until transmission drops (

    
    ).
    

Part 4: Thermodynamic Modeling

To scale up purification, fit your experimental data (


) to the Modified Apelblat Equation . This model accurately describes the non-ideal solution behavior of phenyl-pyridines.

The Modified Apelblat Model:



  • A, B, C: Empirical parameters derived from regression analysis of your data.

  • Interpretation:

    • If

      
      : Dissolution is endothermic (solubility increases with T).
      
    • Positive

      
       confirms the energy required to break the crystal lattice (
      
      
      
      stacking).

Thermodynamic Functions: Once


 is fitted, calculate the dissolution enthalpy (

) and Gibbs energy (

):


Scientist's Note: For this compound, expect


 to be positive (endothermic) in alcohols, driven by entropy (

). If

is negative, the process is spontaneous.

Part 5: Workflow Visualization

Diagram 1: Solubility Measurement & Data Fitting Workflow

This workflow ensures data integrity from bench to model.

SolubilityWorkflow cluster_thermo Thermodynamic Output Start Start: Excess Solute Equilibration Equilibrate (24h, Isothermal) Start->Equilibration Filter Filter (0.22 µm PTFE) Equilibration->Filter Gravimetric Evaporate & Weigh Filter->Gravimetric Calc Calculate Mole Fraction (x) Gravimetric->Calc Model Fit to Apelblat Equation Calc->Model Enthalpy ΔH (Enthalpy) Model->Enthalpy Entropy ΔS (Entropy) Model->Entropy

Caption: Step-by-step workflow for generating and modeling solubility data.

Diagram 2: Solvent Selection Decision Tree

A logic gate for selecting the correct solvent system based on the process goal.

SolventSelection Root Process Goal? Reaction Synthesis/Reaction Root->Reaction Purification Recrystallization Root->Purification Workup Extraction/Wash Root->Workup TempHigh High Temp (>80°C)? Reaction->TempHigh Polarity Impurity Polarity? Purification->Polarity DCM DCM (Bottom Layer) Workup->DCM EtOAc EtOAc (Top Layer) Workup->EtOAc Toluene Toluene/Xylene TempHigh->Toluene Yes THF THF/Dioxane TempHigh->THF No Ethanol Ethanol (Cooling) Polarity->Ethanol Non-polar Impurities EtOAcHex EtOAc + Hexane (Anti-solvent) Polarity->EtOAcHex Polar Impurities

Caption: Decision matrix for selecting solvents for reaction, purification, or extraction.

References

  • PubChem Compound Summary. "2-Chloro-4-phenylpyridine (Analog)." National Center for Biotechnology Information. [Link]

  • Journal of Chemical & Engineering Data. "Solubility of Phenyl-Substituted Pyridines in Organic Solvents." (General Reference for Methodology). [Link]

  • Org. Synth. "Synthesis and Purification of 2-Phenylpyridines." Organic Syntheses, Coll. Vol. 10. [Link]

Foundational

Reactivity profile of 2-chloro vs 4-methoxy positions in pyridine rings

[1] Executive Summary: The Electronic Tug-of-War In pyridine chemistry, the 2-chloro and 4-methoxy substituents represent a fundamental dichotomy between kinetic lability and thermodynamic stability .[1] 2-Chloropyridine...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The Electronic Tug-of-War

In pyridine chemistry, the 2-chloro and 4-methoxy substituents represent a fundamental dichotomy between kinetic lability and thermodynamic stability .[1]

  • 2-Chloropyridine is an electrophilic warhead.[1] The chlorine atom, situated at the

    
    -position to the nitrogen, is highly susceptible to displacement via Nucleophilic Aromatic Substitution (
    
    
    
    ) and serves as a prime handle for transition-metal catalyzed cross-coupling.
  • 4-Methoxypyridine acts as an electron-rich anchor.[1] The methoxy group, while inductively withdrawing, is strongly electron-donating by resonance (

    
    ). This increases the electron density of the ring, rendering it resistant to nucleophilic attack but highly effective at directing lithiation to the adjacent C-3 position.
    

This guide analyzes the mechanistic underpinnings of these differences and provides actionable protocols for exploiting their distinct reactivity profiles in drug discovery scaffolds.

Part 1: Electronic Structure & Mechanistic Basis[1]

To predict reactivity, one must understand the electronic environment at the C-2 and C-4 positions.[2]

Inductive vs. Resonance Effects[2]
  • 2-Position (Chloro): The C-2 carbon is severely electron-deficient.[1] It feels the inductive withdrawal (

    
    ) of the adjacent nitrogen atom and the chlorine atom. Additionally, resonance structures place a positive charge at C-2 and C-4.[1] The chlorine is a good leaving group, making this position a "hotspot" for nucleophiles.
    
  • 4-Position (Methoxy): The C-4 carbon is influenced by the nitrogen's pull, but the methoxy oxygen donates a lone pair into the ring system (

    
     effect). This resonance contribution significantly raises the electron density of the ring, counteracting the nitrogen's withdrawal.
    
Basicity and pKa as Reactivity Proxies

The impact of these substituents is clearly visible in the basicity of the ring nitrogen:

  • 2-Chloropyridine (

    
    ):  The electron-withdrawing chlorine drastically reduces the basicity of the pyridine nitrogen compared to unsubstituted pyridine (
    
    
    
    ).[1]
  • 4-Methoxypyridine (

    
    ):  The electron-donating methoxy group pushes electron density onto the nitrogen, making it more basic than pyridine itself.[1][3]
    
Visualization: Electronic Decision Tree

The following diagram illustrates the divergent reaction pathways dictated by these electronic states.

ReactivityTree Start Substituent on Pyridine Cl 2-Chloro Group (EWG, Leaving Group) Start->Cl Electron Deficient OMe 4-Methoxy Group (EDG, Directing Group) Start->OMe Electron Rich SNAr Nucleophilic Aromatic Substitution (SNAr) Cl->SNAr Nucleophile (R-NH2, R-O-) Lithiation Directed Ortho Metalation (DoM) Cl->Lithiation Complex: C-3 vs C-6 (Risk of Benzyne) Coupling Pd-Catalyzed Cross-Coupling Cl->Coupling Pd(0) / Boronic Acid OMe->SNAr Inert (Unless activated) OMe->Lithiation Clean DoM (LDA / BuLi) Cl_Outcome Displacement of Cl (C-2 Functionalization) SNAr->Cl_Outcome OMe_Outcome Lithiation at C-3 (Ortho Functionalization) Lithiation->OMe_Outcome Coupling->Cl_Outcome

Caption: Divergent reactivity pathways. 2-Cl favors displacement/coupling, while 4-OMe favors directed functionalization.[1]

Part 2: Nucleophilic Aromatic Substitution ( )

The 2-Chloro Advantage

The 2-position is the most reactive site for


 in pyridine. When a nucleophile attacks C-2, the negative charge in the transition state (Meisenheimer complex) is delocalized onto the electronegative nitrogen atom. This stabilization lowers the activation energy significantly.
  • Reactivity Order: 2-Cl

    
     4-Cl 
    
    
    
    3-Cl.
  • Mechanism: Addition-Elimination.[1] The rate-determining step is usually the formation of the Meisenheimer complex.

The 4-Methoxy Shield

The 4-methoxy group is generally inert to


 conditions.[1]
  • Poor Leaving Group: Methoxide is a strong base and a poor leaving group compared to chloride.[1]

  • Ring Deactivation: The electron-donating nature of the methoxy group raises the LUMO energy of the ring, making it less susceptible to nucleophilic attack at other positions (unless strong EWGs are present elsewhere).

Case Study: 2-Chloro-4-methoxypyridine In a scaffold containing both groups, regioselectivity is absolute.[1]

  • Reaction: Treatment with an amine (e.g., morpholine).[1]

  • Outcome: Exclusive displacement of the C-2 Chlorine.[1] The C-4 Methoxy remains intact.

  • Why: The C-2 position is activated by the ring nitrogen and possesses a good leaving group. The C-4 position is deactivated by the methoxy group itself.

Part 3: Directed Ortho Metalation (DoM) & Lithiation[1]

This is where the 4-methoxy group shines as a synthetic tool.

4-Methoxy: The Reliable Director

The methoxy group is a powerful Directed Ortho Metalation (DoM) group. It coordinates lithium bases (like n-BuLi or LDA), bringing the base into proximity with the ortho proton (C-3).[1]

  • Regioselectivity: Exclusive C-3 lithiation.[1]

  • Stability: The resulting organolithium species is stabilized by coordination to the methoxy oxygen.

2-Chloro: The "Dichotomy"

Lithiation of 2-chloropyridine is fraught with competing pathways:

  • C-3 Lithiation (Thermodynamic): The C-3 proton is acidified by the adjacent Cl (inductive effect).[1] However, the resulting species (3-lithio-2-chloropyridine) is unstable and can eliminate LiCl to form 2,3-pyridyne , a highly reactive benzyne analog that leads to side products.[1]

  • C-6 Lithiation (Kinetic): The ring nitrogen can direct lithiation to the C-6 position.[1] This requires specific conditions (e.g., BuLi-LiDMAE superbase) to favor this over nucleophilic attack at the C-Cl bond.[1]

  • Nucleophilic Attack: n-BuLi can attack the C-2 position directly (displacing Cl) or add to the C=N bond, rather than acting as a base.[1]

Key Takeaway: For clean lithiation, 4-methoxy is a superior handle.[1] 2-chloro requires specialized bases (LDA at -78°C) and careful temperature control to avoid pyridyne formation.[1]

Part 4: Experimental Protocols

Protocol A: Regioselective on 2-Chloro-4-methoxypyridine

Objective: Amination of the C-2 position while retaining the C-4 methoxy group.[1]

  • Reagents: 2-Chloro-4-methoxypyridine (1.0 eq), Morpholine (1.2 eq),

    
     (2.0 eq), DMF (0.5 M).
    
  • Procedure:

    • Dissolve 2-chloro-4-methoxypyridine in anhydrous DMF.

    • Add potassium carbonate and morpholine.[1]

    • Heat the reaction mixture to 80°C for 4 hours. Monitor by LCMS.[1]

    • Observation: Conversion to 2-morpholino-4-methoxypyridine. The C-Cl bond is cleaved; the C-OMe bond is stable.

  • Workup: Dilute with water, extract with EtOAc, wash with brine, dry over

    
    .
    
Protocol B: C-3 Functionalization of 4-Methoxypyridine via DoM

Objective: Introduction of an electrophile (e.g., Iodine) at the C-3 position.[1]

  • Reagents: 4-Methoxypyridine (1.0 eq), LDA (Lithium Diisopropylamide, 1.1 eq), Iodine (

    
    , 1.2 eq), THF.
    
  • Procedure:

    • Cool a solution of LDA in THF to -78°C under Argon.

    • Add 4-methoxypyridine dropwise. Stir for 1 hour at -78°C to form the 3-lithio species.

    • Note: The solution may turn yellow/orange.

    • Add a solution of Iodine in THF dropwise.

    • Allow to warm to room temperature over 2 hours.

  • Mechanism: The methoxy group coordinates the Li, directing deprotonation exclusively to C-3.

Part 5: Comparative Data Summary

Feature2-Chloropyridine4-Methoxypyridine
Electronic Nature Electron-Deficient (EWG)Electron-Rich (EDG)

(Conj.[1] Acid)
~0.49 (Weak Base)~6.62 (Stronger Base)

Reactivity
High (Displaces Cl)Low (Inert)
Pd-Coupling Excellent (Oxidative Addition)Inert
Lithiation Site C-3 (unstable) or C-6 (directed)C-3 (Stable, Directed)
Major Risk Pyridyne formation / Nucleophilic attackDemethylation (in strong acid)

References

  • Regioselectivity in

    
     Reactions: 
    
    • Comparison of C-2 and C-4 reactivity in pyridines.
    • - WuXi AppTec QM Magic Class, Chapter 29.

  • Lithiation of Halopyridines

    • Unusual C-6 Lithiation of 2-Chloropyridine-Medi
    • - Organic Letters, 2000.[1]

  • Basicity and Electronic Effects

    • pKa values of substituted pyridines.
    • - PubChem Compound Summary: 4-Methoxypyridine.[1]

  • Synthetic Utility of Methoxypyridines

    • Direct Methoxypyridine Functionaliz
    • - NIH/PubMed Central.[1]

Sources

Exploratory

Introduction: The Critical Role of Stability in Modern Drug Discovery

An In-depth Technical Guide to the Thermodynamic Stability of Halogenated Arylpyridines Halogenated arylpyridines represent a cornerstone scaffold in medicinal chemistry. Their unique electronic properties and versatile...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Thermodynamic Stability of Halogenated Arylpyridines

Halogenated arylpyridines represent a cornerstone scaffold in medicinal chemistry. Their unique electronic properties and versatile synthetic handles have propelled them into a vast array of clinically significant molecules, from anti-cancer agents to antivirals.[1][2] The incorporation of a halogen atom is a deliberate strategy employed by medicinal chemists to modulate a molecule's pharmacokinetic and pharmacodynamic profile, influencing everything from metabolic stability to receptor binding affinity.[3][4][5] However, the introduction of a carbon-halogen (C-X) bond also introduces a potential liability: thermodynamic instability.

Understanding and quantifying the thermodynamic stability of these compounds is not an academic exercise; it is a critical prerequisite for successful drug development. A molecule's inherent stability governs its shelf-life, dictates its degradation pathways, and influences its behavior during formulation and manufacturing. For researchers in drug development, a comprehensive grasp of the factors controlling the stability of halogenated arylpyridines is essential for designing robust, safe, and effective therapeutics. This guide provides a deep dive into the theoretical underpinnings, computational predictions, and experimental validations of thermodynamic stability for this vital class of molecules.

Part 1: The Theoretical Framework of Thermodynamic Stability

The thermodynamic stability of a molecule is fundamentally a measure of its potential energy. A more stable compound exists in a lower energy state. This stability is primarily governed by the strength of its covalent bonds and the electronic effects exerted by its constituent functional groups.

The Primacy of the Carbon-Halogen Bond

The focal point of stability in a halogenated arylpyridine is the C-X bond. The strength of this bond, quantified by its Bond Dissociation Energy (BDE), is the energy required to break it homolytically. A higher BDE corresponds to a stronger bond and, generally, greater thermal stability. The BDE of the C-X bond on an aromatic ring follows a clear trend, dictated by the electronegativity and size of the halogen atom:

C-F > C-Cl > C-Br > C-I

This trend is a direct consequence of the orbital overlap between carbon and the halogen. The smaller fluorine atom allows for more effective orbital overlap, creating a strong, highly polarized, and stable bond. Conversely, the large, diffuse orbitals of iodine result in weaker overlap and a more labile bond.[6]

Electronic Influence of the Arylpyridine Core

The stability of the C-X bond is not determined in isolation. It is profoundly influenced by the electronic environment of the aromatic system to which it is attached.

  • The Pyridine Ring: The nitrogen atom in the pyridine ring is electron-withdrawing, which reduces the electron density of the entire aromatic system.[7][8] This general electron deficiency tends to strengthen the C-X bond compared to a halogenated benzene analogue by decreasing the electron-electron repulsion.

  • Substituent Effects: The true complexity and tunability of stability come from the influence of other substituents on both the pyridine and the adjacent aryl ring. These effects are broadly categorized as inductive and resonance effects.

    • Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) or cyano (-CN) further decrease the electron density of the ring system. This inductively strengthens the C-X bond, enhancing thermodynamic stability.[8]

    • Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃) or amino (-NH₂) increase the ring's electron density through resonance. This can weaken the C-X bond, particularly when the substituent is positioned para to the halogen, potentially reducing overall stability.[8][9]

The interplay of these electronic factors allows for the fine-tuning of molecular stability.

Figure 1: Logical relationship of substituent effects on the stability of the arylpyridine core.

Part 2: Predictive Power: Computational Approaches to Stability

Before a molecule is ever synthesized, its thermodynamic properties can be estimated with remarkable accuracy using computational chemistry. These in silico methods save considerable time and resources by prioritizing the most promising and stable candidates for synthesis.

Density Functional Theory (DFT)

Density Functional Theory (DFT) has become the workhorse of computational chemistry for its balance of accuracy and computational cost. DFT calculations can reliably predict key thermodynamic parameters:

  • Enthalpies of Formation (ΔH°f): The overall energy of a molecule relative to its constituent elements in their standard states. A more negative ΔH°f indicates greater stability.

  • Bond Dissociation Energies (BDEs): By calculating the energies of the parent molecule and its resulting radicals, the BDE can be determined with high precision.

For halogenated systems, specific functionals such as B3P86 and B3PW91, paired with robust basis sets like 6-311++G(2df,p), have demonstrated excellent performance in predicting thermochemical data that aligns well with experimental values.[10]

The Computational Workflow

The process of predicting stability computationally follows a structured workflow. This allows for systematic evaluation and comparison of different molecular designs.

Computational_Workflow cluster_0 In Silico Design cluster_1 DFT Calculation cluster_2 Analysis & Prediction mol_design 1. Propose Halogenated Arylpyridine Structures geom_opt 2. Geometry Optimization (Find lowest energy conformation) mol_design->geom_opt freq_calc 3. Frequency Calculation (Confirm true minimum) geom_opt->freq_calc energy_calc 4. Single-Point Energy Calculation (High-accuracy energy) freq_calc->energy_calc thermo_calc 5. Calculate ΔH°f and BDEs energy_calc->thermo_calc stability_rank 6. Rank Candidates by Predicted Stability thermo_calc->stability_rank

Figure 2: A typical workflow for the computational prediction of thermodynamic stability.

Part 3: Experimental Validation: Measuring Real-World Stability

While computational predictions are invaluable, they must be validated by empirical data. Several analytical techniques are employed to measure the thermodynamic stability of a compound, providing concrete data on its behavior under thermal stress.

Key Experimental Techniques

The two most common and powerful techniques for assessing thermal stability are Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).[11] These methods provide complementary information about how a material responds to heat.

TechniquePrinciple of OperationKey Information Provided
Differential Scanning Calorimetry (DSC) Measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[11][12]Onset of melting (Tₘ), onset of decomposition (Tₒ), enthalpy of events (ΔH), glass transitions.
Thermogravimetric Analysis (TGA) Measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[11]Decomposition temperatures, thermal stability limits, presence of volatiles, compositional analysis.
Combustion Calorimetry The sample is completely combusted in a sealed container (bomb), and the heat released is measured precisely.[12]Standard enthalpy of formation (ΔH°f) - a fundamental measure of stability.[13]
Experimental Protocol: Differential Scanning Calorimetry (DSC)

The goal of this protocol is to determine the onset temperature of thermal decomposition, a key indicator of thermodynamic stability.

Causality: DSC is chosen because it directly measures the energy released (exotherm) during decomposition. The temperature at which this process begins (the onset temperature) provides a quantitative and reproducible data point for comparing the stability of different compounds.

Self-Validation: The protocol includes calibration with a certified standard (Indium) to ensure the temperature and enthalpy accuracy of the instrument. Running a baseline ensures that any observed thermal events are from the sample, not the instrument or pan.

Methodology:

  • Instrument Calibration: Calibrate the DSC instrument's temperature and enthalpy scale using a certified Indium standard according to the manufacturer's protocol.

  • Sample Preparation: Accurately weigh 1-3 mg of the halogenated arylpyridine into a hermetically sealed aluminum DSC pan. Prepare an identical empty pan to serve as the reference.

  • Instrument Setup:

    • Place the sample and reference pans into the DSC cell.

    • Purge the cell with an inert gas (e.g., Nitrogen) at a flow rate of 50 mL/min to prevent oxidative degradation.

  • Thermal Program:

    • Equilibrate the cell at a starting temperature well below any expected thermal event (e.g., 25 °C).

    • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature beyond the point of decomposition (e.g., 400 °C).

  • Data Analysis:

    • Plot the heat flow (W/g) versus temperature (°C).

    • Identify the exothermic peak corresponding to decomposition.

    • Determine the onset temperature of decomposition (Tₒ) by extrapolating the leading edge of the exotherm to the baseline. This Tₒ is the primary data point for stability comparison.

Experimental Protocol: Thermogravimetric Analysis (TGA)

This protocol aims to determine the temperature at which the compound begins to lose mass due to decomposition.

Causality: TGA is used to complement DSC. While DSC measures energy changes, TGA directly measures mass loss. This confirms that the exotherm observed in DSC is indeed due to decomposition and provides a precise temperature for the initiation of this process.

Self-Validation: The use of a high-precision microbalance, regular calibration with standard weights, and a controlled inert atmosphere ensures the data is accurate and reflects thermal decomposition rather than oxidative processes.

Methodology:

  • Instrument Calibration: Calibrate the TGA's microbalance using certified calibration weights.

  • Sample Preparation: Place 5-10 mg of the halogenated arylpyridine onto the TGA sample pan.

  • Instrument Setup:

    • Place the pan onto the balance mechanism within the furnace.

    • Purge the furnace with an inert gas (e.g., Nitrogen) at 50-100 mL/min.

  • Thermal Program:

    • Equilibrate at a low starting temperature (e.g., 30 °C).

    • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature where the sample is fully decomposed (e.g., 600 °C).

  • Data Analysis:

    • Plot the percentage of initial mass versus temperature (°C).

    • Determine the onset temperature of mass loss, often defined as the temperature at which 5% of the initial mass has been lost (T₅%). This value serves as a key benchmark for thermal stability.

Experimental_Workflow sample Synthesized Halogenated Arylpyridine dsc Differential Scanning Calorimetry (DSC) sample->dsc tga Thermogravimetric Analysis (TGA) sample->tga data_dsc Output: Decomposition Onset (Tₒ) Melting Point (Tₘ) dsc->data_dsc data_tga Output: Mass Loss vs. Temp 5% Mass Loss Temp (T₅%) tga->data_tga analysis Correlate Data & Assess Stability data_dsc->analysis data_tga->analysis

Figure 3: Experimental workflow for the thermal analysis of halogenated arylpyridines.

Conclusion: An Integrated Approach to Ensuring Stability

The thermodynamic stability of halogenated arylpyridines is a multifaceted property governed by a delicate balance of bond energies and electronic effects. For drug development professionals, mastering this subject is crucial. An effective strategy relies on an integrated approach where high-throughput computational screening identifies candidates with promising stability profiles. These predictions are then rigorously tested and validated using robust experimental techniques like DSC and TGA. By understanding the causal relationships between molecular structure and stability, and by employing these predictive and analytical tools, researchers can rationally design, select, and develop halogenated arylpyridine-based drug candidates with the high degree of stability required for translation into safe and effective medicines.

References

  • Summary of Methods for Testing the Thermodynamic Properties of M
  • Synthesis, Biological Evaluation, and Molecular Docking of Arylpyridines as Antiproliferative Agent Targeting Tubulin. (2020). ACS Medicinal Chemistry Letters. [Link]

  • Flame retardant. Wikipedia. [Link]

  • Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. (2021). RSC Advances. [Link]

  • Computational evaluation of halogen-bonded cocrystals enables prediction of their mechanochemical interconversion reactions. (2023). Chemical Science. [Link]

  • Experimental Methods for the Measurement of Thermodynamic Data and Recommendation about Future Capability at NPL. (1997). National Physical Laboratory Report. [Link]

  • Solid- vs. liquid-state thermal decomposition: thermolysis of halogenated benzene derivatives with the 2-nitrodiazene-1-N-oxide moiety. (2021). Physical Chemistry Chemical Physics. [Link]

  • GUIDELINES FOR THE DETERMINATION OF STABILITY. IUPAC. [Link]

  • C–H Halogenation of 2-Arylpyridines on Salen-Based Hypercrosslinked Polymer-Supported Palladium. (2020). Synfacts. [Link]

  • Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. (2001). The Journal of Organic Chemistry. [Link]

  • The Stability of Aryl Carbanions Derived from Pyridine N-Oxide. (2012). Journal of the American Chemical Society. [Link]

  • Preparation of Pyridines, Part 2: By Halogenation and Nitration. (2022). YouTube. [Link]

  • Thermochemical Factors Affecting the Dehalogenation of Aromatics. (2014). ResearchGate. [Link]

  • The Influence of Copper on Halogenation/Dehalogenation Reactions of Aromatic Compounds and Its Role in the Destruction of Polyhalogenated Aromatic Contaminants. (2021). Molecules. [Link]

  • Structural and Thermal Characterization of Halogenated Azidopyridines: Under-Reported Synthons for Medicinal Chemistry. (2022). Organic Letters. [Link]

  • Direct regioselective C-3 halogenation of pyridines. (2025). ResearchGate. [Link]

  • 4.9: Protein Stability - Thermodynamics. (2025). Biology LibreTexts. [Link]

  • Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. (2023). IntechOpen. [Link]

  • Catalytic Conversion of Thermal Decomposition Products of Halogen Containing Polymers Studied by Pyrolysis-GC-MS. (2011). Current Analytical Chemistry. [Link]

  • Discovery of Novel Arylpyridine Derivatives for Motile Ciliogenesis. (2024). ResearchGate. [Link]

  • Synthesis, Biological Evaluation, and Molecular Docking of Arylpyridines as Antiproliferative Agent Targeting Tubulin. (2020). PubMed. [Link]

  • AAMC FL3 C/P #9. (2018). Reddit. [Link]

  • Substitution effects on neutral and protonated pyridine derivatives along the periodic table. (2023). ResearchGate. [Link]

  • Design, synthesis and biological evaluation of novel diarylpyridine derivatives as tubulin polymerisation inhibitors. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Probing Substituent Effects in Aryl-Aryl Interactions Using Stereoselective Diels-Alder Cycloadditions. (2010). Massachusetts Institute of Technology. [Link]

  • Thermodynamic stability of mixed Pb:Sn methyl-ammonium halide perovskites. (2016). ResearchGate. [Link]

  • Estimation of the Thermodynamic Properties of C-H-N-O-S-Halogen Compounds at 298.15 K. (2009). NIST Standard Reference Data. [Link]

  • Transmission of substituent effects in pyridines. Part III. A comparison of the pyridine nitrogen and aromatic nitro-groups by ester hydrolysis. (1968). Journal of the Chemical Society B: Physical Organic. [Link]

  • Halogenation of Pharmaceuticals Is an Impediment to Ready Biodegradability. (2023). MDPI. [Link]

  • Experimental investigation of the absolute enthalpies of formation of 2,3-, 2,4-, and 3,4-pyridynes. (2011). The Journal of Physical Chemistry A. [Link]

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  • Halogen bonding for rational drug design and new drug discovery. (2013). ResearchGate. [Link]

  • Formation of Planar π-Conjugated Sheets in Cocrystals of Bis(iodoethynyl)pyridines and Bipyrimidylalkynes: Cooperative C–H···N Hydrogen Bonds and sp-C–I···N Halogen Bonds. (2021). Crystal Growth & Design. [Link]

  • Retrospection of the USFDA-Approved Halogenated Drugs and Their Implication in Medicinal Chemistry and Drug Discovery: A Perspective of Approved Drugs Between 2019 and 2024. (2024). PubMed. [Link]

  • Halogen atoms in the modern medicinal chemistry: hints for the drug design. (2010). PubMed. [Link]

  • Selective Halogenation of Pyridines Using Designed Phosphine Reagents. (2021). ChemRxiv. [Link]

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  • Review of computational approaches to predict the thermodynamic stability of inorganic solids. (2021). Bartel Research Group. [Link]

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Foundational

Technical Profiling Guide: UV-Vis Spectroscopy of 2-Chloro-4-methoxy-6-phenylpyridine

The following technical guide is structured as a high-level Standard Operating Procedure (SOP) and interpretative whitepaper. It is designed for medicinal chemists and analytical scientists characterizing the scaffold 2-...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a high-level Standard Operating Procedure (SOP) and interpretative whitepaper. It is designed for medicinal chemists and analytical scientists characterizing the scaffold 2-Chloro-4-methoxy-6-phenylpyridine , a critical intermediate in the synthesis of kinase inhibitors and organometallic ligands.

Executive Summary

This guide provides a comprehensive framework for the ultraviolet-visible (UV-Vis) characterization of 2-Chloro-4-methoxy-6-phenylpyridine . As a trisubstituted pyridine derivative, this compound exhibits a distinct electronic signature governed by the interplay between the electron-deficient pyridine core, the electron-donating methoxy group, and the conjugative extension of the phenyl ring.

Accurate UV-Vis profiling is essential for:

  • Quality Control: Detecting dehalogenated impurities (e.g., 4-methoxy-6-phenylpyridine).

  • Concentration Determination: Establishing the Molar Extinction Coefficient (

    
    ) for pharmacokinetic (PK) stock solutions.
    
  • Ligand Design: Assessing the

    
    -acceptor strength prior to metal complexation (e.g., Iridium or Ruthenium catalysis).
    

Molecular Architecture & Electronic Transitions

To interpret the spectrum, one must first deconstruct the molecule into its constituent chromophores. The absorption profile is a composite of three electronic effects.

Structural Analysis[1][2]
  • Core Chromophore (Pyridine): Inherently absorbs in the deep UV (

    
     nm) due to 
    
    
    
    transitions.
  • Conjugative Extension (C6-Phenyl): The phenyl ring at the 6-position creates a biaryl system . This extends the conjugation length, causing a significant bathochromic (red) shift and increasing the intensity (hyperchromic effect) of the primary band.

  • Auxochromic Modulation (C4-Methoxy): The methoxy group is a strong

    
    -donor (+M effect). It raises the energy of the HOMO (Highest Occupied Molecular Orbital), narrowing the HOMO-LUMO gap and shifting absorption further into the near-UV (280–320 nm).
    
  • Inductive Withdrawal (C2-Chloro): While the chlorine atom exerts a -I (inductive withdrawal) effect, its lone pair interaction is minimal compared to the methoxy group. Its primary spectroscopic role is stabilizing the pyridine LUMO.

Theoretical Energy Diagram

The following diagram illustrates the orbital interactions leading to the observed spectral bands.

ElectronicTransitions cluster_orbitals Frontier Molecular Orbitals cluster_transitions HOMO HOMO (π-system + O-lone pair) LUMO LUMO (Pyridine π*) HOMO->LUMO Primary Absorption Pi_Pi π → π* Transition (High Intensity, ~250-280 nm) Main Conjugation Band HOMO->Pi_Pi n_orbital n-orbital (N-lone pair) n_orbital->LUMO Secondary Shoulder n_Pi n → π* Transition (Low Intensity, ~300-320 nm) Forbidden Transition n_orbital->n_Pi

Caption: Energy level diagram depicting the primary


 transition (HOMO-LUMO) and the weaker 

transition characteristic of the pyridine nitrogen.

Experimental Protocol: High-Fidelity Acquisition

This protocol ensures reproducibility and minimizes solvatochromic errors.

Materials & Reagents[3][4]
  • Analyte: 2-Chloro-4-methoxy-6-phenylpyridine (>98% purity by HPLC).

  • Solvent: Spectroscopic grade Methanol (MeOH) or Acetonitrile (MeCN) .

    • Note: Avoid Chlorinated solvents (DCM) for quantitative

      
       determination below 230 nm due to solvent cutoff.
      
  • Equipment: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-1900).

  • Cuvettes: Quartz (Suprasil), 10 mm path length.

Step-by-Step Workflow
  • Baseline Correction:

    • Fill two matched quartz cuvettes with pure solvent.

    • Run a baseline scan (200–800 nm). Ensure the baseline is flat (

      
       Abs).
      
  • Stock Solution Preparation (Gravimetric):

    • Weigh approx.[1] 2.0 mg of the compound into a 10 mL volumetric flask.

    • Dissolve in MeOH to create a

      
       mM (600 
      
      
      
      M) stock.
    • Calculation:

      
      
      
  • Dilution Series (Linearity Check):

    • Prepare three working concentrations: 10

      
      M, 25 
      
      
      
      M, and 50
      
      
      M.
    • Why? To verify Beer-Lambert Law linearity and detect aggregation.

  • Acquisition:

    • Scan Range: 200 nm to 500 nm.[2]

    • Scan Speed: Medium (approx. 200 nm/min).

    • Data Interval: 1.0 nm.

  • Post-Processing:

    • Subtract the solvent blank if not done automatically.

    • Identify

      
       values using the second derivative method if peaks are broad.
      

Expected Spectral Profile & Interpretation

Based on the structural analogs (2-phenylpyridine and 4-methoxypyridine), the compound will display a characteristic two-band profile in the UV region. It is typically colorless in the visible spectrum.

Quantitative Data Summary
Band AssignmentApprox.

(nm)
Intensity (

)
Structural Origin
E-Band (Primary) 245 – 260High (

)

of the phenyl-pyridine conjugated system.
B-Band (Secondary) 280 – 310Medium (

)
Charge transfer character (Methoxy

Pyridine ring).
R-Band (Shoulder) > 315Low (

)

(Lone pair on Nitrogen). Often obscured by the B-band.

Note: In polar protic solvents like Methanol, the


 band may blue-shift (hypsochromic) and disappear under the stronger 

band due to hydrogen bonding with the pyridine nitrogen.
Diagnostic Impurity Markers
  • Shift to < 240 nm: Indicates loss of the phenyl ring (cleavage).

  • Loss of 280-300 nm intensity: Indicates hydrolysis of the methoxy group to a pyridone (2-chloro-6-phenylpyridin-4-one), which has a vastly different tautomeric spectrum.

Applications in Drug Discovery

Molar Extinction Coefficient ( ) Calculation

To use this compound in biological assays, you must determine


 at 

(e.g., 290 nm).


Where:

  • 
     = Absorbance (unitless)
    
  • ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     = Concentration (M)[3]
    
  • 
     = Path length (1 cm)
    

Workflow Diagram:

EpsilonCalculation Prep Prepare Stock (Gravimetric) Dilute Dilution Series (10, 20, 30, 40 µM) Prep->Dilute Measure Measure Absorbance at λmax Dilute->Measure Plot Plot A vs. Conc (Linear Regression) Measure->Plot Calc Slope = ε (M⁻¹cm⁻¹) Plot->Calc

Caption: Workflow for determining the Molar Extinction Coefficient (


) using the Beer-Lambert Law.
Quality Control in Cross-Coupling

This compound is often used as an electrophile in Suzuki-Miyaura coupling.

  • Pre-reaction: The UV spectrum is dominated by the pyridine transitions.

  • Post-reaction: Upon coupling with an aryl boronic acid, the conjugation length extends further. A successful reaction is confirmed by a red shift of the primary band from

    
     nm to 
    
    
    
    nm (depending on the new aryl group).

References

  • Electronic Transitions in Heterocycles

    • Title: "Ultraviolet Spectra of Heterocycles: Pyridine and Phenylpyridine Deriv
    • Source: NIST Chemistry WebBook & PubChem.
    • URL:[Link] (Analog Reference)

  • Substituent Effects (Methoxy/Chloro)

    • Title: "Electronic absorption spectra of 2,4,6-trisubstituted pyridines."
    • Source: ResearchG
    • URL:[Link] (Contextual Analog Data)

  • Methodology Standard

    • Title: "Standard Practice for Describing and Measuring Performance of Ultraviolet, Visible, and Near-Infrared Spectrophotometers."
    • Source: ASTM Intern
    • URL:[Link]

Sources

Exploratory

Technical Guide: Crystallographic Profiling and Packing of 2-Chloro-4-methoxy-6-phenylpyridine

This guide provides an in-depth technical analysis of 2-Chloro-4-methoxy-6-phenylpyridine , focusing on its crystallographic profile, molecular packing, and synthesis. It is designed for researchers in structural chemist...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 2-Chloro-4-methoxy-6-phenylpyridine , focusing on its crystallographic profile, molecular packing, and synthesis. It is designed for researchers in structural chemistry and drug discovery who utilize this scaffold as a precursor for functionalized ligands (e.g., in iridium complexes for OLEDs) or as a pharmacophore in medicinal chemistry.

Executive Summary

2-Chloro-4-methoxy-6-phenylpyridine (C₁₂H₁₀ClNO) represents a critical class of 2,4,6-trisubstituted pyridines. Its structural significance lies in the asymmetry introduced by the 2-chloro and 6-phenyl substituents, which creates a unique electronic push-pull system across the pyridine core. This guide details the molecular geometry, predicted crystal packing forces, and experimental protocols for obtaining high-quality single crystals.

Molecular Profile & Synthesis

The synthesis of this compound relies on desymmetrization strategies of 2,6-dichloropyridines. The presence of the electron-donating methoxy group at the 4-position deactivates the ring slightly towards nucleophilic attack but directs metal-catalyzed cross-couplings.

Synthesis Pathway (Suzuki-Miyaura Coupling)

The most robust route involves the selective mono-arylation of 2,6-dichloro-4-methoxypyridine.

Synthesis Fig 1: Selective Mono-arylation Pathway SM1 2,6-Dichloro-4- methoxypyridine Product 2-Chloro-4-methoxy- 6-phenylpyridine SM1->Product Suzuki Coupling 90°C, 12h Reagent Phenylboronic Acid (1.1 eq) Reagent->Product Cat Pd(PPh3)4 (5 mol%) Na2CO3, Toluene/H2O Cat->Product Side 2,6-Diphenyl (Over-reaction) Product->Side Excess Boronic Acid

Physicochemical Properties
PropertyData
Formula C₁₂H₁₀ClNO
Molecular Weight 219.67 g/mol
Physical State White to off-white crystalline solid
Melting Point 68–72 °C (Typical for class)
Solubility Soluble in DCM, CHCl₃, THF; Insoluble in Water

Crystallographic Data (Comparative Model)

Note: While specific proprietary CIF data may vary by polymorph, the following parameters are derived from high-fidelity structural analogs (e.g., 2,6-bis(4-methoxyphenyl)-4-phenylpyridine and 6-chloro-2-phenylquinoline) to serve as a predictive baseline for refinement.

Predicted Unit Cell Parameters

Based on the packing efficiency of planar phenyl-pyridine systems with chloro-substituents, the molecule typically crystallizes in the Monoclinic system.

ParameterValue (Predicted/Analog)Description
Crystal System MonoclinicFavored by the asymmetry of the molecule.
Space Group P2₁/c (No. 14)Centrosymmetric packing is most common.
Z (Formula Units) 4One molecule per asymmetric unit in general positions.
Unit Cell Volume ~1050–1150 ųConsistent with MW ~220 and typical packing density (1.3 g/cm³).
Density (Calc.) ~1.32 g/cm³
Molecular Geometry & Conformation
  • Pyridine Ring: Planar.

  • Phenyl Torsion: The C(Py)-C(Ph) bond exhibits a torsion angle of 20°–35° . This twist is energetically necessary to relieve steric repulsion between the ortho-hydrogens of the phenyl ring and the H3/H5 protons (or substituents) on the pyridine.

  • Methoxy Orientation: The methoxy group (C-O-C) typically lies coplanar (±5°) with the pyridine ring to maximize resonance donation (

    
    -overlap) into the electron-deficient heterocycle.
    

Molecular Packing & Supramolecular Architecture

The solid-state assembly is governed by a hierarchy of weak interactions. The lack of strong hydrogen bond donors (OH, NH) means the lattice is stabilized by halogen bonding and


-stacking.
Interaction Network Analysis
  • Halogen Bonding (C-Cl···N/O): The chlorine atom acts as a Lewis acid (sigma-hole) interacting with electron-rich centers (N of adjacent pyridine or O of methoxy) or weak contacts with aromatic protons.

  • 
    -
    
    
    
    Stacking:
    The electron-deficient pyridine ring stacks with the electron-rich phenyl ring of an adjacent molecule in a head-to-tail fashion (centroid-centroid distance ~3.6–3.8 Å).
  • C-H···O Interactions: Weak hydrogen bonds form between the methoxy oxygen and aromatic protons.

Packing Fig 2: Dominant Supramolecular Packing Motifs MolA Molecule A (Reference) MolB Molecule B (Inversion Pair) MolA->MolB π-π Stacking (Pyridine···Phenyl) MolC Molecule C (Translation) MolA->MolC Cl···H-C (Halogen Contact) MolB->MolC C-H···O (Methoxy)

Experimental Protocols

Protocol A: Synthesis of 2-Chloro-4-methoxy-6-phenylpyridine

Objective: Selective mono-coupling of 2,6-dichloro-4-methoxypyridine.

  • Reagent Prep: Dissolve 2,6-dichloro-4-methoxypyridine (1.0 equiv) and Phenylboronic acid (1.1 equiv) in Toluene:Ethanol (4:1 ratio).

  • Degassing: Sparge the solution with Argon for 20 minutes to remove dissolved O₂ (critical to prevent homocoupling).

  • Catalyst Addition: Add Pd(PPh₃)₄ (5 mol%) and aqueous Na₂CO₃ (2M, 2.0 equiv).

  • Reaction: Heat to 90°C for 12 hours. Monitor by TLC (Hexane:EtOAc 8:1). The mono-product typically runs slightly below the starting material; the di-phenyl byproduct runs higher.

  • Workup: Cool, extract with EtOAc, wash with brine, and dry over Na₂SO₄.

  • Purification: Flash column chromatography (Silica gel, Gradient 0-10% EtOAc in Hexanes).

Protocol B: Single Crystal Growth

Objective: Obtain X-ray quality crystals (0.2 x 0.2 x 0.1 mm).

  • Solvent Selection: Prepare a saturated solution of the purified compound in Dichloromethane (DCM) (approx. 20 mg/mL).

  • Anti-solvent Layering:

    • Place the DCM solution in a narrow vial (NMR tube or 1-dram vial).

    • Carefully layer Ethanol or Hexane (3x volume) on top using a syringe, ensuring the layers do not mix immediately.

  • Incubation: Seal the vial with parafilm, poke a single pinhole to allow very slow evaporation, and store at 4°C in a vibration-free environment.

  • Harvest: Colorless block-like crystals should appear within 3–5 days.

References

  • Synthesis of 2,4,6-trisubstituted pyridines: Acta Crystallographica Section E, Structure Reports Online. (See analogs for cell parameters).

  • Suzuki Coupling Protocols: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

  • Halogen Bonding in Pyridines: Metrangolo, P., et al. (2005). Halogen Bonding in Supramolecular Chemistry. Angewandte Chemie Int. Ed., 44(35), 5500-5518.

  • Analog Structure (2,6-bis(4-methoxyphenyl)-4-phenylpyridine): PubChem Compound Summary.

Foundational

Role of Methoxy Group in Electron Density of Phenylpyridine Ligands

Technical Guide for Ligand Design & Orbital Engineering Executive Summary In the engineering of transition metal complexes—particularly Iridium(III) phosphors for OLEDs and photocatalysis—the 2-phenylpyridine (ppy) ligan...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide for Ligand Design & Orbital Engineering

Executive Summary

In the engineering of transition metal complexes—particularly Iridium(III) phosphors for OLEDs and photocatalysis—the 2-phenylpyridine (ppy) ligand serves as the archetypal cyclometalating scaffold.[1][2] The introduction of a methoxy group (-OCH₃) is not merely a solubility enhancer; it is a potent tool for Frontier Molecular Orbital (FMO) engineering .

This guide details the electronic perturbations caused by the methoxy group, specifically analyzing how its position (regiochemistry) dictates the balance between Inductive (-I) withdrawal and Mesomeric (+M) donation. We provide a validated synthesis protocol and a mechanistic breakdown of how these ligands tune the Metal-to-Ligand Charge Transfer (MLCT) states.

Part 1: Electronic Mechanics & Regiochemistry

The methoxy group is electronically "bipolar." To predict its effect on the electron density of a phenylpyridine ligand, one must analyze the competition between two opposing forces:

  • Inductive Effect (-I): Oxygen is electronegative (

    
    ), pulling electron density through the 
    
    
    
    -framework.
  • Mesomeric/Resonance Effect (+M): The oxygen lone pair donates electron density into the

    
    -system.
    

In aromatic systems like phenylpyridine, the position of substitution determines which effect dominates.[3]

The Hammett Dictum: 3-Position vs. 4-Position

When coordinating to a metal (e.g., Ir), the carbon bonded to the metal (C_Ir) is the focal point.

  • Para to C_Ir (3-position on phenyl ring): The +M effect dominates. The oxygen lone pair can delocalize directly onto the carbon bonded to the metal. This significantly destabilizes (raises) the HOMO.

  • Meta to C_Ir (4-position on phenyl ring): Resonance is geometrically forbidden from placing negative charge on the C_Ir atom. The -I (inductive) effect becomes significant. This can stabilize (lower) the HOMO or leave it relatively unchanged, often leading to a blue shift or negligible red shift compared to the parent ligand.

Visualization: Electronic Flow Pathways

The following diagram illustrates the divergent electronic pathways based on substitution position.

ElectronicEffects cluster_Para Para Substitution (3-pos) cluster_Meta Meta Substitution (4-pos) Methoxy Methoxy Group (-OCH3) Phenyl Phenyl Ring pi-System Methoxy->Phenyl Lone Pair Donation Para_Effect Resonance (+M) Dominates Direct overlap with Metal-C bond Phenyl->Para_Effect Regiochemistry Meta_Effect Induction (-I) Significant No resonance to Metal-C bond Phenyl->Meta_Effect Regiochemistry Metal Metal Center (Ir) Para_Effect->Metal Strong Electron Injection (Raises HOMO) Meta_Effect->Metal Weak/Negative Injection (Stabilizes/Neutral HOMO)

Caption: Divergent electronic influence of methoxy substitution based on position relative to the metal-carbon bond.

Part 2: Frontier Molecular Orbital (FMO) Engineering

The primary utility of the methoxy group is tuning the bandgap (


). In Ir(ppy)₃ type complexes, the HOMO is localized on the metal and the phenyl ring, while the LUMO is localized on the pyridine ring.
Data Summary: Impact on Energy Levels

The following table summarizes the shifts relative to the unsubstituted parent ligand (H-ppy).

Ligand VariantSubstitution PositionDominant EffectHOMO Shift (eV)LUMO Shift (eV)Emission Shift
H-ppy NoneN/ABaseline (-5.34)Baseline (-1.69)510-520 nm (Green)
3-MeO-ppy Para to Ir-CResonance (+M)↑↑ Large Rise ↑ Slight RiseRed Shift (to ~600+ nm)
4-MeO-ppy Meta to Ir-CInduction (-I)↓ Slight Drop ↔ NeutralBlue Shift (or static)
Py-MeO On Pyridine RingResonance (+M)↑ Slight Rise↑↑ Large Rise Blue Shift (Widened Gap)

Key Insight: To achieve deep red emission, place the -OCH₃ para to the metal-carbon bond (3-position). However, be warned: this often lowers the quantum yield due to the "energy gap law"—as the gap narrows, non-radiative decay rates increase exponentially.

Part 3: Experimental Validation (Synthesis Protocol)

To study these effects, one must synthesize the ligand 2-(4-methoxyphenyl)pyridine. Note that "4-methoxy" here refers to the position on the phenyl ring before cyclometalation (which corresponds to the position meta to the C-C bond, or para to the eventual Ir-C bond depending on nomenclature; strictly, starting from 4-methoxyphenylboronic acid yields the ligand where OMe is para to the C-C bond connection).

Target Molecule: 2-(4-methoxyphenyl)pyridine (yields 3-substituted complex upon cyclometalation).

Protocol: Suzuki-Miyaura Coupling

Reaction Scale: 5.0 mmol Time: 12–24 Hours

  • Reagent Prep:

    • 2-Bromopyridine (1.0 eq, 5.0 mmol)

    • 4-Methoxyphenylboronic acid (1.2 eq, 6.0 mmol)

    • 
       (5 mol%) or 
      
      
      
      for difficult substrates.
    • 
       (2.0 M aqueous solution, 3.0 eq).
      
    • Solvent: 1,4-Dioxane (degassed).[4]

  • The Setup (Strict Anaerobic Conditions):

    • Charge a Schlenk flask with the boronic acid and catalyst. Cycle vacuum/Argon 3x.

    • Add degassed Dioxane and 2-Bromopyridine via syringe.[5]

    • Add the base solution.[6]

  • Execution:

    • Heat to reflux (100°C) under Argon balloon.

    • Monitor via TLC (Hexane:EtOAc 4:1).[6] The product usually fluoresces blue/purple under UV.

  • Workup:

    • Cool to RT. Dilute with EtOAc and water.[5]

    • Wash organic layer with brine.[4][5][6] Dry over

      
      .[5]
      
    • Purification: Silica gel column chromatography.[4][5] Elute with Hexane/EtOAc gradient (0%

      
       10% EtOAc).
      
Synthesis Workflow Diagram

Synthesis Reactants 2-Bromopyridine + 4-Methoxyphenylboronic Acid Catalyst Pd(PPh3)4 (5 mol%) K2CO3 (aq) Reactants->Catalyst Degassed Dioxane Cycle Oxidative Addition Transmetallation Reductive Elimination Catalyst->Cycle Reflux 100°C Product 2-(4-methoxyphenyl)pyridine Cycle->Product 12-24h

Caption: Palladium-catalyzed cross-coupling workflow for ligand synthesis.

Part 4: Characterization & Interpretation

Once the ligand is complexed to Iridium (e.g., forming


), use these techniques to validate the electronic effect.
Cyclic Voltammetry (CV)[1][2][7][8]
  • Setup: 0.1 M

    
     in Acetonitrile or DCM. Ferrocene (
    
    
    
    ) internal standard.[2]
  • Observation: Look at the First Oxidation Potential (

    
    ) .
    
    • If -OCH₃ is effectively donating (3-position),

      
       will shift cathodically (become less positive, e.g., from 0.8 V to 0.6 V vs Fc/Fc+). This confirms the HOMO has been raised.
      
    • Note: The reduction potential (

      
      ) usually remains similar to the unsubstituted complex if the pyridine ring is unmodified, as the LUMO resides there.
      
UV-Vis Spectroscopy[9][10][11][12]
  • Observation: Focus on the MLCT band (typically 350–450 nm).

  • Interpretation: A bathochromic shift (red shift) in the lowest energy absorption band confirms the narrowing of the HOMO-LUMO gap.

References

  • Tuning the Emission of Cationic Iridium (III) Complexes. Source: Scientific Reports (Nature), 2015. Context: Defines the "3-position vs 4-position" paradox where para-substitution (3-pos) causes red shifts but lowers quantum yield. URL:[Link]

  • Hammett Substituent Constants and Resonance Effects.

    
     (-0.27, EDG) and 
    
    
    
    (+0.12, EWG) values for methoxy groups. URL:[Link]
  • Microwave-Assisted Regioselective Suzuki Coupling. Source: Catalysts (MDPI), 2021.[7] Context: Validates the synthesis protocols for methoxy-substituted pyrimidines and pyridines. URL:[Link]

  • Cyclic Voltammetry of Iridium Phenylpyridine Complexes. Source: Inorganic Chemistry (ACS). Context: Standard electrochemical windows for Ir(ppy)3 derivatives (HOMO ~ -5.3 eV). URL:[Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of cyclometalated iridium complexes using 2-Chloro-4-methoxy-6-phenylpyridine

Application Note: Synthesis of Cyclometalated Iridium(III) Complexes using 2-Chloro-4-methoxy-6-phenylpyridine Executive Summary This guide details the synthesis of bis-cyclometalated iridium(III) complexes derived from...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Synthesis of Cyclometalated Iridium(III) Complexes using 2-Chloro-4-methoxy-6-phenylpyridine

Executive Summary

This guide details the synthesis of bis-cyclometalated iridium(III) complexes derived from 2-Chloro-4-methoxy-6-phenylpyridine (Cl-OMe-ppy) . This specific ligand architecture presents a unique "Janus" functionality: the 6-phenyl group acts as the primary cyclometalation site, while the 2-chloro substituent provides a reactive handle for post-complexation functionalization (e.g., Suzuki-Miyaura coupling) and introduces steric bulk that prevents self-quenching. The 4-methoxy group acts as an electron-donating group (EDG), enhancing solubility and tuning the metal-to-ligand charge transfer (MLCT) energy levels.

The protocol follows a robust two-step methodology:

  • Dimer Formation: Synthesis of the

    
    -chloro-bridged dimer 
    
    
    
    via the Nonoyama route.
  • Bridge Splitting: Conversion to the monomeric heteroleptic complex

    
     (or similar ancillary ligands).
    

Ligand Design & Mechanistic Insight

The ligand 2-Chloro-4-methoxy-6-phenylpyridine poses specific synthetic challenges and opportunities compared to the standard 2-phenylpyridine (ppy).

  • Steric Hindrance (The "6-Substituent" Effect): In standard ppy, the 6-position of the pyridine ring (ortho to Nitrogen) is a hydrogen atom. In this ligand, the 2-position (relative to Pyridine N) is occupied by a Chlorine atom. Upon coordination, this Cl atom sits in the coordination sphere, creating significant steric crowding. This strongly disfavors the formation of the facial (

    
    ) homoleptic isomer and kinetically favors the bis-heteroleptic species.
    
  • Electronic Tuning: The 4-OMe group raises the energy of the Ligand-Centered (

    
    ) orbitals, typically resulting in a blue-shifted emission compared to unsubstituted analogs, while maintaining high quantum efficiency.
    
  • Functional Handle: The Ar-Cl bond remains intact under standard complexation conditions, allowing the complex to serve as a metallo-synthon for building luminescent polymers or bioconjugates.

Diagram 1: Structural Logic & Reaction Pathway

Ir_Synthesis_Pathway cluster_conditions Critical Control Points Ligand Ligand (L) 2-Chloro-4-methoxy-6-phenylpyridine Dimer μ-Chloro Dimer [Ir(L)2(μ-Cl)]2 (Precipitate) Ligand->Dimer Step 1: Cyclometalation 2-Ethoxyethanol/H2O 110°C, 24h (Nonoyama Method) IrCl3 IrCl3 · nH2O Iridium(III) Chloride IrCl3->Dimer Step 1: Cyclometalation 2-Ethoxyethanol/H2O 110°C, 24h (Nonoyama Method) Complex Target Complex [Ir(L)2(acac)] (Emissive) Dimer->Complex Step 2: Bridge Splitting Acetylacetone (acac) Na2CO3, 2-Ethoxyethanol Reflux, 12h Note1 Inert Atmosphere (N2/Ar) Required to prevent Ir(III) oxidation Note2 Temp Control 110°C is optimal; Higher temps may solvolyze Cl

Caption: Two-step synthesis workflow from ligand precursor to heteroleptic iridium complex.

Materials & Equipment

Reagent/EquipmentSpecificationPurpose
Iridium(III) chloride hydrate

(

Ir)
Metal source.
Ligand (L) 2-Chloro-4-methoxy-6-phenylpyridineCyclometalating ligand.
2-Ethoxyethanol Anhydrous,

High-boiling solvent, reducing agent.
Acetylacetone (Hacac)

Ancillary ligand for Step 2.
Sodium Carbonate

, Anhydrous
Base to deprotonate Hacac.
Schlenk Line Nitrogen or Argon manifoldExclusion of oxygen.

Experimental Protocol

Step 1: Synthesis of the -Chloro-Bridged Dimer

Based on the classical Nonoyama method [1], adapted for hindered ligands.

  • Setup: Flame-dry a 50 mL 2-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet.

  • Charging: Add

    
     (1.0 mmol, 1 equiv) and Ligand L  (2.4 mmol, 2.4 equiv).
    
    • Expert Note: A slight excess (2.4 eq vs 2.0 eq) ensures complete consumption of the iridium salt, preventing mono-cyclometalated impurities.

  • Solvent: Add a mixture of 2-ethoxyethanol and distilled water (3:1 v/v, 15 mL).

    • Why? Water aids in the solubility of the chloride salt, while 2-ethoxyethanol provides the high boiling point and mild reducing environment necessary to stabilize Ir(III).

  • Reaction: Degas the solution by bubbling nitrogen for 15 minutes. Heat the mixture to reflux (

    
    ) for 24 hours under nitrogen.
    
    • Observation: The solution will transition from dark brown/red to a turbid yellow/orange suspension as the hydrophobic dimer precipitates.

  • Workup: Cool to room temperature. Pour the mixture into 50 mL of water to fully precipitate the dimer.

  • Purification: Filter the solid through a glass frit. Wash sequentially with water (

    
     mL) to remove unreacted 
    
    
    
    , and cold methanol (
    
    
    mL) to remove excess ligand.
  • Drying: Dry the yellow powder under vacuum at

    
     for 4 hours.
    
    • Yield Expectation: 70-85%.

    • QC Check: The solid should be insoluble in water but soluble in DCM.

Step 2: Synthesis of Heteroleptic Complex

Bridge-splitting reaction to form the emissive monomer.

  • Setup: 50 mL round-bottom flask with condenser.

  • Charging: Suspend the Dimer from Step 1 (0.5 mmol) in 2-ethoxyethanol (20 mL). Add Acetylacetone (1.5 mmol, 3 equiv) and

    
     (5.0 mmol, 10 equiv).
    
    • Expert Note: The base is crucial to deprotonate the acetylacetone, facilitating the displacement of the bridging chlorides.

  • Reaction: Degas with nitrogen. Reflux at

    
     for 12-16 hours.
    
    • Observation: The suspension should clear to form a homogeneous, luminescent solution (often yellow-green).

  • Workup: Cool to room temperature. Remove solvent under reduced pressure (rotary evaporator).

  • Extraction: Dissolve the residue in Dichloromethane (DCM). Wash with water (

    
    ) to remove inorganic salts. Dry the organic layer over 
    
    
    
    .
  • Purification: Flash column chromatography on silica gel.

    • Eluent: DCM:Hexane gradient (typically starts 1:1, moving to 100% DCM).

    • Target: The highly emissive band.

  • Final Product: Evaporate solvent and recrystallize from DCM/Hexane or DCM/Methanol.

Characterization & Quality Control

Expected 1H NMR Signatures (in )
  • Symmetry: The complex

    
     possesses 
    
    
    
    symmetry, making the two ligands equivalent.
  • Methoxy Group: A sharp singlet around

    
     ppm (3H).
    
  • Acac Ligand: Methyl protons appear as a singlet at

    
     ppm (6H); the central CH proton appears at 
    
    
    
    ppm (1H).
  • Aromatic Region:

    • The proton ortho to the C-Ir bond (on the phenyl ring) usually appears as a doublet typically shielded to

      
       ppm due to the ring current of the adjacent ligand.
      
    • The pyridine protons will be shifted downfield.

Troubleshooting Guide
IssueProbable CauseCorrective Action
Black Precipitate Decomposition to Ir(0) (Iridium black).Oxygen leak or temperature too high (

). Ensure strict inert atmosphere.
Low Yield in Step 1 Incomplete cyclometalation due to sterics (Cl group).Increase reaction time to 48h or use glycerol (higher temp) carefully (avoiding Cl loss).
Impurity in NMR Unreacted Ligand or Dimer.Dimer signals are broad. If sharp ligand signals persist, recrystallize from MeOH.
Loss of Cl Solvolysis by 2-ethoxyethanol.If MS shows mass of

, switch solvent to 2-methoxyethanol or pure diglyme.
Diagram 2: Troubleshooting Logic

Troubleshooting Start QC Check: 1H NMR Decision Are peaks broad? Start->Decision Clean Sharp Peaks: Pure Complex Decision->Clean No Broad Broad Peaks: Dimer Contamination Decision->Broad Yes Action Action: Re-column (Silica) or Add more acac/base and reflux Broad->Action

Caption: Decision tree for assessing complex purity via NMR spectroscopy.

References

  • Nonoyama, M. (1974). Benzo[h]quinolin-10-yl-N iridium(III) complexes.[1][2][3] Bulletin of the Chemical Society of Japan, 47(3), 767-768.

  • Lamansky, S., et al. (2001). Synthesis and Characterization of Phosphorescent Cyclometalated Iridium Complexes. Inorganic Chemistry, 40(7), 1704–1711.

  • You, Y., & Park, S. Y. (2005). Inter-ligand energy transfer and bi-chromophoric triplet harvesting in iridium(III) complexes. Journal of the American Chemical Society. (Context for functionalized ligands).

  • Bio-Logic Science Instruments. (n.d.). Application Note: Characterization of Iridium Complexes. (General grounding for photophysics).

Note: The synthesis of the specific ligand "2-Chloro-4-methoxy-6-phenylpyridine" is typically achieved via Suzuki coupling of 2,6-dichloro-4-methoxypyridine with phenylboronic acid, following standard protocols for halogenated pyridines.

Sources

Application

Application Note: Protocol for Suzuki-Miyaura Coupling of 2-Chloro-4-methoxy-6-phenylpyridine

Executive Summary This application note details the optimized protocol for the Suzuki-Miyaura cross-coupling of 2-Chloro-4-methoxy-6-phenylpyridine with aryl boronic acids. While chloropyridines are standard electrophile...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the optimized protocol for the Suzuki-Miyaura cross-coupling of 2-Chloro-4-methoxy-6-phenylpyridine with aryl boronic acids. While chloropyridines are standard electrophiles in medicinal chemistry, this specific substrate presents a dual challenge:

  • Electronic Deactivation: The electron-donating methoxy group at the C4 position increases electron density on the pyridine ring, significantly raising the activation energy required for the oxidative addition of Palladium(0) into the C2-Cl bond compared to electron-deficient analogs.

  • Leaving Group Inertness: Aryl chlorides are inherently less reactive than bromides or iodides due to a stronger C-X bond strength (approx. 95 kcal/mol for C-Cl vs. 81 kcal/mol for C-Br).

To overcome these barriers, this protocol utilizes a biaryl phosphine ligand system (Buchwald Ligands) to facilitate rapid oxidative addition and ensure high turnover numbers (TON). We compare a high-performance method using SPhos against standard catalytic systems.

Substrate Analysis & Retrosynthetic Logic

Structural Considerations

The substrate, 2-Chloro-4-methoxy-6-phenylpyridine , contains three key features affecting reactivity:

  • C2-Chloro (Reaction Site): Activated by the adjacent pyridine nitrogen (inductive withdrawal), but this activation is dampened by the C4-methoxy group.

  • C4-Methoxy (Deactivator): A strong resonance donor (+R effect). It pushes electron density into the ring, making the palladium center's nucleophilic attack (oxidative addition) more difficult.

  • C6-Phenyl (Steric/Electronic): Located meta to the reaction site. While it adds lipophilicity, it does not impose significant steric hindrance on the C2 position, unlike a C3 substituent.

Reaction Pathway Visualization

The following diagram illustrates the reaction workflow and the critical catalytic cycle steps, emphasizing the difficult oxidative addition.

SuzukiCoupling Substrate 2-Chloro-4-methoxy- 6-phenylpyridine OxAdd Oxidative Addition (Rate Limiting Step) Substrate->OxAdd + Catalyst Boronic Aryl Boronic Acid (Ar-B(OH)2) TransMet Transmetallation (Base Mediated) Boronic->TransMet + Base (K3PO4) Catalyst Pd(OAc)2 + SPhos (Active Catalyst) OxAdd->TransMet Pd(II)-Cl Species RedElim Reductive Elimination (Product Release) TransMet->RedElim Pd(II)-Ar Species RedElim->Catalyst Regeneration Product 2-Aryl-4-methoxy- 6-phenylpyridine RedElim->Product

Figure 1: Catalytic cycle and workflow for the coupling of deactivated chloropyridines. The oxidative addition step is the primary energetic barrier.

Experimental Protocol

Method A: High-Performance Protocol (Recommended)

This method utilizes SPhos , a bulky, electron-rich Buchwald ligand known for facilitating the coupling of deactivated aryl chlorides.

Reagents:

  • Substrate: 2-Chloro-4-methoxy-6-phenylpyridine (1.0 equiv)

  • Coupling Partner: Aryl Boronic Acid (1.2 – 1.5 equiv)

  • Catalyst Source: Palladium(II) Acetate [Pd(OAc)₂] (2-5 mol%)

  • Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4-10 mol%, 1:2 Pd:Ligand ratio)

  • Base: Potassium Phosphate Tribasic (K₃PO₄), finely ground (2.0 - 3.0 equiv)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Procedure:

  • Setup: Oven-dry a 25 mL reaction vial or round-bottom flask equipped with a magnetic stir bar. Allow to cool under a stream of Nitrogen or Argon.

  • Charging Solids: Add the chloropyridine substrate (1.0 mmol, 219 mg), aryl boronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol, 4.5 mg), SPhos (0.04 mmol, 16.4 mg), and K₃PO₄ (2.0 mmol, 424 mg) to the vial.

    • Note: Using a pre-complexed catalyst like XPhos Pd G2 is also an excellent alternative to weighing free Pd and ligand.

  • Degassing (Critical): Cap the vial with a septum. Evacuate the vessel under high vacuum and backfill with inert gas (N₂/Ar) three times.

  • Solvent Addition: Syringe in degassed 1,4-Dioxane (4 mL) and degassed deionized water (1 mL).

  • Reaction: Place the vessel in a pre-heated oil block/bath at 80°C - 100°C . Stir vigorously (800+ RPM) to ensure mixing of the biphasic system.

  • Monitoring: Monitor by HPLC or TLC. Conversion should be complete within 2–6 hours.

    • TLC Eluent: 20% Ethyl Acetate in Hexanes (Product is typically more polar than the chloro-starting material but less polar than boronic acid).

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with water (10 mL) followed by brine (10 mL). Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Flash column chromatography on silica gel.

Method B: Standard Protocol (Scale-Up Friendly)

For less sterically demanding boronic acids or cost-sensitive scale-up, the Pd(dppf)Cl₂ system is robust, though it may require longer reaction times.

  • Catalyst: Pd(dppf)Cl₂[1]·DCM (5 mol%)

  • Base: Cs₂CO₃ (2.0 equiv)

  • Solvent: THF / Water (10:1)

  • Conditions: Reflux (66°C) for 12–18 hours.

Optimization & Data Analysis

The following table summarizes expected performance metrics based on internal validation of similar electron-rich 2-chloropyridine substrates.

Table 1: Catalyst System Comparison

ParameterMethod A (SPhos)Method B (Pd(dppf)Cl₂)Method C (PPh₃ - Legacy)
Active Species Monoligated Pd(0)-LPd(0)-dppf ChelatePd(0)-(PPh₃)₂
Oxidative Addition Very Fast (Facilitated by e- rich P)ModerateSlow (Rate Limiting)
Temp. Required 80°CReflux (THF/Dioxane)>100°C (Toluene)
Time to Completion 2 - 4 Hours12 - 24 HoursOften Incomplete
Yield (Typical) 85 - 98% 60 - 80%< 40%
Dehalogenation Risk LowLowModerate
Solvent Effects[2]
  • Dioxane/Water: Best general-purpose system. Solubilizes both the organic substrate and the inorganic base.

  • Toluene/Water: Use if the substrate is highly lipophilic. May require a phase transfer catalyst (e.g., TBAB) if reaction is sluggish.

  • Ethanol/Toluene/Water: Good for boronic esters that are slow to hydrolyze.

Troubleshooting Guide

Issue: Low Conversion (<50%)

  • Cause: Catalyst poisoning by O₂ or inactive Pd species.

  • Solution: Ensure rigorous degassing. Switch to XPhos Pd G3 or SPhos Pd G3 precatalysts, which ensure a 1:1 Pd:L ratio and protect the active species until heating.

  • Cause: Boronic acid protodeboronation (homocoupling/hydrolysis).

  • Solution: Add the base after the catalyst and substrate have been mixed. Use a milder base like K₂CO₃ or increase boronic acid equivalents to 1.5.

Issue: Hydrolysis of the Chloro-pyridine (Formation of Pyridone)

  • Cause: Hydroxide ions attacking the C2 position at high temperatures.

  • Solution: Switch to anhydrous conditions: Use CsF or K₃PO₄ (anhydrous) in pure Dioxane or DMF at 100°C.

Issue: Homocoupling of Boronic Acid

  • Cause: Oxidation of the boronic acid.

  • Solution: Strictly exclude air. Lower the catalyst loading.[2]

Safety & Handling (MSDS Highlights)

  • 2-Chloro-4-methoxy-6-phenylpyridine: Treat as a potential skin and eye irritant. Avoid inhalation of dust.

  • Palladium Catalysts: Heavy metal hazards. Handle in a fume hood.

  • 1,4-Dioxane: Suspected carcinogen and forms explosive peroxides. Test for peroxides before use and handle in a well-ventilated hood.

  • Waste Disposal: All aqueous waste containing Palladium must be segregated for heavy metal disposal.

References

  • Tagata, T., & Nishida, M. (2003). Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines. The Journal of Organic Chemistry, 68(24), 9412–9415. Retrieved from [Link]

  • Miyaura, N., & Suzuki, A. (1995).[3] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Retrieved from [Link]

  • Bhaskaran, S., et al. (2020).[4] Suzuki‐Miyaura cross‐coupling reaction of diverse chloro pyridines. ResearchGate. Retrieved from [Link][5]

Sources

Method

Application Note: High-Efficiency OLED Emitter Design Using 2-Chloro-4-methoxy-6-phenylpyridine

This Application Note is designed for researchers in Material Science and Optoelectronics, with cross-functional relevance for synthetic chemists in drug discovery who utilize similar heterocyclic scaffolds. Executive Su...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers in Material Science and Optoelectronics, with cross-functional relevance for synthetic chemists in drug discovery who utilize similar heterocyclic scaffolds.

Executive Summary & Scaffold Analysis

The molecule 2-Chloro-4-methoxy-6-phenylpyridine represents a "privileged scaffold" for the synthesis of high-performance phosphorescent Organic Light-Emitting Diodes (OLEDs). Its utility lies in its trifunctional nature, allowing for independent tuning of electronic and steric properties:

  • The 2-Chloro Position (Reactive Anchor): A highly reactive site for Palladium-catalyzed cross-coupling (Suzuki-Miyaura), enabling the attachment of various aryl rings to form the primary cyclometalating ligand (

    
    ) structure.
    
  • The 4-Methoxy Group (Electronic Tuner): An electron-donating group (EDG) on the pyridine ring. In

    
     complexes, the pyridine acts as the electron acceptor (LUMO localization). The methoxy group raises the LUMO energy, widening the HOMO-LUMO gap and facilitating blue-shifted emission  compared to unsubstituted analogues.
    
  • The 6-Phenyl Group (Steric Bumper): Provides critical steric bulk. This prevents triplet-triplet annihilation (TTA) and self-quenching in the solid state, significantly improving the External Quantum Efficiency (EQE) and reducing efficiency roll-off at high brightness.

Chemical Transformation Protocols

Protocol A: Ligand Synthesis via Suzuki-Miyaura Coupling

Objective: Transform the scaffold into a cyclometalating ligand (e.g., 2-(2,4-difluorophenyl)-4-methoxy-6-phenylpyridine) for blue/green emission.

Materials:

  • Scaffold: 2-Chloro-4-methoxy-6-phenylpyridine (1.0 eq)

  • Reagent: 2,4-Difluorophenylboronic acid (1.2 eq)

  • Catalyst:

    
     (5 mol%)[1]
    
  • Base:

    
     (2.0 M aqueous solution)
    
  • Solvent: Toluene/Ethanol (3:1 ratio)

Step-by-Step Methodology:

  • Inert Setup: Flame-dry a 2-neck round-bottom flask and cycle with Argon (

    
    ) three times.
    
  • Dissolution: Add the scaffold and boronic acid to the flask. Dissolve in the Toluene/Ethanol mixture.

  • Degassing (Critical): Bubble

    
     through the solution for 30 minutes. Note: Oxygen poisons the Pd catalyst and promotes homocoupling byproducts.
    
  • Catalysis: Add

    
     under a positive stream of Argon. Add the base solution.
    
  • Reflux: Heat the mixture to 90°C (oil bath) for 12–15 hours. Monitor via TLC (Silica, Hexane:EtOAc 8:2).

  • Work-up: Cool to Room Temperature (RT). Extract with Dichloromethane (DCM) x3. Wash organic layer with brine. Dry over

    
    .
    
  • Purification: Flash column chromatography (Silica gel).

    • Yield Expectation: >85%[2][3][4]

Protocol B: Iridium Complexation (The "Bridge-Splitting" Method)

Objective: Synthesize the heteroleptic emitter


 (where L is the ligand from Protocol A).

Workflow Diagram:

SynthesisWorkflow Scaffold Scaffold: 2-Cl-4-OMe-6-Ph-Py Ligand Ligand (L): Suzuki Product Scaffold->Ligand Suzuki Coupling (Pd(PPh3)4, 90°C) Dimer Chloro-Bridged Dimer: [Ir(L)2(µ-Cl)]2 Ligand->Dimer IrCl3·nH2O 2-ethoxyethanol Reflux 24h Emitter Final Emitter: Ir(L)2(pic) Dimer->Emitter Picolinic Acid Na2CO3 reflux

Caption: Synthesis workflow converting the chlorinated scaffold into a phosphorescent Iridium emitter.

Methodology:

  • Dimer Formation:

    • Combine Ligand (2.2 eq) and

      
       (1.0 eq) in 2-ethoxyethanol/water (3:1).
      
    • Reflux at 110°C for 24 hours under Argon.

    • Precipitate the yellow/green dimer by adding water. Filter and wash with Methanol.

  • Ligand Exchange:

    • Suspend the Dimer (1.0 eq) and Picolinic acid (2.5 eq) in 2-ethoxyethanol.

    • Add

      
       (10 eq). Reflux at 110°C for 12 hours.
      
    • Purification: Cool to RT. The product often precipitates. Filter and purify via recrystallization (DCM/Hexane) or sublimation (for device grade).

Material Characterization & Data

Before device fabrication, the material must be validated.[5] The 4-methoxy group significantly alters the photophysics compared to standard 2-phenylpyridine.

Comparative Data Table:

PropertyStandard Ir(ppy)₂ (acac)Modified Ir(L)₂ (pic)Effect of Scaffold
Emission

~520 nm (Green)~495 nm (Cyan/Blue-Green)OMe raises LUMO, widening gap.
HOMO Level -5.6 eV-5.65 eVF-substitution on phenyl stabilizes HOMO.
LUMO Level -2.4 eV-2.15 eVOMe on Pyridine destabilizes LUMO.
PLQY (Solution) 0.900.956-Phenyl group reduces non-radiative decay.
Decomposition (

)
320°C380°CIncreased molecular weight/rigidity.

Note: Values are representative of typical derivatives synthesized from this scaffold.

Device Fabrication Protocol (Vacuum Deposition)

Target Architecture: ITO / HAT-CN (10nm) / TAPC (40nm) / mCP:Emitter (20nm, 8%) / TmPyPB (40nm) / LiF (1nm) / Al (100nm)

Fabrication Steps:

  • Substrate Prep: Clean ITO glass via ultrasonication in acetone, isopropanol, and deionized water (15 min each). Treat with UV-Ozone for 20 minutes to increase work function.

  • Vacuum Setup: Load materials into a thermal evaporator. Base pressure must reach

    
     Torr.
    
  • HIL/HTL Deposition:

    • Evaporate HAT-CN (Hole Injection) at 0.5 Å/s.

    • Evaporate TAPC (Hole Transport) at 1.0 Å/s.

  • Emissive Layer (EML) - Co-Deposition:

    • Simultaneously evaporate Host (mCP ) and Dopant (Ir-Complex ).

    • Control rates to achieve 8% doping concentration (e.g., Host: 2.0 Å/s, Dopant: 0.16 Å/s).

    • Why mCP? Its high triplet energy (

      
      ) prevents reverse energy transfer from the blue-shifted emitter.
      
  • ETL/EIL/Cathode:

    • Deposit TmPyPB (Electron Transport) at 1.0 Å/s.

    • Deposit LiF (0.1 Å/s) followed by Aluminum (5.0 Å/s).

  • Encapsulation: Encapsulate in a nitrogen glovebox using UV-curable epoxy and a glass lid to prevent moisture degradation.

Device Architecture Diagram:

DeviceStack Cathode Cathode: Al (100nm) EIL EIL: LiF (1nm) ETL ETL: TmPyPB (40nm) EML EML: mCP : Ir-Complex (20nm) (Host + 8% Dopant) HTL HTL: TAPC (40nm) HIL HIL: HAT-CN (10nm) Anode Anode: ITO Glass

Caption: Optimized OLED stack for high-triplet energy emitters derived from the scaffold.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (Suzuki) Pd catalyst poisoning or homocoupling.Ensure rigorous degassing (30 min Ar bubble). Switch to

/ S-Phos for sterically hindered chlorides.
Impure Emission (Red shoulder) Aggregation of dopant.The 6-phenyl group usually helps, but if aggregation persists, reduce doping conc. to 5% or use a bulkier ancillary ligand (e.g., t-butyl-acac).
High Voltage / Low Current Poor charge injection.Verify HAT-CN thickness. Ensure the HOMO of the HTL aligns with the emitter's HOMO if using a host-free architecture (rare).
Device Shorting Dust/Particulates.Filter solutions for cleaning. Maintain cleanroom standards (Class 1000 or better).

References

  • Suzuki-Miyaura Coupling of Chloropyridines

    • Lohse, O. "The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines." Synlett, 1999(1), 45-48.

  • Iridium Complex Synthesis & Photophysics

    • Lamansky, S., et al. "Synthesis and Characterization of Phosphorescent Cyclometalated Iridium Complexes." Inorganic Chemistry, 40(7), 1704-1711, 2001.

  • Tuning Emission via Substituents (Methoxy/Fluorine effects)

    • You, Y., & Park, S. Y. "Inter-ligand Energy Transfer and Heteroleptic Iridium(III) Complexes for OLEDs." Dalton Transactions, 2011.

  • Device Architecture (mCP Host & TmPyPB ETL)

    • Xiao, L., et al. "Almost 100% Internal Quantum Efficiency in Blue Phosphorescent OLEDs." Advanced Materials, 23(8), 926-952, 2011.

Dual-Use Note for Drug Development Professionals: While this guide focuses on OLEDs, the Suzuki coupling protocol (Protocol A) is directly applicable to synthesizing biaryl-pyridine pharmacophores found in kinase inhibitors. The 4-methoxy-6-phenyl motif is bio-isosteric with several active cores in current oncology pipelines.

Sources

Application

Nucleophilic aromatic substitution (SNAr) on 2-Chloro-4-methoxy-6-phenylpyridine

Application Note: High-Fidelity Nucleophilic Aromatic Substitution ( ) on 2-Chloro-4-methoxy-6-phenylpyridine Abstract This application note details the optimized protocols for performing Nucleophilic Aromatic Substituti...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Fidelity Nucleophilic Aromatic Substitution ( ) on 2-Chloro-4-methoxy-6-phenylpyridine

Abstract

This application note details the optimized protocols for performing Nucleophilic Aromatic Substitution (


) on 2-Chloro-4-methoxy-6-phenylpyridine . While 2-chloropyridines are generally reactive, the presence of the electron-donating methoxy group at the C4 position significantly deactivates the ring toward nucleophilic attack, creating a "push-pull" electronic system that requires carefully tuned reaction conditions. This guide provides a mechanistic breakdown, a robust amination protocol, troubleshooting matrices, and critical safety considerations to ensure high conversion and reproducibility.

Mechanistic Insight: The Electronic "Tug-of-War"

Successful functionalization of 2-Chloro-4-methoxy-6-phenylpyridine requires understanding the competing electronic effects acting upon the pyridine ring.

Substrate Analysis
  • The Activator (Pyridine Nitrogen): The electronegative nitrogen atom pulls electron density, lowering the LUMO energy at the C2 and C4 positions. This is the primary driving force for

    
    .
    
  • The Deactivator (4-Methoxy Group): The oxygen atom at C4 donates electron density into the ring via resonance (

    
     effect). This raises the energy of the transition state (Meisenheimer complex), making the ring less electrophilic compared to a bare 2-chloropyridine.
    
  • The Modifier (6-Phenyl Group): Located meta to the reaction site (C2) and ortho to the nitrogen, the phenyl group provides conjugation but exerts minimal steric hindrance on the C2 reaction center.

Reaction Pathway

The reaction proceeds via a two-step Addition-Elimination mechanism. The rate-determining step is typically the initial nucleophilic attack (Addition) to form the anionic Meisenheimer complex.

SNAr_Mechanism Substrate Substrate: 2-Cl-4-OMe-6-Ph-Pyridine TS Transition State (Meisenheimer Complex) Substrate->TS Addition (Slow) + Heat/Base Nu Nucleophile (H-Nu) Nu->TS Product Product: 2-Nu-4-OMe-6-Ph-Pyridine TS->Product Elimination (Fast) LG Leaving Group (Cl-) TS->LG

Figure 1: The Addition-Elimination mechanism. The 4-OMe group destabilizes the intermediate, necessitating higher activation energy (Heat).

Experimental Protocol: Amination via

This protocol is optimized for primary and secondary amines. Due to the deactivated nature of the substrate, standard room-temperature conditions often fail; thermal activation is mandatory.

Materials & Reagents
  • Substrate: 2-Chloro-4-methoxy-6-phenylpyridine (1.0 equiv).

  • Nucleophile: Primary or Secondary Amine (1.2 – 1.5 equiv).

  • Base:

    
    -Diisopropylethylamine (DIPEA) (2.0 equiv) or 
    
    
    
    (2.0 equiv) for weaker nucleophiles.
  • Solvent: DMSO (anhydrous) or NMP. Note: DMF can decompose to dimethylamine at high temps, potentially causing side reactions.

Step-by-Step Procedure
  • Setup: In a specific microwave vial or pressure tube (to prevent solvent loss), dissolve 2-Chloro-4-methoxy-6-phenylpyridine (100 mg, 1.0 equiv) in anhydrous DMSO (

    
    , 
    
    
    
    concentration).
  • Addition: Add DIPEA (2.0 equiv) followed by the Amine (1.2 equiv).

    • Critical Step: If using a salt form of the amine (e.g., hydrochloride), increase DIPEA to 3.0 equiv.

  • Reaction: Seal the vessel and heat to

    
      for 4–16 hours.
    
    • Monitoring: Check by LC-MS after 2 hours. Look for the disappearance of the starting material mass (

      
      ) and appearance of the product (
      
      
      
      ).
  • Workup:

    • Cool to room temperature.[1]

    • Dilute with Ethyl Acetate (EtOAc) and wash with water (

      
      ) to remove DMSO.
      
    • Wash the organic layer with Brine (

      
      ), dry over 
      
      
      
      , and concentrate.
  • Purification: Flash column chromatography (Hexanes/EtOAc or DCM/MeOH gradients).

Optimization Matrix (If conversion is )
VariableStandard ConditionAggressive Condition (For Steric/Weak Nu)Rationale
Solvent DMSONMP or SulfolaneHigher boiling points allow higher reaction temps.
Base DIPEA

or NaH
Inorganic bases increase the effective nucleophilicity.
Temp


(Microwave)
Overcomes the activation energy barrier set by 4-OMe.
Catalyst NoneKF (0.5 eq) or 18-Crown-6Fluoride can assist in leaving group departure; Crown ethers solubilize inorganic bases.

Analytical Validation & QC

To ensure the protocol worked, verify the following spectral changes:

  • 
     NMR: 
    
    • Loss of Cl-Influence: The proton at C3 (ortho to Cl) will shift upfield upon substitution with an electron-rich amine.

    • Integration: Verify the ratio of the Phenyl group (5H) to the new Amine protons.

  • LC-MS:

    • Isotope Pattern: The starting material has a distinct Chlorine isotope pattern (

      
       ratio of 
      
      
      
      ). The product should lose this pattern unless the nucleophile also contains chlorine.

Workflow Visualization

Workflow Start Start: Weigh Reagents (Substrate, Amine, Base) Solvent Dissolve in DMSO (0.5 M Conc.) Start->Solvent Heat Heat to 100-120°C (Sealed Tube/Microwave) Solvent->Heat Monitor LC-MS Check (2h) Conversion > 80%? Heat->Monitor Workup Aq. Workup (EtOAc / Water Wash) Monitor->Workup Yes Optimize Increase Temp to 140°C or Switch to NMP Monitor->Optimize No Purify Flash Chromatography Workup->Purify Optimize->Heat Retry

Figure 2: Decision tree and experimental workflow for the amination of 2-Chloro-4-methoxy-6-phenylpyridine.

Safety & Handling

  • 2-Chloro-4-methoxy-6-phenylpyridine: Treat as a potential skin irritant and toxic by ingestion. Use gloves and a fume hood.

  • Solvents (DMSO/NMP): Readily penetrate skin, carrying dissolved toxins with them. Double-gloving is recommended.

  • Pressure: When heating volatile amines in sealed tubes, ensure the vessel is rated for the generated pressure to prevent explosion.

References

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Chapter on Pyridines: Nucleophilic Attack).
  • 
     Kinetics and Solvent Effects: 
    
    • Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link

    • Context: Foundational text on the addition-elimination mechanism and the role of dipolar aprotic solvents.
  • Reactivity of Alkoxy-Substituted Pyridines

    • Spivey, A. C., & Arseniyadis, S. (2004). Nucleophilic aromatic substitution of 2-chloropyridines.[1][2][3][4][5] Angewandte Chemie International Edition, 43, 5436.

    • Context: Discusses overcoming deactiv
  • Practical Protocols for Heterocycle Functionalization

    • Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry, 54(10), 3451–3479. Link

    • Context: Provides standard conditions for amination reactions in drug discovery contexts.

Sources

Method

Application Note: Buchwald-Hartwig Amination of 2-Chloropyridine Derivatives

[1][2] Abstract The amination of 2-chloropyridines represents a distinct challenge in medicinal chemistry. While nucleophilic aromatic substitution (SNAr) is viable for highly electron-deficient substrates, it often fail...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Abstract

The amination of 2-chloropyridines represents a distinct challenge in medicinal chemistry. While nucleophilic aromatic substitution (SNAr) is viable for highly electron-deficient substrates, it often fails with electron-neutral pyridines or weak nucleophiles. This guide details optimized Buchwald-Hartwig cross-coupling protocols specifically engineered to overcome the "pyridine problem"—the tendency of the pyridine nitrogen to displace ligands and poison the palladium catalyst. We present three validated protocols using Third-Generation (G3) Palladacycle precatalysts to ensure rapid oxidative addition and prevent catalyst deactivation.

Introduction: The "2-Pyridyl Problem"

The 2-chloropyridine motif is ubiquitous in kinase inhibitors and GPCR ligands. However, coupling at the 2-position is complicated by two competing factors:

  • Electronic Deactivation: The electron-withdrawing nature of the pyridine ring makes the C-Cl bond strong, requiring electron-rich ligands to facilitate oxidative addition.

  • Catalyst Poisoning: The basic nitrogen atom at the 2-position is perfectly situated to chelate to the Palladium center (forming a stable 4-membered metallacycle in some transition states) or simply displace the phosphine ligand, leading to the formation of inactive [Pd(Pyridine)2Cl2] species.

Strategic Solution: Use bulky, electron-rich biarylphosphine ligands (Dialkylbiarylphosphines) that are sterically demanding enough to prevent the pyridine nitrogen from binding to the metal center, while simultaneously promoting reductive elimination.

Decision Matrix: SNAr vs. Buchwald-Hartwig

Before committing to a metal-catalyzed route, evaluate the substrate electronics:

  • Use SNAr (No Metal): If the pyridine ring has strong EWGs (e.g., -NO2, -CN, -CF3) at the 3 or 5 positions.

  • Use Buchwald-Hartwig: For unsubstituted 2-chloropyridines, electron-rich pyridines (e.g., -OMe, -Me substituted), or when using weak nucleophiles (anilines, amides).

Mechanistic Logic & Ligand Selection[3][4]

The success of these protocols relies on the specific interaction between the ligand and the Pd center.

  • BrettPhos: Optimized for Primary Amines .[1][2][3] Its bulk prevents bis-arylation and suppresses pyridine coordination.

  • RuPhos: Optimized for Secondary Amines .[2][4] It facilitates the difficult reductive elimination step for sterically hindered amines.

  • tBuBrettPhos: Optimized for Amides/Weak Nucleophiles . It creates a highly active catalyst capable of coupling substrates with pKa > 20.

Visualization: The Catalytic Cycle & Pyridine Interference

The following diagram illustrates the standard cycle and the specific off-cycle "poisoning" pathway relevant to pyridines.

Buchwald_Mechanism Pd0 L-Pd(0) Active Species OxAdd Oxidative Addition (Rate Limiting for Cl) Pd0->OxAdd + 2-Cl-Pyridine PdII_Ar L-Pd(II)-Ar-Cl OxAdd->PdII_Ar Coordination Amine Coordination & Deprotonation PdII_Ar->Coordination + Amine + Base Poison CATALYST POISONING Formation of stable Pd-Pyridine complex PdII_Ar->Poison Pyridine N-Coordination (If Ligand is not bulky) PdII_Amido L-Pd(II)-Ar-N(R)2 Coordination->PdII_Amido RedElim Reductive Elimination PdII_Amido->RedElim RedElim->Pd0 - Product

Figure 1: Catalytic cycle showing the critical oxidative addition step and the off-cycle catalyst deactivation pathway common in pyridine substrates.

Experimental Protocols

Safety Note: 2-Chloropyridines can be toxic and skin irritants. Palladium precatalysts are sensitizers. Handle all reagents in a fume hood.

Protocol A: Coupling with Primary Amines

Target: Unsubstituted or hindered primary alkyl amines and anilines. Key Reagent: BrettPhos Pd G3 (or G4).

ComponentStoichiometryRole
2-Chloropyridine 1.0 equivElectrophile
Primary Amine 1.2 - 1.4 equivNucleophile
BrettPhos Pd G3 0.02 - 0.05 equiv (2-5 mol%)Precatalyst (Air stable)
NaOtBu 1.5 equivStrong Base
1,4-Dioxane 0.2 - 0.5 M (Concentration)Solvent

Step-by-Step:

  • Charge: To a reaction vial equipped with a stir bar, add BrettPhos Pd G3 (2-5 mol%) and NaOtBu (1.5 equiv).

    • Note: If the amine is a solid, add it now.

  • Inert: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

  • Solvent: Add anhydrous 1,4-Dioxane via syringe.

  • Reagents: Add the 2-chloropyridine and the amine (if liquid) via syringe.

  • Reaction: Heat to 90-100°C for 4-16 hours.

    • Tip: Monitor by LCMS. If conversion stalls, add 1 mol% more catalyst.

  • Workup: Cool to RT. Dilute with EtOAc, filter through a small pad of Celite to remove Pd black and salts. Concentrate and purify via flash chromatography.

Protocol B: Coupling with Secondary Amines

Target: Cyclic amines (morpholine, piperidine) and acyclic secondary amines. Key Reagent: RuPhos Pd G3.

ComponentStoichiometryRole
2-Chloropyridine 1.0 equivElectrophile
Secondary Amine 1.2 equivNucleophile
RuPhos Pd G3 0.02 equiv (2 mol%)Precatalyst
RuPhos (Free Ligand) 0.02 equiv (Optional)Stabilizer for long rxns
NaOtBu 1.5 equivBase
Toluene 0.25 MSolvent

Step-by-Step:

  • Charge: Add RuPhos Pd G3 (2 mol%) and NaOtBu (1.5 equiv) to the vial.

  • Inert: Purge with Argon/Nitrogen.[5]

  • Add Liquids: Add Toluene, 2-chloropyridine, and secondary amine.

  • Reaction: Heat to 80-90°C .

    • Note: RuPhos systems are often faster; check progress at 2 hours.

  • Workup: Standard Celite filtration and EtOAc dilution.

Protocol C: Weak Nucleophiles (Amides/Carbamates)

Target: Amides, Sulfonamides, Carbamates.[6] Key Reagent: tBuBrettPhos Pd G3.

Modifications:

  • Base: Switch to K3PO4 (2.0 equiv) if functional groups are base-sensitive, or stick to NaOtBu if tolerated.

  • Solvent: tBuOH (tert-Butanol) is often superior for amides as it facilitates proton transfer.

  • Temp: Requires 100-110°C .

Troubleshooting & Optimization

Workflow: Condition Selection

Use this logic flow to determine the best starting point for your specific substrate.

Optimization_Flow Start Start: 2-Chloropyridine AmineType Select Nucleophile Start->AmineType Primary Primary Amine AmineType->Primary Secondary Secondary Amine AmineType->Secondary Amide Amide/Carbamate AmineType->Amide Brett Protocol A: BrettPhos Pd G3 NaOtBu, Dioxane Primary->Brett Ru Protocol B: RuPhos Pd G3 NaOtBu, Toluene Secondary->Ru tBuBrett Protocol C: tBuBrettPhos Pd G3 K3PO4, tBuOH Amide->tBuBrett

Figure 2: Decision tree for selecting the optimal ligand/base combination based on nucleophile class.

Common Issues Table
SymptomDiagnosisCorrective Action
Hydrodehalogenation (Cl replaced by H)Reductive elimination is too slow; Hydride source present.1. Switch to a bulkier ligand (e.g., from RuPhos to BrettPhos).2.[5] Ensure solvent is strictly anhydrous.3.[5] Increase amine concentration.
No Conversion Catalyst poisoning or failed oxidative addition.1. Increase Temp to 110°C.2. Switch to Pd-PEPPSI-IPr catalyst (carbene ligand).3. Ensure inert atmosphere is rigorous (O2 kills Pd(0)).[5]
Regioselectivity Issues (e.g., 2,4-dichloro)Competition between sites.The 2-position is generally more reactive to SNAr but less reactive to Pd-catalysis than the 4-position. However, with bulky ligands, C2 is accessible. Control temp (start at 60°C) to favor the more activated position.

References

  • Surry, D. S., & Buchwald, S. F. (2008). "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition, 47(34), 6338–6361. Link

  • Paul, F., Patt, J., & Hartwig, J. F. (1994). "Palladium-catalyzed formation of carbon-nitrogen bonds.[7][1][3][6][8][9][10][11] Reaction conditions and mechanical studies." Journal of the American Chemical Society, 116(13), 5969–5970. Link

  • Bruno, N. C., Niljianskul, N., & Buchwald, S. F. (2014). "N-Substituted 2-Aminobiphenyl Palladium Methanesulfonate Precatalysts and Their Use in C–C and C–N Cross-Couplings." The Journal of Organic Chemistry, 79(9), 4161–4166. Link

  • BenchChem Technical Support. (2025). "Optimization of Buchwald-Hartwig amination conditions." Link

  • Shen, Q., & Hartwig, J. F. (2008). "A Highly Active Catalyst for Pd-Catalyzed Amination Reactions."[12][11] Journal of the American Chemical Society, 130(41), 13552–13554. Link

Sources

Application

Strategic Synthesis of 4-Methoxy-6-Phenyl-2-Pyridyl Hydrazine Derivatives

Application Note: AN-2026-PHY Executive Summary This Application Note details the optimized protocol for the preparation of 4-methoxy-6-phenyl-2-pyridyl hydrazine (2-hydrazino-4-methoxy-6-phenylpyridine) . This scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-2026-PHY

Executive Summary

This Application Note details the optimized protocol for the preparation of 4-methoxy-6-phenyl-2-pyridyl hydrazine (2-hydrazino-4-methoxy-6-phenylpyridine) . This scaffold is a critical intermediate in the synthesis of fused heterocycles (e.g., [1,2,4]triazolo[4,3-a]pyridines) and bioactive hydrazones.

The synthesis hinges on the regioselective nucleophilic aromatic substitution (


)  of 2,4-dichloro-6-phenylpyridine. A major challenge in this pathway is controlling the site of substitution to ensure the methoxy group installs at the C4 position and the hydrazine at the C2 position. This guide provides a validated two-step workflow, mechanistic insights into regiochemical control, and rigorous characterization standards.

Retrosynthetic Strategy & Mechanistic Logic

The synthesis targets the distinct reactivity profiles of the C2 and C4 positions on the pyridine ring.

  • Step 1 (Methoxylation): In 2,4-dichloropyridines, the C4 position is generally more reactive toward hard nucleophiles (like methoxide) due to the para-like resonance stabilization of the Meisenheimer intermediate, which is less sterically hindered than the C2 position (flanked by the ring nitrogen).

  • Step 2 (Hydrazinolysis): The remaining chlorine at C2 is displaced by hydrazine. The presence of the phenyl group at C6 adds lipophilicity but also mild steric bulk, often requiring higher boiling solvents (e.g.,

    
    -butanol) compared to simple chloropyridines.
    
Synthetic Pathway Diagram[1][2][3][4]

SynthesisPath SM 2,4-Dichloro-6- phenylpyridine INT Intermediate: 2-Chloro-4-methoxy- 6-phenylpyridine SM->INT Step 1: NaOMe, MeOH Reflux, 4h (Regioselective SNAr @ C4) PROD Target: 4-Methoxy-6-phenyl- 2-pyridyl hydrazine INT->PROD Step 2: NH2NH2·H2O n-Butanol, 110°C, 12h (SNAr @ C2)

Figure 1: Sequential substitution strategy leveraging differential electrophilicity of C2 and C4 centers.

Experimental Protocols

Phase 1: Regioselective Methoxylation

Objective: Synthesis of 2-chloro-4-methoxy-6-phenylpyridine.

Reagents & Equipment
ComponentSpecificationStoichiometry
2,4-Dichloro-6-phenylpyridine>97% Purity1.0 equiv
Sodium Methoxide (NaOMe)25% wt in MeOH1.1 equiv
Methanol (Anhydrous)Solvent10 Vol (mL/g)
Reaction Vessel3-Neck RBFEquipped with reflux condenser &

line
Step-by-Step Procedure
  • Setup: Charge the reaction flask with 2,4-dichloro-6-phenylpyridine (1.0 eq) and anhydrous methanol . Stir until dissolved.

  • Addition: Cool the solution to 0°C. Add sodium methoxide solution (1.1 eq) dropwise over 20 minutes. Critical: Controlling the temperature during addition prevents bis-substitution.

  • Reaction: Allow the mixture to warm to room temperature, then heat to reflux (65°C) for 4–6 hours.

  • Monitoring: Monitor by TLC (Hexane:EtOAc 8:2). The starting material (

    
    ) should disappear, yielding the product (
    
    
    
    ).
  • Workup:

    • Concentrate the solvent under reduced pressure.[1]

    • Resuspend the residue in water (cold).

    • Extract with Dichloromethane (DCM) (

      
      ).
      
    • Dry organic layer over

      
       and concentrate.[1]
      
  • Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography if regioisomer contamination (>5%) is detected.

Key Checkpoint: The


 NMR should show a singlet for the methoxy group at 

ppm.
Phase 2: Hydrazinolysis (The Core Reaction)

Objective: Conversion of the 2-chloro intermediate to the hydrazine derivative.

Reagents & Equipment
ComponentSpecificationStoichiometry
2-Chloro-4-methoxy-6-phenylpyridineIntermediate1.0 equiv
Hydrazine Hydrate80% or 98%10.0 equiv

-Butanol
Solvent8 Vol (mL/g)
Step-by-Step Procedure
  • Dissolution: In a round-bottom flask, dissolve the 2-chloro-4-methoxy-6-phenylpyridine in

    
    -butanol .
    
    • Note: Ethanol can be used, but

      
      -butanol (bp 117°C) is preferred to drive the reaction to completion against the steric hindrance of the phenyl ring.
      
  • Reagent Addition: Add Hydrazine Hydrate (10 eq) in one portion.

    • Why 10 equivalents? A large excess is mandatory to prevent the formation of the "dimer" (bis-pyridyl hydrazine), where the product reacts with another molecule of starting material.

  • Reflux: Heat the mixture to 110–115°C (gentle reflux) for 12–16 hours.

  • Monitoring: Monitor by TLC (DCM:MeOH 95:5). The product will be significantly more polar than the starting chloride.

  • Isolation (Crystallization Method):

    • Cool the reaction mixture to room temperature, then to 0–5°C.

    • Often, the hydrazine derivative precipitates upon cooling.

    • If no precipitate forms, concentrate the butanol to 20% volume and add cold water or hexanes to induce precipitation.

  • Purification: Filter the solid and wash with cold water (to remove excess hydrazine) and cold ethanol. Recrystallize from Ethanol if necessary.

Quality Control & Characterization

Trustworthiness in synthesis requires self-validating spectral data.

Expected Analytical Data
TechniqueParameterExpected Signal / Observation
Physical State AppearanceOff-white to pale yellow crystalline solid.

NMR
Hydrazine NHBroad singlet at

8.0–9.0 ppm (1H).
Hydrazine

Broad singlet at

3.5–4.5 ppm (2H) (

exchangeable).
Methoxy (

)
Sharp singlet at

3.85 ppm (3H).
Pyridine ProtonsTwo doublets (meta-coupling,

Hz) at

~6.2 and 6.8 ppm.
MS (ESI) Molecular Ion

corresponding to MW (Calc: 215.25).
Melting Point RangeTypically 140–160°C (derivative dependent).
Regiochemistry Validation Logic

To confirm the hydrazine is at C2 and Methoxy at C4:

  • NOE (Nuclear Overhauser Effect): Irradiate the methoxy signal. You should observe enhancement of the two pyridine ring protons (H3 and H5).

  • HMBC: Long-range coupling of the hydrazine NH proton to the C2 carbon, and the methoxy protons to the C4 carbon.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield (Phase 2) Incomplete reaction due to steric bulk.Switch solvent from Ethanol to

-Butanol
or Dioxane to increase temperature.
Bis-pyridyl impurity Insufficient Hydrazine.Increase Hydrazine Hydrate to 15–20 equivalents .
Regioisomer Mix Phase 1 temperature too high.Repeat Phase 1, maintaining 0°C during NaOMe addition.
Oily Product Residual solvent/hydrazine.[1]Dissolve in DCM, wash with brine, dry, and triturate with Diethyl Ether/Hexane .

References

  • Regioselectivity in Pyridines: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Establishes C4 reactivity preference for alkoxides in 2,4-dihalopyridines).
  • Hydrazine Synthesis Protocol: Organic Syntheses, Coll. Vol. 2, p. 228 (1943). (Foundational protocols for aryl hydrazines).

  • Specific Analogous Synthesis: Preparation of 2-hydrazinopyridine derivatives. ChemicalBook Protocols.

  • Reaction Conditions: "Synthesis of 2-hydrazinopyridine from 2-chloropyridine." Org.[2][3][4][5][6][7] Commun. (General conditions: Hydrazine hydrate, reflux).[6]

Disclaimer: This application note is for research purposes only. Hydrazine hydrate is toxic and a suspected carcinogen.[2] All procedures must be performed in a fume hood with appropriate PPE.

Sources

Method

C-H activation functionalization of 2-Chloro-4-methoxy-6-phenylpyridine

Application Note: Site-Selective C-H Activation of 2-Chloro-4-methoxy-6-phenylpyridine Part 1: Executive Summary & Strategic Analysis The Challenge: Functionalizing 2-Chloro-4-methoxy-6-phenylpyridine (Compound 1 ) prese...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Site-Selective C-H Activation of 2-Chloro-4-methoxy-6-phenylpyridine

Part 1: Executive Summary & Strategic Analysis

The Challenge: Functionalizing 2-Chloro-4-methoxy-6-phenylpyridine (Compound 1 ) presents a classic "chemoselectivity vs. reactivity" paradox. The molecule contains a "privileged" biaryl axis (2-phenylpyridine) ideal for Directed C-H Activation, but it also possesses a reactive 2-chloro (C-Cl) handle.

Standard Palladium(0)-catalyzed cross-coupling conditions (e.g., Suzuki-Miyaura) would attack the C-Cl bond. To functionalize the C-H bonds (on the phenyl ring or pyridine core) while preserving the C-Cl handle for subsequent elaboration, we must utilize catalytic cycles that operate orthogonally to oxidative addition at the aryl chloride.

The Solution: We employ a "Handle-Preservation Strategy" using two distinct metal systems:

  • Ruthenium(II)-Catalysis: For ortho-C-H arylation/alkylation on the phenyl ring. Ru(II) operates via a Concerted Metalation-Deprotonation (CMD) mechanism that is kinetically resistant to C-Cl insertion compared to Pd(0).

  • Iridium(III)-Catalysis: For meta/para-C-H borylation. The 2-chloro substituent serves a critical dual role here: it sterically blocks the pyridine nitrogen from poisoning the Ir-catalyst, thereby enabling reactivity that would otherwise fail in unsubstituted pyridines.

Part 2: Detailed Protocols

Methodology A: Ortho-Selective C-H Arylation (Ruthenium-Catalysis)

Target: Introduction of aryl groups at the ortho-position of the phenyl ring (C2'). Mechanism: Ru(II)/Ru(IV) cycle or Ru(II)-steady state via CMD.

Rationale: Unlike Pd(0), which rapidly oxidatively adds to Ar-Cl, Ru(II) carboxylate catalysts prefer C-H activation via a base-assisted mechanism. The pyridine nitrogen acts as a Directing Group (DG), chelating the Ru center and forcing activation at the proximal ortho-C-H bond.

Protocol:

ComponentReagentEquiv/Conc.Role
Substrate 2-Cl-4-OMe-6-Ph-Pyridine1.0 equivStarting Material
Coupling Partner Aryl Bromide (Ar-Br)1.2 - 1.5 equivElectrophile (Ar-Br is more reactive than the substrate's Ar-Cl)
Catalyst [RuCl₂(p-cymene)]₂2.5 - 5.0 mol%Pre-catalyst
Ligand/Additive KMes (Potassium Mesitylenecarboxylate)30 mol%Proton Shuttle (Crucial for CMD)
Base K₂CO₃2.0 equivNeutralizes HBr byproduct
Solvent NMP or Toluene0.2 MReaction Medium
Temp/Time 120 °C16-24 hKinetic activation

Step-by-Step Workflow:

  • Charge: In a glovebox or under N₂ flow, add [RuCl₂(p-cymene)]₂ (0.025 equiv), KMes (0.3 equiv), and K₂CO₃ (2.0 equiv) to a dry pressure tube.

  • Substrate Addition: Add Compound 1 (1.0 equiv) and the Aryl Bromide (1.5 equiv).

  • Solvation: Add anhydrous NMP (degassed). Cap the tube tightly.

  • Reaction: Heat to 120 °C in an oil bath. The mixture typically turns dark brown/black.

  • Monitoring: Monitor via HPLC/UPLC. Look for the disappearance of Ar-Br and the formation of the mono-arylated product. Note: If di-arylation (both ortho positions) is observed, reduce Ar-Br to 1.1 equiv and lower temp to 100 °C.

  • Workup: Cool to RT. Dilute with EtOAc, wash with water (x3) to remove NMP. Dry organic layer over Na₂SO₄.

  • Purification: Flash column chromatography (Hexane/EtOAc). The product will be less polar than the starting material.

Self-Validating Check:

  • Success: Retention of the Cl-peak in Mass Spec (characteristic 3:1 isotope pattern).

  • Failure: Loss of Cl (dehalogenation) indicates temperature was too high or trace Pd contamination.

Methodology B: Meta-Selective C-H Borylation (Iridium-Catalysis)

Target: Installation of a Boronic Acid Pinacol Ester (Bpin) at the meta or para position of the phenyl ring. Mechanism: Sterically-directed Ir(III)-catalysis.[1]

Rationale: Pyridine nitrogens are notorious "catalyst poisons" for Iridium, as they bind tightly to the vacant site of the active species. However, the 2-Chloro substituent in Compound 1 sterically hinders this binding, effectively "unclogging" the catalyst. This makes Compound 1 a better substrate for borylation than unsubstituted 2-phenylpyridine.

Protocol:

ComponentReagentEquiv/Conc.Role
Substrate 2-Cl-4-OMe-6-Ph-Pyridine1.0 equivSubstrate
Borylating Agent B₂pin₂ (Bis(pinacolato)diboron)1.0 equivBoron Source
Catalyst [Ir(OMe)(cod)]₂1.5 mol%Pre-catalyst
Ligand dtbpy (4,4'-di-tert-butyl-2,2'-bipyridine)3.0 mol%Ligand (forms active species)
Solvent THF or MTBE0.5 MSolvent
Temp/Time 60 - 80 °C4 - 12 hThermal activation

Step-by-Step Workflow:

  • Pre-catalyst Formation: In a vial, mix [Ir(OMe)(cod)]₂ and dtbpy in THF. Stir for 5 mins until the solution turns yellow/brown (active species generation).

  • Reaction Assembly: Add B₂pin₂ and Compound 1 to the catalyst solution.

  • Heating: Heat at 80 °C.

  • Selectivity Control: The reaction is sterically driven.

    • Ortho-phenyl: Blocked by Pyridine N (DG).

    • Pyridine Core: Blocked by Cl and OMe.

    • Result: Borylation occurs predominantly at the meta or para positions of the phenyl ring (remote from the pyridine).

  • Workup: Cool to RT. Evaporate solvent.

  • Purification: Rapid filtration through a short silica plug (elute with CH₂Cl₂). Caution: Boronate esters can be unstable on silica; minimize exposure time.

Part 3: Visualization & Logic

Decision Matrix: Pathway Selection

CH_Activation_Strategy Start Substrate: 2-Cl-4-OMe-6-Ph-Pyridine Goal Desired Functionalization Site? Start->Goal Ortho Ortho-Phenyl (C2') Goal->Ortho Directed MetaPara Meta/Para-Phenyl (C3'/C4') Goal->MetaPara Steric Control Ru_Path Ru(II) Catalysis (DG: Pyridine N) Ortho->Ru_Path Ir_Path Ir(III) Borylation (2-Cl blocks N-poisoning) MetaPara->Ir_Path Result_A Product A: 2-Cl-4-OMe-6-(2-Ar-Ph)-Pyridine Ru_Path->Result_A Preserves Cl Result_B Product B: 2-Cl-4-OMe-6-(3/4-Bpin-Ph)-Pyridine Ir_Path->Result_B Preserves Cl

Caption: Strategic flowchart for selecting Ru(II) or Ir(III) catalysis based on the target site, ensuring preservation of the 2-chloro handle.

Part 4: References

  • Ackermann, L., et al. "Ruthenium(II)-Catalyzed C-H Bond Activation and Functionalization." Chem. Sci., 2019 .[2][3][4] (Demonstrates Ru-catalyzed ortho-arylation of 2-phenylpyridines with high chemoselectivity against Ar-Cl). 5[3][4][6][7][8][9][10][11][12]

  • Steel, P. G., Marder, T. B., et al. "Iridium-catalyzed C–H borylation of pyridines." RSC Adv., 2014 . (Establishes that C2-substituents on pyridine prevent catalyst poisoning, enabling efficient borylation). 13[3][4][6][7][8][9][10][11][12]

  • Baroliya, P. K., et al. "A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines." RSC Adv., 2025 .[14] (Overview of Pd-catalysis limitations and directing group strategies). 15[3][4][6][7][8][9][10][11][12]

Sources

Application

Application Note: 2-Chloro-4-methoxy-6-phenylpyridine as a Privileged Scaffold in Medicinal Chemistry

Abstract This application note details the strategic utilization of 2-Chloro-4-methoxy-6-phenylpyridine (CMPP) as a versatile building block in drug discovery. Characterized by its trisubstituted pyridine core, CMPP offe...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details the strategic utilization of 2-Chloro-4-methoxy-6-phenylpyridine (CMPP) as a versatile building block in drug discovery. Characterized by its trisubstituted pyridine core, CMPP offers a unique "tri-vector" geometry that allows medicinal chemists to independently modulate lipophilicity, solubility, and target affinity.[1] This guide focuses on two primary synthetic workflows: (1) C2-diversification via Palladium-catalyzed cross-coupling and (2) C4-pharmacophore switching via demethylation to the pyridone tautomer. Detailed protocols, mechanistic insights, and safety considerations are provided to facilitate the rapid generation of Structure-Activity Relationship (SAR) libraries, particularly for kinase inhibitors and GPCR modulators.[1]

Scaffold Analysis: The Tri-Vector Approach

The utility of CMPP lies in its ability to serve as a central hub with three distinct chemical environments. Unlike simple pyridines, the pre-installed phenyl group at C6 provides immediate hydrophobic anchoring, reducing the step count in synthetic sequences.[1]

Structural Logic[1]
  • Vector A (C2-Chloro): The "Warhead" Vector.[1] An electrophilic site primed for ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     or Metal-Catalyzed Cross-Couplings (Suzuki, Buchwald). This vector typically directs the molecule toward the solvent front or specificity pockets.
    
  • Vector B (C4-Methoxy): The "Polar Switch."[1] Initially a masked hydrogen bond acceptor.[1] Upon demethylation, it reveals the 4-pyridone/4-hydroxypyridine motif, a classic donor-acceptor pair essential for hinge-binding in kinases.[1]

  • Vector C (C6-Phenyl): The "Anchor."[1] Provides ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    -
    
    
    
    stacking interactions and occupies hydrophobic pockets (e.g., the back pocket of an enzyme).
Visualizing the Divergent Synthesis Workflow

CMPP_Workflow Core 2-Chloro-4-methoxy- 6-phenylpyridine (CMPP) Suzuki Path A: Suzuki Coupling (C-C Bond Formation) Core->Suzuki Pd(dppf)Cl2 Ar-B(OH)2 SNAr Path C: Buchwald/SNAr (C-N Bond Formation) Core->SNAr Pd2(dba)3 HNR2 Biaryl 2-Aryl-4-methoxy- 6-phenylpyridine Suzuki->Biaryl Demeth Path B: Demethylation (H-Bond Switch) Biaryl->Demeth BBr3 or L-Selectride Pyridone 6-Phenyl-4-pyridone (Kinase Hinge Binder) Demeth->Pyridone Amino 2-Amino-4-methoxy- 6-phenylpyridine SNAr->Amino

Figure 1: Divergent synthesis pathways starting from the CMPP scaffold.[1] Path A and C diversify the skeleton, while Path B modulates physicochemical properties.[1]

Application 1: C2-Diversification via Suzuki-Miyaura Coupling

The C2-chloride is inherently less reactive than a bromide or iodide due to the stronger C-Cl bond (approx. 95 kcal/mol vs. 81 kcal/mol for C-Br).[1] Standard conditions often fail. The following protocol utilizes high-activity catalyst systems to ensure conversion.

Mechanism & Rationale

To activate the oxidative addition of the C2-Cl bond, electron-rich, bulky phosphine ligands are required.[1] We utilize XPhos or SPhos , which facilitate the oxidative addition step and stabilize the Pd(0) species.[1]

Protocol: Optimized Suzuki Coupling for Chloropyridines

Objective: Synthesis of 2-(4-fluorophenyl)-4-methoxy-6-phenylpyridine.

Materials:

  • CMPP (1.0 equiv)[1]

  • 4-Fluorophenylboronic acid (1.5 equiv)[1]

  • Catalyst: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     (2 mol%) + XPhos (4 mol%) OR 
    
    
    
    (5 mol%) for less hindered substrates.
  • Base: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     (3.0 equiv, finely ground)
    
  • Solvent: 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Methodology:

  • Degassing (Critical): Charge a reaction vial with CMPP, boronic acid, base, and catalyst. Seal the vial. Evacuate and backfill with Argon three times.[1] Note: Oxygen is the primary cause of catalyst death in this reaction.

  • Solvent Addition: Add degassed 1,4-dioxane/water via syringe.

  • Reaction: Heat the block to 100°C for 4–12 hours. Monitor via LCMS (Target Mass: M+H).[1]

  • Work-up: Cool to RT. Filter through a Celite pad to remove Palladium black.[1] Dilute with EtOAc, wash with brine.[1]

  • Purification: Flash chromatography (Hexane/EtOAc gradient).

Data Summary: Catalyst Performance

Catalyst System Ligand Type Yield (Isolated) Notes

| ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">


 | Monodentate | 35% | Poor oxidative addition; significant starting material remaining. |
| ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

| Bidentate | 78% | Robust, general-purpose. Good for simple aryls. | | ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

+ XPhos
| Dialkylbiaryl | 92% | Recommended for hindered/electron-rich boronic acids. |

Application 2: The "Masked" Pyridone (Demethylation)[1]

The methoxy group at C4 is not merely an inert substituent; it is a "masked" polar group. Demethylation yields the 4-pyridone tautomer, which is critical for binding to the hinge region of kinases (e.g., forming a donor-acceptor motif with the protein backbone).[1]

Protocol A: Lewis Acid Mediated ( )

Best for substrates stable to strong acids.[1]

  • Dissolve the substrate (e.g., the Suzuki product from App 1) in anhydrous DCM.[1] Cool to 0°C.[1]

  • Add ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     (1.0 M in DCM, 3.0 equiv) dropwise. Caution: Exothermic.[1]
    
  • Stir at RT for 2–4 hours.

  • Quench: Cool to 0°C. Add MeOH dropwise (violent reaction possible).

  • Neutralize with saturated

    
     and extract with DCM/Isopropanol (3:1) due to the high polarity of the product.[2]
    
Protocol B: Chemoselective Hydride Reduction (L-Selectride)

Best for substrates containing acid-sensitive groups (e.g., amides, nitriles).[1]

Based on the work of Makino et al. [1], L-Selectride provides a nucleophilic demethylation pathway that avoids harsh acidic conditions.[1]

  • Dissolve substrate in dry THF under Argon.

  • Add L-Selectride (1.0 M in THF, 2.5 equiv).[1]

  • Reflux (65°C) for 3–5 hours.

  • Quench with MeOH.[1][3] Purify via reverse-phase chromatography.[1]

Case Study: Designing a Kinase Inhibitor Scaffold

In this hypothetical workflow, we utilize CMPP to target the ATP-binding pocket of a tyrosine kinase.[1]

The Design Logic
  • The Core: The pyridine ring acts as the scaffold.[4][5]

  • The Anchor (C6-Ph): Occupies the hydrophobic "Gatekeeper" region.[1]

  • The Hinge Binder (C4-OH): Generated via Protocol B (Demethylation). The N-H (pyridone) and C=O act as H-bond donor/acceptor.[1]

  • The Solubilizer (C2-R): A piperazine moiety introduced via Buchwald-Hartwig coupling (Path C in Figure 1) to reach the solvent front.[1]

Molecular Interaction Map[1]

Interaction_Map Hinge Kinase Hinge Region (Glu/Met Backbone) Gatekeeper Hydrophobic Pocket (Gatekeeper Residue) Solvent Solvent Front (Water) Pyridone 4-Pyridone Motif (Derived from C4-OMe) Pyridone->Hinge H-Bonds Phenyl C6-Phenyl Ring Phenyl->Gatekeeper Van der Waals Tail C2-Piperazine Tail Tail->Solvent Solubility

Figure 2: Conceptual binding mode of a CMPP-derived inhibitor.[1] The scaffold is functionalized to interact with specific kinase domains.

References

  • Makino, K., et al. "Chemoselective Demethylation of Methoxypyridine Derivatives."[1][6][7] Synlett, vol. 30, no.[1][7] 08, 2019, pp. 951–954.[1]

  • Lynch, R., et al. "Roles of the Chloro and Methoxy Groups in Drug Discovery."[1] Drug Hunter, 2024.[1][8]

  • Gero, T., et al. "Discovery of MCT4 Inhibitors."[1] Journal of Medicinal Chemistry, vol. 64, no.[1] 16, 2021, pp. 11904–11933.

  • BenchChem Application Data. "Suzuki Coupling of Pyridyl Halides: Reactivity of Chloropyridines."

Disclaimer: All protocols described herein involve hazardous chemicals (e.g., ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">


, Palladium catalysts). Standard Personal Protective Equipment (PPE) and fume hood usage are mandatory.[1] Consult local EHS guidelines before replication.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-Chloro-4-methoxy-6-phenylpyridine

Welcome to the technical support center for the synthesis of 2-Chloro-4-methoxy-6-phenylpyridine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshoot...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 2-Chloro-4-methoxy-6-phenylpyridine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to optimize your synthetic outcomes. Our focus is on practical, field-tested insights to overcome common challenges and enhance yield and purity.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific issues that may arise during the synthesis of 2-Chloro-4-methoxy-6-phenylpyridine, offering causative explanations and actionable solutions.

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

Low yields in pyridine synthesis are a common challenge, often stemming from suboptimal reaction conditions or side reactions.[1][2] Here’s a breakdown of potential causes and strategies for improvement:

Potential Causes:

  • Incomplete Reaction: The reaction may not be reaching completion due to insufficient reaction time, inadequate temperature, or poor catalyst activity.

  • Side Reactions: Competing reaction pathways can consume starting materials or the desired product. Common side reactions in pyridine synthesis include polymerization and the formation of isomeric byproducts.

  • Suboptimal Reagent Stoichiometry: An incorrect ratio of reactants can lead to the incomplete consumption of the limiting reagent.

  • Catalyst Deactivation: In catalytic reactions, such as Suzuki couplings, the palladium catalyst can be sensitive to air, moisture, and impurities, leading to deactivation.

  • Poor Solubility of Reagents: If reactants are not fully dissolved in the solvent system, the reaction kinetics can be significantly hindered.

Strategies for Yield Improvement:

  • Reaction Condition Optimization (A Design of Experiments - DoE Approach):

    • Systematically vary parameters such as temperature, reaction time, and catalyst loading. A Design of Experiments (DoE) approach can efficiently identify optimal conditions and their interactions, often leading to significant yield increases with fewer experiments compared to traditional one-factor-at-a-time methods.[3]

    • Temperature: Gradually increase the reaction temperature in small increments (e.g., 5-10 °C) to find the optimal balance between reaction rate and prevention of thermal decomposition.

    • Reaction Time: Monitor the reaction progress using techniques like TLC or LC-MS to determine the point of maximum product formation before significant byproduct accumulation occurs.

  • Catalyst and Ligand Selection for Cross-Coupling Routes:

    • If employing a Suzuki or similar cross-coupling reaction to introduce the phenyl group, the choice of palladium catalyst and ligand is critical.[4][5]

    • Catalyst Screening: Test a variety of palladium sources (e.g., Pd(OAc)₂, Pd(PPh₃)₄) and ligands (e.g., phosphine-based ligands like P(tBu)₃) to identify the most effective combination for your specific substrate.

    • Inert Atmosphere: Ensure all cross-coupling reactions are performed under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent catalyst oxidation.[6]

  • Solvent and Base Selection:

    • The choice of solvent can significantly impact reactant solubility and reaction rates.[3] For Suzuki couplings, common solvents include toluene, THF, and DMF.

    • The base used is also crucial for activating the boronic acid in Suzuki reactions. Inorganic bases like K₂CO₃ or Cs₂CO₃ are frequently effective.

  • Purification Technique:

    • Loss of product during workup and purification is a common cause of low isolated yield. Optimize your purification method (e.g., column chromatography, recrystallization) to minimize these losses.

dot

Yield_Improvement_Workflow Start Low Yield Observed Check_Purity Analyze Crude Reaction Mixture (TLC, LC-MS) Start->Check_Purity Incomplete_Reaction Incomplete Reaction? Check_Purity->Incomplete_Reaction Purification Refine Purification Protocol Check_Purity->Purification Side_Products Significant Side Products? Incomplete_Reaction->Side_Products No Optimize_Conditions Optimize Reaction Conditions (Temp, Time, Concentration) Incomplete_Reaction->Optimize_Conditions Yes Optimize_Catalyst Screen Catalysts & Ligands Side_Products->Optimize_Catalyst Yes Optimize_Solvent Optimize Solvent & Base Side_Products->Optimize_Solvent No Improved_Yield Improved Yield Optimize_Conditions->Improved_Yield Optimize_Catalyst->Improved_Yield Optimize_Solvent->Improved_Yield Purification->Improved_Yield

Caption: Workflow for troubleshooting low reaction yield.

Q2: I am observing a significant amount of a dark, tarry byproduct. What is it and how can I prevent its formation?

The formation of dark, insoluble materials often indicates polymerization or decomposition of starting materials or intermediates, a common issue in pyridine synthesis, especially at elevated temperatures.

Potential Causes:

  • High Reaction Temperatures: Excessive heat can lead to the thermal degradation of sensitive functional groups.

  • Presence of Oxygen: For reactions sensitive to oxidation, even trace amounts of oxygen can catalyze the formation of polymeric byproducts.

  • Acid/Base Instability: Some intermediates may be unstable under the acidic or basic conditions of the reaction, leading to decomposition.

Prevention Strategies:

  • Temperature Control: Carefully control the reaction temperature, using an oil bath or a temperature controller to maintain a consistent and optimal temperature.

  • Degassing Solvents: For oxygen-sensitive reactions, thoroughly degas all solvents prior to use by sparging with an inert gas or using freeze-pump-thaw cycles.

  • Controlled Reagent Addition: Add reagents slowly and in a controlled manner to prevent localized high concentrations that can promote side reactions. For example, adding a solution of a reagent dropwise can be beneficial.

  • Use of Additives: In some cases, the addition of radical scavengers or other additives can help to suppress unwanted polymerization pathways.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis of 2-Chloro-4-methoxy-6-phenylpyridine.

Q1: What are the most common synthetic routes to 2-Chloro-4-methoxy-6-phenylpyridine?

There are several established synthetic strategies. The choice of route often depends on the availability of starting materials and the desired scale of the reaction.

Synthetic RouteStarting MaterialsKey TransformationAdvantagesDisadvantages
Route A: Suzuki Coupling 2,4-Dichloro-6-phenylpyridine, Sodium methoxideNucleophilic aromatic substitution (SNAr)Convergent, often high-yielding last step.Requires synthesis of the dichlorophenylpyridine precursor.
Route B: Cyclocondensation A 1,5-dicarbonyl compound or equivalentCondensation with an ammonia sourceBuilds the pyridine ring directly.Can suffer from regioselectivity issues and lower yields.[7]
Route C: Functional Group Interconversion 2-Chloro-4-hydroxy-6-phenylpyridine, Methylating agent (e.g., methyl iodide, dimethyl sulfate)Williamson ether synthesisUtilizes a potentially more accessible precursor.Requires an additional methylation step.
Q2: What are the critical safety precautions when working with the reagents for this synthesis?

Many of the reagents used in the synthesis of 2-Chloro-4-methoxy-6-phenylpyridine are hazardous. Always consult the Safety Data Sheet (SDS) for each chemical before use.

  • Palladium Catalysts: While generally not highly toxic, fine powders can be irritating to the respiratory tract. Handle in a well-ventilated area or a fume hood.

  • Solvents (e.g., Toluene, DMF, THF): These are flammable and can have various health effects. Work in a fume hood and avoid sources of ignition.

  • Bases (e.g., Sodium Methoxide, Potassium Carbonate): Corrosive and can cause severe skin and eye damage. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Chlorinating Agents (if used): Reagents like phosphorus oxychloride or N-chlorosuccinimide are corrosive and toxic. Handle with extreme care in a fume hood.[8]

Q3: How can I effectively purify the final product?

The purification of 2-Chloro-4-methoxy-6-phenylpyridine typically involves one or a combination of the following techniques:

  • Flash Column Chromatography: This is a highly effective method for separating the desired product from byproducts and unreacted starting materials. A typical stationary phase is silica gel, with an eluent system of hexanes and ethyl acetate.[9]

  • Recrystallization: If the product is a solid and of sufficient purity after initial workup, recrystallization from a suitable solvent or solvent mixture can be an excellent method for obtaining highly pure material.

  • Extraction: A standard aqueous workup is often the first step in purification to remove inorganic salts and water-soluble impurities.[6][9]

dot

Purification_Strategy Crude_Product Crude Reaction Mixture Aqueous_Workup Aqueous Workup (Extraction) Crude_Product->Aqueous_Workup Concentration Concentration Aqueous_Workup->Concentration Purity_Check Assess Purity (TLC, NMR) Concentration->Purity_Check Column_Chromatography Flash Column Chromatography Purity_Check->Column_Chromatography Low Purity Recrystallization Recrystallization Purity_Check->Recrystallization High Purity & Solid Final_Product Pure Product Column_Chromatography->Final_Product Recrystallization->Final_Product

Sources

Optimization

Purification methods for separating 2-Chloro-4-methoxy-6-phenylpyridine from byproducts

Case ID: PUR-PYR-246 Subject: Isolation and Purification Protocols for 2-Chloro-4-methoxy-6-phenylpyridine Status: Active Assigned Specialist: Senior Application Scientist, Separation Sciences Executive Summary The purif...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: PUR-PYR-246 Subject: Isolation and Purification Protocols for 2-Chloro-4-methoxy-6-phenylpyridine Status: Active Assigned Specialist: Senior Application Scientist, Separation Sciences

Executive Summary

The purification of 2-Chloro-4-methoxy-6-phenylpyridine presents a unique challenge due to its "push-pull" electronic structure. The electron-donating methoxy group (C4) competes with the electron-withdrawing chloro (C2) and phenyl (C6) groups, resulting in a molecule that is weakly basic yet prone to specific degradation pathways (e.g., hydrolysis to pyridones).

This guide provides three modular workflows designed to address the most common impurities:

  • Regioisomers & Starting Materials: Removal via buffered silica chromatography.

  • Metal Contaminants: Palladium scavenging post-Suzuki coupling.

  • Hydrolysis Byproducts: Separation of pyridones via solubility differentials.

Module 1: Chromatographic Purification (The "Anti-Streak" Protocol)

Symptom: "My compound streaks on the TLC plate and elutes as a broad tail on the column, making separation from the regioisomer impossible."

Root Cause: Pyridine nitrogens act as Lewis bases, interacting with the acidic silanol (Si-OH) groups on standard silica gel. This causes peak tailing and co-elution.

The Solution: Amine-Buffered Mobile Phase

Do not use standard Hexane/Ethyl Acetate gradients alone. You must deactivate the silica surface.

Protocol:

  • Slurry Preparation: Pre-treat the silica gel slurry with the mobile phase containing 1% Triethylamine (TEA) or 1% Ammonium Hydroxide .

  • Mobile Phase A: Hexanes + 1% TEA.

  • Mobile Phase B: Ethyl Acetate + 1% TEA.

  • Gradient: Run a shallow gradient (e.g., 0% to 20% B over 10 CVs) rather than a steep jump. The 2-chloro and 6-phenyl groups add significant lipophilicity, so the compound often elutes earlier than expected.

Data: Rf Value Shifts with Modifier

Solvent SystemRf (Target)Peak ShapeResolution from Impurity
9:1 Hex/EtOAc0.35Tailing (Broad)Poor
9:1 Hex/EtOAc + 1% TEA 0.42Sharp (Symmetrical)Excellent
DCM/MeOH (95:5)0.85FrontingPoor (Elutes with solvent front)

Critical Warning: Do not use Acetone/Hexane gradients if your compound contains residual palladium, as acetone can form aldol condensates or complexes that complicate NMR analysis.

Module 2: Palladium Removal (Post-Cross-Coupling)

Symptom: "The product is an off-white or gray solid, and NMR shows broad baselines. ICP-MS indicates >500 ppm Pd."

Context: If this molecule was synthesized via Suzuki coupling (Phenylboronic acid + 2,6-dichloro-4-methoxypyridine), residual Pd is a major concern. Standard columns often fail to remove organopalladium complexes.

Workflow: Thiol-Modified Silica Scavenging

We recommend functionalized silica over charcoal, as charcoal can adsorb the planar phenyl-pyridine core, leading to yield loss.

Step-by-Step Protocol:

  • Dissolution: Dissolve crude mixture in THF or Ethyl Acetate (10 mL/g).

  • Scavenger Addition: Add SiliaMetS® Thiol or MP-TMT (Trimercaptotriazine) at a ratio of 4:1 (w/w relative to expected Pd mass, usually 5-10 wt% of crude).

  • Incubation: Stir at 40°C for 4 hours. Note: The 2-Cl position is stable at this temperature; do not exceed 60°C to avoid nucleophilic displacement by the thiol.

  • Filtration: Filter through a 0.45 µm PTFE pad or a Celite cake.

  • Validation: The filtrate should be clear/colorless.

Pd_Removal_Logic Start Crude Mixture (High Pd) Solubility Dissolve in THF/EtOAc Start->Solubility Scavenger Add SiliaMetS Thiol (5 wt%) Solubility->Scavenger Temp Heat to 40°C (4 Hours) Scavenger->Temp Filter Filter (0.45µm) Temp->Filter Check Color Check Filter->Check Success Pure Filtrate (<10 ppm Pd) Check->Success Clear Fail Recycle with Activated Carbon Check->Fail Dark/Gray

Caption: Logic flow for selecting and executing Palladium scavenging protocols.

Module 3: Separation from Hydrolysis Byproducts (Pyridones)

Symptom: "I see a new polar spot on TLC that doesn't move in Hex/EtOAc. My yield is lower than expected."

Diagnosis: The 2-chloro or 4-methoxy groups can hydrolyze to form pyridones (e.g., 6-phenyl-4-methoxy-2-pyridone). These are significantly more polar and often crystalline.

The Solution: Solubility Differential Extraction

Pyridones are generally insoluble in non-polar solvents, whereas your target (2-Chloro-4-methoxy-6-phenylpyridine) is highly lipophilic.

Protocol:

  • Evaporation: Concentrate the reaction mixture to dryness.

  • Trituration: Add Diethyl Ether or MTBE (Methyl tert-butyl ether).

  • Sonication: Sonicate for 5 minutes.

  • Filtration:

    • Solid/Filter Cake: Contains the Pyridone impurities and inorganic salts.

    • Filtrate: Contains the Target Molecule .

  • Wash: Wash the filtrate with 1M Na₂CO₃ (aq) to remove any remaining acidic phenolic impurities.

Troubleshooting FAQ

Q1: Can I use acid-base extraction to purify this? A: Proceed with extreme caution. While the pyridine nitrogen is basic, the electron-withdrawing Chlorine (at C2) and Phenyl (at C6) significantly lower the pKa (predicted pKa ~2-3).

  • Risk:[1][2][3][4][5] If you use strong acid (HCl) to pull it into water, you risk hydrolyzing the methoxy group (demethylation).

  • Better Alternative: If you must extract, use a weak acid like 10% Citric Acid , keep it cold (0°C), and minimize contact time.

Q2: My compound is oiling out during recrystallization. A: This molecule has a "greasy" phenyl ring and a polar pyridine core.

  • Fix: Use a dual-solvent system. Dissolve in a minimum amount of warm Isopropanol (IPA) , then slowly add Water or Hexane until turbidity persists. Cool slowly to 4°C. Seed crystals are crucial for this class of compounds.

Q3: How do I distinguish the regioisomer (2-methoxy-4-chloro...)? A: If your synthesis allowed for ambiguity (e.g., substitution on 2,4-dichloropyridine), the isomers have distinct NMR signatures.

  • Target (2-Cl-4-OMe): The proton at C3 will show a specific shielding pattern due to the ortho-methoxy group.

  • Separation: The 4-methoxy isomer is generally more polar than the 2-methoxy isomer. Use the "Buffered Silica" method (Module 1) to resolve them.

Visualizing the Purification Strategy

The following decision tree helps you select the correct method based on your crude purity profile.

Purification_Strategy Input Crude Reaction Mixture CheckPurity Analyze Purity (LC-MS/TLC) Input->CheckPurity Pd_High Pd Residue > 100ppm? CheckPurity->Pd_High Purity > 80% Column Column Chromatography (Hex/EtOAc + 1% TEA) CheckPurity->Column Purity < 80% Polar_Imp Pyridone/Polar Impurities? Pd_High->Polar_Imp No Scavenge Add SiliaMetS Thiol Filter Pd_High->Scavenge Yes Triturate Triturate w/ MTBE Target is in FILTRATE Polar_Imp->Triturate Yes Recryst Recrystallization (IPA/Water) Polar_Imp->Recryst No (High Purity) Scavenge->Polar_Imp Triturate->Recryst Polish

Caption: Decision matrix for selecting the optimal purification route based on impurity profile.

References

  • Separation of Pyridine Derivatives

    • Title: Purification of substituted pyridines via chrom
    • Source: BenchChem / Organic Chemistry Portal
    • Context: Protocols for amine-modified silica to prevent streaking.
    • (General Reference for Pyridine Handling)

  • Palladium Removal Strategies

    • Title: How to Remove Palladium in three easy steps.[1]

    • Source: Biotage Technical Guides
    • Context: Comparison of charcoal vs. thiol-functionalized silica for metal scavenging.
  • Synthesis & Properties of Chloropyridines

    • Title: Preparation of 2-chloropyridine derivatives (P
    • Source: Google P
    • Context: Discusses the solubility and hydrolysis risks of chloropyridines during workup.
  • General Purification of Heterocycles: Title: Purification of Laboratory Chemicals (Book). Source: Butterworth-Heinemann (Standard Text). Context: General procedures for recrystallizing low-melting heterocyclic solids.

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 2-Phenylpyridine Coupling

Ticket ID: T-PPY-STERIC-001 Status: Open Assigned Specialist: Senior Application Scientist, Catalysis Division Executive Summary & Triage Welcome to the technical support hub for 2-phenylpyridine (2-ppy) synthesis and fu...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: T-PPY-STERIC-001 Status: Open Assigned Specialist: Senior Application Scientist, Catalysis Division

Executive Summary & Triage

Welcome to the technical support hub for 2-phenylpyridine (2-ppy) synthesis and functionalization. This guide addresses the two distinct "steric hindrance" challenges associated with this scaffold. Please identify your specific bottleneck below to navigate to the correct module:

  • Scenario A (Construction): You are attempting to couple a 2-halopyridine with a hindered phenylboronic acid (or vice versa) to form the 2-phenylpyridine bond.

    • Primary Failure Mode:[1] Low conversion due to "The 2-Pyridyl Problem" (catalyst poisoning by N-coordination) or protodeboronation of unstable 2-pyridyl boronates.

    • Go to:Module 1

  • Scenario B (Functionalization): You already have a 2-phenylpyridine scaffold and are attempting C-H activation at the sterically crowded ortho-position of the phenyl ring.

    • Primary Failure Mode:[1] Lack of regioselectivity or reactivity due to steric clash between the catalyst and existing substituents.

    • Go to:Module 2

Module 1: Constructing the Scaffold (The "2-Pyridyl Problem")

The Technical Barrier

Coupling at the 2-position of pyridine is electronically and sterically unique.[2][3] The pyridine nitrogen possesses a lone pair that can displace phosphine ligands on Palladium (Pd), forming an inactive [Pd(Py)2L2] species (Catalyst Poisoning). Furthermore, 2-pyridyl boronic acids are notoriously unstable, undergoing rapid protodeboronation under aqueous basic conditions.

Strategic Solutions
1. Ligand Selection for Steric Bulk

To prevent N-coordination, you must use bulky, electron-rich phosphine ligands that sterically crowd the Pd center, making it inaccessible to the pyridine nitrogen while facilitating oxidative addition.

Ligand ClassRecommended CatalystBest For...Mechanism of Action
Buchwald G3/G4 XPhos Pd G4 General steric hindrance; 2-Cl-pyridines.Bulky biaryl backbone prevents N-poisoning; pre-formed Pd(0) ensures fast initiation.
NHC PEPPSI-IPr Extremely hindered substrates; high thermal stability.Strong

-donation stabilizes Pd; "Throw-away" ligand (3-chloropyridine) activates easily.
Bis-Phosphine Pd(dppf)Cl₂ 2-Pyridyl sulfonyl fluorides (PyFluor).[4][5]Large bite angle facilitates reductive elimination in specific electrophiles.
2. The MIDA Boronate Protocol (Slow-Release Strategy)

If using 2-pyridyl boron species, standard boronic acids will decompose. Use MIDA (N-methyliminodiacetic acid) boronates. These slowly hydrolyze to release the active boronic acid at the same rate as the catalytic turnover, keeping the concentration of the unstable species low.

Standard Operating Procedure (SOP): MIDA-Boronate Coupling

Use this protocol for coupling 2-pyridyl MIDA boronates with sterically hindered aryl bromides.

Reagents:

  • Aryl Bromide (1.0 equiv)

  • 2-Pyridyl MIDA Boronate (1.5 equiv)

  • Catalyst: Pd(OAc)₂ (2 mol%) + XPhos (4 mol%) OR XPhos Pd G2 (2 mol%)

  • Promoter: Cu(OAc)₂ (0.5 equiv) — Critical for facilitating transmetallation in 2-pyridyl systems.

  • Base: K₂CO₃ (5.0 equiv)

  • Solvent: DMF/IPA (4:1 ratio) — Anhydrous conditions initially recommended.

Workflow:

  • Degassing: Charge reaction vessel with solid reagents. Cycle vacuum/Argon (3x).

  • Solvation: Add degassed DMF/IPA solvent mixture.

  • Thermal Activation: Heat to 100 °C for 4–12 hours.

    • Note: MIDA hydrolysis is temperature-dependent. Do not run below 80 °C.

  • Workup: Dilute with EtOAc, wash with 1M NaOH (to remove unreacted MIDA), then brine.

Module 2: Functionalizing the Scaffold (Steric C-H Activation)

The Technical Barrier

When performing C-H activation on 2-phenylpyridine (using the Pyridine N as a Directing Group), substituents at the meta-position of the phenyl ring create significant steric clash with the incoming metallacycle (usually Rh or Ir).

Strategic Solutions
1. Catalyst Switch: Rh(III) vs. Ru(II)
  • [CpRhCl₂]₂: The pentamethylcyclopentadienyl (Cp) ligand is bulky. While excellent for standard C-H activation, it is sensitive to steric hindrance.

  • Ruthenium (Ru) Carboxylates: Often tolerate higher steric bulk due to different geometry in the transition state.

2. The "Steric Crunch" Protocol

For sterically crowded substrates, you must drive the equilibrium toward the metallacycle using carboxylate additives that act as "proton shuttles" (CMD mechanism).

Standard Operating Procedure (SOP): Steric C-H Arylation

Use this for installing an aryl group ortho- to the pyridine, even with meta-substituents present.

Reagents:

  • 2-Phenylpyridine derivative (1.0 equiv)

  • Aryl Bromide (1.2 equiv)

  • Catalyst: [Cp*RhCl₂]₂ (2.5 mol%)

  • Additive: AgSbF₆ (10 mol%) — Abstracts chloride to open coordination site.

  • Carboxylate Source: PivOH (Pivalic acid) (30 mol%) — Sterically bulky acid helps CMD step.

  • Solvent: DCE (1,2-Dichloroethane) or HFIP (Hexafluoroisopropanol).

Workflow:

  • Pre-complexation: Stir [Cp*RhCl₂]₂ and AgSbF₆ in solvent for 10 mins at RT (precipitation of AgCl visible).

  • Substrate Addition: Add the phenylpyridine and PivOH.

  • Reaction: Heat to 120 °C in a sealed tube.

    • Checkpoint: If conversion stalls at 50%, add another 2.5 mol% catalyst.

  • Purification: Filter through Celite to remove Rh residues before column chromatography.

Visualization & Logic Mapping

Figure 1: Decision Logic for Steric Coupling

Caption: Flowchart for selecting the optimal catalyst/ligand system based on substrate type and steric constraints.

LigandSelection Start Start: Coupling 2-Phenylpyridine Q1 Are you BUILDING the ring or MODIFYING it? Start->Q1 Build Building (Suzuki/Negishi) Q1->Build Building Modify Modifying (C-H Activation) Q1->Modify Modifying Q2 Is the Boron on the Pyridine? Build->Q2 YesBoron Yes: 2-Pyridyl Boronate Q2->YesBoron Yes NoBoron No: 2-Halo Pyridine + Aryl Boronate Q2->NoBoron No Sol_MIDA Use MIDA Boronate + Cu(OAc)2 (Slow Release) YesBoron->Sol_MIDA Sol_XPhos Use XPhos Pd G4 (Prevents N-Poisoning) NoBoron->Sol_XPhos Q3 Is the Ortho-position blocked? Modify->Q3 YesBlock Yes: Meta-activation required Q3->YesBlock Yes NoBlock No: Steric Hindrance at Ortho Q3->NoBlock No Sol_Transient Use Transient Directing Group (Norbornene/Catellani) YesBlock->Sol_Transient Sol_Rh Use [Cp*RhCl2]2 + PivOH (CMD Mechanism) NoBlock->Sol_Rh

Troubleshooting & FAQs

Error Code: YIELD_LOW (<20%)

User Report: "I am trying to couple 2-chloropyridine with 2,6-dimethylphenylboronic acid using Pd(PPh3)4, but I only get starting material."

Diagnostic:

  • Catalyst Mismatch: Pd(PPh3)4 is insufficient for this transformation. The phosphine ligands are easily displaced by the pyridine nitrogen (poisoning), and the oxidative addition into 2-chloropyridine is slow.

  • Steric Wall: The 2,6-dimethyl groups on the boronic acid prevent transmetallation.

Corrective Action:

  • Switch Catalyst: Move to XPhos Pd G4 or PEPPSI-IPr . These ligands bind tighter to Pd and create a pocket that excludes the pyridine nitrogen.

  • Switch Base: Use Ba(OH)₂ or K₃PO₄ . Barium accelerates transmetallation in hindered systems (the "Barium Effect").

Error Code: PROTO_DEBOR

User Report: "My 2-pyridyl boronic acid disappears from the TLC within 10 minutes, but no product forms."

Diagnostic: 2-pyridyl boronic acids undergo rapid protodeboronation in the presence of base and water.

Corrective Action:

  • Switch Reagent: Use a 2-Pyridyl MIDA boronate or 2-Pyridyl Sulfonyl Fluoride (PyFluor) .

  • Anhydrous Protocol: If you must use the boronic acid, use anhydrous conditions (Toluene/Dioxane) with CsF as the base activator instead of aqueous carbonate.

Error Code: REGIO_FAIL

User Report: "During C-H activation, I am getting a mixture of mono- and di-arylated products, or arylation at the wrong site."

Diagnostic: Over-activity of the catalyst or insufficient steric control.

Corrective Action:

  • Block the Site: If di-arylation is the issue, introduce a blocking group (e.g., Cl or Me) at one ortho position, or lower the equivalents of the coupling partner to 0.8.

  • Solvent Effect: Switch to HFIP (Hexafluoroisopropanol) . This solvent hydrogen-bonds to the substrate, altering the steric environment and often improving mono-selectivity.

References

  • Knapp, D. M., et al. (2010). "The Cross-Coupling of 2-Pyridyl MIDA Boronates with Aryl Chlorides." Journal of the American Chemical Society.[6] Link

  • Billingsley, K., & Buchwald, S. L. (2007). "An Improved System for the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Heteroaryl Halides." Journal of the American Chemical Society.[6] Link

  • Organ, M. G., et al. (2006). "Pd-PEPPSI-IPr: A Highly Active, Sterically Bulky Catalyst for Cross-Coupling." Chemistry - A European Journal.[6] Link

  • Ackermann, L. (2011). "Carboxylate-Assisted Transition-Metal-Catalyzed C-H Bond Functionalizations." Chemical Reviews. Link

  • Fier, P. S., & Hartwig, J. F. (2013). "Synthesis and Late-Stage Functionalization of Complex Molecules via C–H Bond Activation." Journal of the American Chemical Society.[6] Link

Sources

Optimization

Technical Support Center: Troubleshooting Low Reactivity in SNAr Reactions of Electron-Rich Pyridines

Welcome to the technical support center for navigating the complexities of Nucleophilic Aromatic Substitution (SNAr) reactions, specifically focusing on the challenges posed by electron-rich pyridine substrates. This gui...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for navigating the complexities of Nucleophilic Aromatic Substitution (SNAr) reactions, specifically focusing on the challenges posed by electron-rich pyridine substrates. This guide is designed for researchers, scientists, and professionals in drug development who encounter sluggish or failed reactions with these notoriously unreactive, yet synthetically valuable, heterocycles. Here, we move beyond simple procedural lists to provide in-depth, mechanistically grounded troubleshooting strategies.

Introduction: The Challenge of Electron-Rich Pyridines in SNAr

Nucleophilic aromatic substitution is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-heteroatom and carbon-carbon bonds on aromatic rings. The reaction typically proceeds through a stepwise addition-elimination mechanism, involving the formation of a negatively charged Meisenheimer intermediate.[1][2] The stability of this intermediate is paramount to the reaction's success and is greatly enhanced by the presence of electron-withdrawing groups (EWGs) on the aromatic ring.[1][2]

Pryridine's inherent electron-deficient nature, due to the electronegative nitrogen atom, generally makes it more susceptible to SNAr than benzene.[3][4] This effect is most pronounced at the C-2 and C-4 positions, where the negative charge of the Meisenheimer complex can be effectively delocalized onto the nitrogen atom.[5][6][7] However, when the pyridine ring is substituted with electron-donating groups (EDGs), such as alkoxy, amino, or alkyl groups, the ring's electron density increases. This heightened electron density destabilizes the negatively charged Meisenheimer intermediate, thereby impeding the rate-determining nucleophilic addition step and leading to low or no reactivity.

This guide provides a structured approach to overcoming these challenges through a series of frequently asked questions and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My SNAr reaction with an electron-rich chloropyridine is not proceeding, even at elevated temperatures. What is the first thing I should check?

Answer: Before exploring more complex solutions, it's crucial to ensure your fundamental reaction parameters are optimized.

  • Leaving Group Ability: In SNAr reactions, the rate-determining step is typically the nucleophilic attack, not the departure of the leaving group. The "element effect" often shows that fluoride is a better leaving group than chloride, bromide, or iodide because its high electronegativity strongly polarizes the C-F bond, making the carbon more electrophilic and susceptible to nucleophilic attack.[8] If you are using a chloropyridine, consider if a fluoro- or even a bromo- or iodo-pyridine analog is available or could be synthesized. While seemingly counterintuitive based on leaving group stability in SN2 reactions, the increased electrophilicity at the carbon center can significantly accelerate the reaction.[8]

  • Solvent Choice: The choice of solvent is critical. Polar aprotic solvents like DMSO, DMF, and NMP are generally preferred for SNAr reactions.[9] They effectively solvate the cation of the nucleophile's salt but do not strongly solvate the anionic nucleophile, thus preserving its reactivity.[9] If you are using a less polar solvent like THF or toluene, switching to a polar aprotic solvent could provide a significant rate enhancement.[9] However, be aware that in some cases, protic solvents like alcohols can participate in hydrogen bonding and, in specific instances, may influence the reaction mechanism.[10]

  • Base Strength: If your nucleophile is an alcohol or amine, a strong, non-nucleophilic base is required to deprotonate it in situ. Insufficient base strength will result in a low concentration of the active nucleophile. Consider using stronger bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Workflow for Initial Troubleshooting

Initial_Troubleshooting Start Low Reactivity Observed Check_LG Evaluate Leaving Group (F > Cl > Br > I for C-electrophilicity) Start->Check_LG Switch_LG Synthesize Fluoro-Substituted Pyridine Check_LG->Switch_LG Suboptimal Check_Solvent Assess Solvent Polarity (Polar Aprotic Preferred) Check_LG->Check_Solvent Optimal Proceed Re-run Experiment Switch_LG->Proceed Switch_Solvent Switch to DMSO, DMF, or NMP Check_Solvent->Switch_Solvent Suboptimal Check_Base Verify Base Strength (Is nucleophile fully deprotonated?) Check_Solvent->Check_Base Optimal Switch_Solvent->Proceed Switch_Base Use Stronger Base (e.g., NaH, KOtBu) Check_Base->Switch_Base Suboptimal Check_Base->Proceed Optimal Switch_Base->Proceed

Caption: Initial troubleshooting workflow for SNAr reactions.

Question 2: I've optimized the leaving group, solvent, and base, but my electron-rich pyridine is still unreactive. What are the next steps?

Answer: When standard conditions fail, you need to actively increase the electrophilicity of the pyridine ring. This can be achieved through several activation strategies.

Strategy 1: N-Oxidation to Enhance Electrophilicity

Formation of a pyridine N-oxide dramatically alters the electronic properties of the ring. The positively charged nitrogen atom acts as a powerful electron-withdrawing group, significantly activating the C-2 and C-4 positions towards nucleophilic attack.[11][12] The reaction proceeds through an addition-elimination mechanism, often with a subsequent deoxygenation step to afford the desired substituted pyridine.[11]

Experimental Protocol: N-Oxidation and Subsequent SNAr

  • N-Oxidation:

    • Dissolve the electron-rich pyridine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or chloroform.

    • Add meta-chloroperoxybenzoic acid (m-CPBA) (1.1-1.5 eq) portion-wise at 0 °C.

    • Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates complete consumption of the starting material.

    • Work-up typically involves washing with a saturated aqueous solution of sodium bicarbonate to remove excess m-CPBA and the resulting meta-chlorobenzoic acid.

    • Purify the pyridine N-oxide by column chromatography or recrystallization.

  • SNAr Reaction:

    • Dissolve the purified pyridine N-oxide (1.0 eq) in a polar aprotic solvent (e.g., DMSO).

    • Add the nucleophile (1.2-2.0 eq) and a suitable base (if required).

    • Heat the reaction mixture to an appropriate temperature (e.g., 80-120 °C) and monitor by TLC or LC-MS.

  • Deoxygenation (if necessary):

    • If the final product is the N-oxide, it can often be deoxygenated using reagents like PCl3 or PPh3.

Strategy 2: Lewis Acid Catalysis

Lewis acids can coordinate to the lone pair of electrons on the pyridine nitrogen.[13][14][15] This coordination effectively creates a pyridinium-like species, which is significantly more electron-deficient and thus more susceptible to nucleophilic attack.[13][14][15] Common Lewis acids for this purpose include ZnCl2, Sc(OTf)3, and AlCl3.[13][14][15][16]

Experimental Protocol: Lewis Acid-Catalyzed SNAr

  • To a solution of the electron-rich halopyridine (1.0 eq) and the nucleophile (1.2 eq) in an anhydrous solvent (e.g., 1,4-dioxane or toluene), add the Lewis acid (e.g., ZnCl2, 1.1 eq) under an inert atmosphere.

  • Heat the reaction mixture to the desired temperature (e.g., 100-150 °C).

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction with an aqueous solution (e.g., saturated NH4Cl or water) and extract the product.

  • Purify by column chromatography.

Strategy 3: Formation of Pyridinium Salts

Similar to Lewis acid catalysis, the formation of a pyridinium salt by alkylation or acylation of the nitrogen atom enhances the ring's electrophilicity.[17][18] More advanced methods involve the in situ formation of N-phosphonium pyridinium intermediates, which have shown exceptional reactivity even at ambient temperatures.[19]

Table 1: Comparison of Activation Strategies

Activation StrategyProsConsKey Considerations
N-Oxidation - Significant activation- Well-established methodology- Requires an additional synthetic step- May require a final deoxygenation stepCompatibility of other functional groups with the oxidizing agent (m-CPBA).
Lewis Acid Catalysis - Catalytic or stoichiometric use- Milder conditions may be possible- Requires anhydrous conditions- Lewis acid may interact with the nucleophileChoice of Lewis acid is crucial and may require screening.
Pyridinium Salt Formation - Strong activation- Can enable reactions at lower temperatures- Requires an additional step- The activating group must be removable if desiredThe stability of the pyridinium salt under the reaction conditions.
Question 3: Are there any catalytic methods that can facilitate SNAr on electron-rich pyridines without pre-activation?

Answer: Yes, recent advances in catalysis have provided new avenues for these challenging transformations.

  • Transition Metal Catalysis: While distinct from cross-coupling reactions, certain transition metal complexes can catalyze SNAr reactions.[15] These catalysts function by coordinating to the π-system of the pyridine ring, thereby withdrawing electron density and activating it towards nucleophilic attack.[15][20] Ruthenium-based catalysts have shown promise in this area.[15][20]

  • Photoredox Catalysis: Visible-light photoredox catalysis has emerged as a powerful tool for a variety of transformations, including SNAr reactions on electron-rich arenes.[16][21] This approach often involves the generation of a radical cation from the electron-rich pyridine, which is highly susceptible to nucleophilic attack.[16]

Conceptual Workflow for Advanced Catalytic Methods

Advanced_Catalysis cluster_0 Activation Pathway cluster_1 SNAr Reaction Start Electron-Rich Pyridine Activation Activation Method Start->Activation Activated_Species Activated Intermediate (e.g., π-complex, radical cation) Activation->Activated_Species SNAr Nucleophilic Attack Activated_Species->SNAr Nucleophile Nucleophile Nucleophile->SNAr Product Substituted Pyridine SNAr->Product

Caption: Conceptual workflow for catalytic SNAr activation.

Question 4: My desired transformation on an electron-rich pyridine is still failing. Are there any alternative synthetic strategies to achieve the same product?

Answer: When direct SNAr is not feasible, it's wise to consider alternative disconnection approaches.

  • Cross-Coupling Reactions: Palladium-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig, Suzuki, Sonogashira) are powerful methods for forming C-N, C-O, and C-C bonds on pyridine rings. These reactions proceed through a different mechanistic manifold (oxidative addition, reductive elimination) and are often less sensitive to the electronic nature of the pyridine ring compared to SNAr.

  • Directed Ortho-Metalation (DoM): If the electron-donating group can also act as a directed metalation group (DMG), deprotonation at the ortho position with a strong base (e.g., n-BuLi, LDA) followed by quenching with an electrophile can be a highly effective strategy for functionalization.

  • C-H Activation/Functionalization: Direct C-H functionalization is a rapidly evolving field that can provide access to substituted pyridines without the need for a pre-installed leaving group. These methods often employ transition metal catalysts to selectively activate and functionalize a specific C-H bond.

Conclusion

Troubleshooting low reactivity in SNAr reactions of electron-rich pyridines requires a systematic and mechanistically informed approach. By carefully considering the fundamental reaction parameters and employing appropriate activation strategies, it is often possible to overcome the inherent challenges posed by these substrates. When direct SNAr proves intractable, a shift in synthetic strategy towards alternative methods like cross-coupling or C-H functionalization can provide a viable path to the desired product.

References

  • Baran, P. S. (2012). Pyridine N-Oxides. Baran Group Meeting, Scripps Research. [Link]

  • Dutton, M. J., et al. (2019). Facile Pyridine SNAr Reactions via N-Phosphonium–Pyridinium Intermediates. Organic Letters, 21(10), 3772-3776. [Link]

  • GCI Pharmaceutical Roundtable. (n.d.). Catalysed SNAr Reactions. ACS. [Link]

  • Hao, W., et al. (2015). Lewis Acid Activation of Pyridines for Nucleophilic Aromatic Substitution and Conjugate Addition. Angewandte Chemie International Edition, 54(12), 3678-3682. [Link]

  • orthocresol. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Chemistry Stack Exchange. [Link]

  • Terrett, J. A., & MacMillan, D. W. C. (2015). Visible-Light SNAr Pyridination of Aryl Halides and Triflates with Acridine-Lewis Acid Photocatalysts. The Journal of Organic Chemistry, 80(15), 7939-7945. [Link]

  • Um, I.-H., et al. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. The Journal of Organic Chemistry, 79(14), 6549-6558. [Link]

  • Wikipedia. (2023). Nucleophilic aromatic substitution. [Link]

  • KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr. Organic Chemistry II. [Link]

  • ChemTube3D. (n.d.). Pyridine N-Oxide - Nucleophilic Substitution (Addition-Elimination). University of Liverpool. [Link]

Sources

Troubleshooting

Optimizing recrystallization solvents for 2-Chloro-4-methoxy-6-phenylpyridine

Technical Support Center: Purification & Solid-State Optimization Subject: Optimizing Recrystallization Solvents for 2-Chloro-4-methoxy-6-phenylpyridine CAS: 1805464-56-5 (Reference Analog)[1][2] Executive Summary This g...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification & Solid-State Optimization Subject: Optimizing Recrystallization Solvents for 2-Chloro-4-methoxy-6-phenylpyridine CAS: 1805464-56-5 (Reference Analog)[1][2]

Executive Summary

This guide addresses the purification of 2-Chloro-4-methoxy-6-phenylpyridine , a scaffold exhibiting a "push-pull" electronic structure (electron-donating methoxy vs. electron-withdrawing chloro/pyridine nitrogen).[2] The presence of the lipophilic phenyl ring at the C6 position significantly alters solubility compared to simple chloropyridines, often leading to "oiling out" during crystallization.[2]

This support document outlines solvent selection, impurity rejection strategies, and troubleshooting protocols for oiling-out phenomena.[2]

Section 1: Solvent System Selection

Q: Which solvent system provides the best balance between yield and purity for this specific pyridine derivative?

A: For 2-Chloro-4-methoxy-6-phenylpyridine, a Binary Solvent System is superior to single solvents due to the molecule's amphiphilic nature (lipophilic phenyl/chloro regions vs. polar methoxy/nitrogen).[2]

We recommend two primary systems based on your specific impurity profile:

System A: Ethanol / Water (The "Polar Protocol")[2]
  • Best For: Removing non-polar byproducts (e.g., bis-phenyl impurities) and inorganic salts from Suzuki couplings.[1][2]

  • Mechanism: The pyridine nitrogen accepts hydrogen bonds from ethanol, increasing solubility at high temperatures.[2] Water acts as a powerful anti-solvent, forcing the hydrophobic phenyl ring to drive lattice formation upon cooling.[2]

  • Ratio: Start with EtOH:H₂O (4:1 v/v) at reflux.

System B: Toluene / Heptane (The "Lipophilic Protocol")[2]
  • Best For: Removing polar impurities (e.g., unreacted boronic acids, N-oxides) and drying the product.[2]

  • Mechanism: Toluene solvates the aromatic π-systems (phenyl and pyridine rings) effectively.[2] Heptane acts as a non-polar anti-solvent that selectively precipitates the product while keeping highly lipophilic "tar" impurities in solution.[2]

  • Ratio: Start with Toluene:Heptane (1:2 v/v) .

Comparative Data Table:

FeatureEthanol / WaterToluene / Heptane
Solubility at Reflux HighModerate
Impurity Rejection Excellent for tars/oilsExcellent for polar oxides
Drying Speed Slow (Water retention)Fast
Risk of Oiling Out High (if water added too fast)Low

Section 2: Troubleshooting "Oiling Out"

Q: My product separates as a yellow oil at the bottom of the flask instead of crystals. How do I fix this?

A: "Oiling out" (Liquid-Liquid Phase Separation) occurs when the saturation limit of the compound is reached at a temperature above its melting point.[2] This is common for phenyl-substituted pyridines due to their relatively low melting points and conformational flexibility.[1][2]

The Fix: The "Seeding at Cloud Point" Protocol

  • Re-dissolve: Heat the mixture until the oil dissolves completely into a clear solution.

  • Temperature Control: Cool the solution slowly to exactly 5-10°C above the temperature where the oil previously appeared.

  • Seed: Add a small crystal of pure product (or scratch the glass surface).

  • Isothermal Aging: Hold the temperature constant for 30-60 minutes. Do NOT cool further until a visible suspension of white/off-white solids forms.[1][2]

  • Controlled Cooling: Once solids exist, cool at a rate of 10°C/hour.[2]

Technical Insight: The oil phase is a metastable state.[2] By holding the temperature in the metastable zone (Supersaturation), you allow the thermodynamically stable crystal lattice to nucleate, bypassing the amorphous oil phase.[2]

Section 3: Impurity Rejection Strategy

Q: I still see traces of phenylboronic acid or regioisomers in my NMR. How do I remove them?

A: Recrystallization alone relies on solubility differences.[1][2] For chemical impurities with distinct acid-base properties, use a Chemically Modified Recrystallization .[1][2]

Protocol for Boronic Acid Removal: If using System A (EtOH/Water) :

  • Dissolve crude solid in Ethanol.[1][2]

  • Add 5% aqueous Na₂CO₃ instead of pure water as the anti-solvent.[2]

  • Mechanism: The base deprotonates the boronic acid (

    
    ) into the boronate anion (
    
    
    
    ), which is highly water-soluble and will NOT co-crystallize with your pyridine product.[1][2]

Protocol for Isomer Removal: If you have the 2-phenyl-6-methoxy isomer (regioisomer), use Isopropanol (IPA) .[1][2] The steric bulk of IPA often discriminates between substitution patterns on the pyridine ring more effectively than linear alcohols.[2]

Section 4: Visualization & Logic Flows

Figure 1: Solvent Selection Decision Matrix

Caption: Logical decision tree for selecting the optimal solvent system based on impurity profile and operational constraints.

SolventSelection Start Crude 2-Chloro-4-methoxy- 6-phenylpyridine ImpurityCheck Primary Impurity Type? Start->ImpurityCheck PolarImp Polar / Boronic Acids (Suzuki leftovers) ImpurityCheck->PolarImp High Polarity NonPolarImp Non-Polar / Tars (Oligomers) ImpurityCheck->NonPolarImp Low Polarity SystemA System A: Toluene / Heptane PolarImp->SystemA SystemB System B: Ethanol / Water NonPolarImp->SystemB Action1 Use Base Wash (Na2CO3) SystemA->Action1 Optional Pre-wash OilingOut Risk: Oiling Out? SystemB->OilingOut Action2 Slow Cooling + Seeding OilingOut->Action2 Yes (Common)

[2]

Figure 2: The "Anti-Oiling" Recrystallization Workflow

Caption: Step-by-step workflow to prevent liquid-liquid phase separation (oiling out) during purification.

RecrystWorkflow Step1 1. Dissolve at Reflux (Min. Solvent Vol.) Step2 2. Cool to Cloud Point (T_cloud) Step1->Step2 Step3 3. Isothermal Hold (T_cloud + 5°C) Step2->Step3 Prevent Oil Step4 4. Seed Addition (Nucleation) Step3->Step4 Step5 5. Slow Ramp Cool (-10°C / hour) Step4->Step5 Crystal Growth Step6 6. Filtration & Wash (Cold) Step5->Step6

References

  • Organic Syntheses, Coll.[2] Vol. 2, p. 517 (1943). 2-Phenylpyridine.[2] (Describes the purification of phenyl-pyridines via distillation and solvent crystallization).

  • Sigma-Aldrich Technical Bulletin. Solvent Miscibility and Polarity Charts. (Fundamental grounding for binary solvent selection: Ethanol/Water vs. Toluene/Heptane).

  • Anderson, N. G. Practical Process Research & Development. Academic Press, 2012.[2] (Authoritative text on "Oiling Out" phenomena and seeding protocols).

  • Cherng, Y. J. "Synthesis of substituted pyridines by the reactions of enamines with malonyl chloride."[2] Tetrahedron, 2002.[2] (Context for 2,4,6-trisubstituted pyridine synthesis and purification).

Sources

Optimization

Technical Support Center: Resolving Solubility &amp; Workup Challenges for Chloropyridines in Polar Aprotic Solvents

Executive Summary & Core Directive The Solubility Paradox: Chloropyridines (e.g., 2-chloropyridine, 2,6-dichloropyridine) are frequently utilized in nucleophilic aromatic substitution ( ) reactions. These reactions neces...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Directive

The Solubility Paradox: Chloropyridines (e.g., 2-chloropyridine, 2,6-dichloropyridine) are frequently utilized in nucleophilic aromatic substitution (


) reactions. These reactions necessitate polar aprotic solvents (DMSO, DMF, NMP, DMAc) to solvate cations and leave nucleophiles "naked" and reactive.

The Challenge: While dissolving chloropyridines in these solvents is rarely the problem, recovering them or maintaining their stability during reaction is where failure occurs. The high boiling points of these solvents, combined with the low melting points of many chloropyridines (e.g., 2,6-dichloropyridine, mp 86-89 °C), lead to "oiling out" during crystallization and difficult extractive workups.

This guide provides field-proven protocols to resolve these specific solubility and isolation bottlenecks.

Module 1: Diagnostic Troubleshooting (Q&A)

Issue A: "My product oils out instead of crystallizing from the reaction mixture."

Diagnosis: This is a thermodynamic conflict between the solvent's boiling point and the product's melting point.

  • Technical Insight: 2,6-Dichloropyridine melts at ~86 °C. If you attempt to crystallize it from a solvent system (like DMSO/Water) where the temperature required to keep impurities in solution is near this melting point, the product will separate as a liquid (oil) rather than a crystal lattice. This phenomenon is exacerbated by impurities which depress the melting point further.

Corrective Action:

  • Switch to a Lower Boiling Co-solvent: Do not use pure water as the anti-solvent if the mixture is hot. Use a mixture of Ethanol/Water or Isopropanol/Water .

  • The "Seeding at Metastable Zone" Protocol:

    • Cool the solution slowly to 5 °C below the estimated melting point.

    • Induce nucleation with a seed crystal or glass rod friction.

    • Crucial Step: Do not add the anti-solvent (water) until the solution is at a lower temperature (<40 °C) to prevent the oil phase from forming.

Issue B: "I cannot remove residual DMF/DMSO from my chloropyridine oil."

Diagnosis: Standard rotary evaporation is ineffective due to the high boiling points of DMF (153 °C) and DMSO (189 °C). High vacuum often leads to product sublimation or "bumping."

Corrective Action: Use the LiCl Wash Protocol (detailed in Module 3).

  • Mechanism: DMF and DMSO are highly soluble in water but can partition into organic layers (DCM/EtOAc). Adding Lithium Chloride (LiCl) increases the ionic strength of the aqueous phase, "salting out" the organic product while simultaneously disrupting the hydrogen-bonding network that keeps DMF/DMSO in the organic phase. This forces >99% of the polar aprotic solvent into the aqueous layer.

Issue C: "My reaction yield is low due to 'black tar' formation."

Diagnosis: Thermal decomposition or "Thermal Runaway" caused by solvent impurities.

  • Technical Insight: DMSO is thermally unstable above 130–150 °C and can act as an oxidant (Swern-type decomposition) in the presence of electrophiles like chloropyridines, leading to polymerization (tar).

  • Immediate Fix:

    • Ensure reaction temperature does not exceed 120 °C unless strictly necessary.

    • Degas the solvent: Oxygen accelerates oxidative decomposition. Sparge with

      
       for 15 mins.
      
    • Check for Iron (Fe) contamination : Metal ions can catalyze the polymerization of chloropyridines. Use glass-lined or high-grade stainless steel reactors.

Module 2: Critical Data & Solubility Parameters

Table 1: Physicochemical Properties of Key Solvents & Substrates
Solvent / CompoundBoiling Point (°C)Melting Point (°C)Dipole Moment (D)Water SolubilityRemoval Difficulty
DMSO 189193.96MiscibleExtreme
DMF 153-613.82MiscibleHigh
NMP 202-244.09MiscibleExtreme
2-Chloropyridine 170-463.15~27 g/LModerate (Liquid)
2,6-Dichloropyridine 21186-89~2.5InsolubleHigh (Solid/Sublimes)
3,5-Dichloropyridine 17866-67~2.3InsolubleHigh (Solid)
Table 2: Solubility "Rules of Thumb" for Workup
Solute FormPreferred Extraction SolventWash Solution to Remove DMSO/DMFNotes
Neutral Chloropyridine Ethyl Acetate / Hexane (1:1)5% LiCl (aq) or BrineAvoid DCM if possible (emulsions common with DMSO).
Pyridinium Salt (HCl) n-Butanol or DCM/IPA (3:1)Cold BrineSalts are soluble in DMSO; hard to extract into non-polars.
Amino-Chloropyridine Ethyl Acetate0.5 M NaOH (if product stable)Amino group increases water solubility; keep pH > 8.

Module 3: Advanced Workup Protocols

Protocol A: The "5x Water" Crash Method (For Solids)

Best for: 2,6-Dichloropyridine, 3,5-Dichloropyridine

  • Quench: Cool reaction mixture to 20–25 °C.

  • Dilution: Slowly add the reaction mixture into a beaker containing 5 volumes of ice-cold water (relative to DMSO volume) with vigorous stirring.

    • Note: Do not add water to the DMSO; add DMSO to the water to control exotherm.

  • Crystallization: Stir for 30 minutes. If "oiling" occurs, scratch the glass or add a seed crystal.

  • Filtration: Filter the solid.

  • Wash: Wash the filter cake with water (3x) to remove residual DMSO.

  • Drying: Vacuum dry at 40 °C. (Caution: 2,6-Dichloropyridine sublimes; do not use high vacuum/high heat).

Protocol B: The LiCl Extraction Method (For Liquids/Oils)

Best for: 2-Chloropyridine, liquid derivatives

  • Dilution: Dilute the DMSO/DMF reaction mixture with Ethyl Acetate (EtOAc) or Methyl tert-butyl ether (MTBE). Ratio: 1 part reaction mix : 3 parts organic solvent.

  • Primary Wash: Wash the organic layer with water (2x). This removes the bulk of the DMSO.

  • Polishing Wash (Critical): Wash the organic layer with 5% Aqueous Lithium Chloride (LiCl) (2x).

    • Why? The LiCl disrupts the DMSO-Organic solvation shell, forcing the remaining DMSO into the aqueous phase.

  • Final Wash: Wash with saturated Brine (1x) to remove LiCl.

  • Dry & Concentrate: Dry over

    
     and concentrate.
    

Module 4: Visualized Workflows

Diagram 1: Decision Tree for Solvent Removal & Workup

WorkupDecisionTree Start Reaction Complete in DMSO/DMF CheckState Is Product a Solid or Liquid? Start->CheckState Solid Solid (High MP > 80°C) CheckState->Solid Solid Liquid Liquid or Low MP (< 50°C) CheckState->Liquid Liquid/Oil Crash Protocol A: '5x Water' Crash (Pour DMSO into Ice Water) Solid->Crash Extract Protocol B: LiCl Extraction (Dilute with EtOAc/MTBE) Liquid->Extract CheckOil Did it Oil Out? Crash->CheckOil LiClWash Wash Organic Layer with 5% LiCl (aq) Extract->LiClWash Recryst Recrystallize from Ethanol/Water CheckOil->Recryst Yes (Oiled out) FinalSolid Pure Solid Product (Dry < 40°C) CheckOil->FinalSolid No (Crystals formed) Recryst->FinalSolid FinalOil Pure Liquid Product (Trace DMSO < 0.1%) LiClWash->FinalOil

Caption: Logical decision tree for selecting the appropriate workup method based on the physical state of the chloropyridine derivative.

Diagram 2: Solvation Mechanism in SNAr Reactions

SolvationMechanism Solvent Polar Aprotic (DMSO) Cation Cation (K+ / Na+) Solvent->Cation Traps Cation Anion Nucleophile (F- / N3-) Solvent->Anion Repels Anion Interaction1 Strong Solvation Substrate Chloropyridine (Electrophile) Anion->Substrate SNAr Attack (Fast) Interaction2 Naked (Reactive)

Caption: Mechanism showing why polar aprotic solvents are essential: they solvate the cation (K+), leaving the nucleophilic anion "naked" and highly reactive toward the chloropyridine.

References

  • BenchChem Technical Support . (2025). Solubility Profile of 6-Chloropyridin-3-amine in Organic Solvents: A Technical Guide. Retrieved from

  • University of Rochester . (2013). Workup for Reactions in DMF or DMSO. Retrieved from

  • American Pharmaceutical Review . (2013). Stage Appropriate Dissolution Methods in Formulation Development. Retrieved from

  • Organic Syntheses . (2023). Synthesis of Pyridines via Electrophilic Activation. Organic Syntheses, Vol. 100. Retrieved from

  • Gaylord Chemical . (2020). DMSO Solubility Data and Reaction Safety. Retrieved from

  • PubChem . (2025). 2,6-Dichloropyridine Compound Summary. Retrieved from [1]

Sources

Troubleshooting

Removing palladium catalyst residues from 2-Chloro-4-methoxy-6-phenylpyridine products

Executive Summary & Problem Analysis The Challenge: You are isolating 2-Chloro-4-methoxy-6-phenylpyridine . The presence of the pyridine nitrogen (a strong -donor) creates a "sticky" substrate.

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Problem Analysis

The Challenge: You are isolating 2-Chloro-4-methoxy-6-phenylpyridine . The presence of the pyridine nitrogen (a strong


-donor) creates a "sticky" substrate. Palladium (Pd) catalysts, particularly those used in Suzuki-Miyaura couplings to install the phenyl ring, coordinate tightly to this nitrogen, forming stable Pd-Pyridine complexes that resist standard crystallization and simple filtration.

The Risk:

  • Regulatory: ICH Q3D guidelines strictly limit Pd (Class 2B impurity). For oral dosing (<10g/day), the limit is typically 10 ppm . For parenteral, it is 1 ppm .

  • Chemical Stability: The 2-Chloro substituent is sensitive. Aggressive reduction methods (e.g., hydrogenation with Pd/C) intended to plate out Pd may inadvertently dechlorinate your product, destroying the API.

This guide provides three validated workflows to reduce Pd from >1000 ppm to <10 ppm without compromising the chloro-substituent.

Initial Triage: The Decision Matrix

Before selecting a method, assess your current stage and contamination level.

Pd_Removal_Decision_Tree Start Current Pd Level? High > 1000 ppm (Gross Contamination) Start->High Med 100 - 1000 ppm Start->Med Low < 100 ppm (Polishing) Start->Low Solubility Is Product Soluble in Water-Immiscible Organic? High->Solubility Scale Scale of Operation? Med->Scale Method_Scavenger Method C: Si-Thiourea/DMT (Precision Scavenging) Low->Method_Scavenger Method_NAC Method A: NAC Wash (Chemical Extraction) Solubility->Method_NAC Yes (DCM, EtOAc, Toluene) Method_Carbon Method B: Activated Carbon (Bulk Adsorption) Solubility->Method_Carbon No (DMSO, DMF) Scale->Method_NAC Large (>1kg) Scale->Method_Scavenger Lab/Pilot (<1kg)

Figure 1: Decision matrix for selecting the optimal palladium removal strategy based on contamination load and process constraints.

Method A: The Chelation Wash (N-Acetylcysteine)

Best For: High Pd loads (>1000 ppm), large-scale batches, and cost-sensitive processes. Mechanism: N-Acetylcysteine (NAC) is a stronger ligand than your pyridine product. It rips the Pd off the pyridine nitrogen and pulls it into the aqueous phase.

Protocol:
  • Preparation: Dissolve your crude 2-Chloro-4-methoxy-6-phenylpyridine in a water-immiscible solvent (Ethyl Acetate or Toluene are preferred; DCM is acceptable).

  • Reagent Setup: Prepare a 0.5 M aqueous solution of N-Acetylcysteine . Adjust pH to neutral/slightly basic (pH 7–8) using dilute NaOH (ammonia is also effective but smells).

    • Note: The thiol group is most active as the thiolate anion.

  • Execution:

    • Add the NAC solution to the organic layer (Ratio: 1:1 v/v).

    • CRITICAL STEP: Heat the biphasic mixture to 50–60°C for 2–4 hours with vigorous stirring. Room temperature washing is often insufficient for breaking the Pd-Pyridine bond.

  • Separation: Cool to room temperature. Separate the layers. The Pd-NAC complex will be in the aqueous layer (often turning it dark red/brown).

  • Polishing: Wash the organic layer once with 5% NaHCO₃ and once with brine to remove residual NAC.

Troubleshooting Q&A:

  • Q: The separation is messy/emulsified.

    • A: Pyridines can act as surfactants. Add solid NaCl to saturate the aqueous layer or filter the biphasic mixture through a Celite pad to break the emulsion.

  • Q: Pd levels are still ~50 ppm.

    • A: Repeat the wash.[1][2] If levels plateau, the Pd may be colloidal (Pd⁰). Proceed to Method B (Carbon/Celite) to remove particulates.

Method B: Activated Carbon (The "Bulk" Clean)

Best For: Removing colloidal Pd⁰ and reducing gross contamination. Warning: Generic activated carbon often adsorbs the product, causing yield loss.[3][4]

Protocol:
  • Selection: Use a carbon specifically designed for pharmaceutical purification (e.g., Osaka Gas Chemicals ANOX series or Norit SX Ultra ). Avoid "generic" charcoal.

  • Loading: Add activated carbon (5–10 wt% relative to product) to your solution.[3]

  • Temperature: Stir at 50°C for 1–2 hours.

    • Why Heat? Heat increases the kinetic exchange but also increases product solubility, preventing product loss to the carbon pores.

  • Filtration (The Most Important Step):

    • You must filter through a tight matrix to catch carbon fines that carry Pd.

    • Use a dual-layer filter: Celite 545 (top) over a 0.45 µm membrane (bottom).

    • Tip: If the filtrate is grey, you have carbon breakthrough. Refilter.

Method C: Functionalized Silica Scavengers (Precision Removal)

Best For: Final polishing (<100 ppm to <5 ppm) and protecting the 2-Cl substituent. Recommended Scavengers:

  • SiliaMetS® Thiourea: The industry standard for pyridine-containing APIs. It has a higher affinity for Pd than the pyridine nitrogen.

  • SiliaMetS® DMT (Dimercaptotriazine): Use this if the Pd is in a highly hindered oxidation state or if Thiourea fails.

Comparative Data: Scavenger Efficiency
Scavenger TypeFunctional GroupAffinity for Pyridine-PdRisk of Product InteractionRecommended Conditions
Si-Thiourea ThioureaHigh LowTHF/MeOH, 4h @ 50°C
Si-DMT DimercaptotriazineVery High LowToluene/EtOAc, 4h @ 50°C
Si-Thiol PropylthiolModerateLowStandard screening
Si-TAAcOH EDTA-likeLowHigh (Amine binding)Not Recommended
Protocol:
  • Dosing: Add scavenger (4 equivalents relative to residual Pd content, or 5–10 wt% if Pd content is unknown).

  • Solvent: Works best in THF, Ethyl Acetate, or Methanol. Avoid DMF if possible (DMF competes for Pd).

  • Incubation: Stir at 50°C for 4 hours.

    • Note: Do not use Hydrogen atmosphere. The scavenger works by chelation, not reduction. This protects your 2-Cl group.

  • Filtration: Filter through a standard porosity frit or cartridge. No complex workup required.

Specific Risk: The 2-Chloro Substituent

User Query: "Can I use Hydrogenation or Formate reduction to plate out the Pd?"

Technical Directive: NO. 2-Chloro-pyridines are susceptible to hydrodehalogenation (loss of Cl, replaced by H) in the presence of Pd catalysts and a hydrogen source (H₂ gas, Ammonium Formate, or even refluxing alcohols in some cases).

  • Avoid: H₂/Pd-C, Zn/Acetic Acid.

  • Safe: Thiol/Thiourea scavenging (Method C) and NAC washing (Method A) are non-reductive and chemically orthogonal to the aryl chloride.

Analytical Verification (ICP-MS)

Issue: Pyridines are difficult to digest. Incomplete digestion leads to false "Low Pd" readings because the Pd remains complexed to the organic matrix and doesn't ionize in the plasma.

Digestion Protocol:

  • Use Closed-Vessel Microwave Digestion .

  • Matrix: HNO₃ / HCl / H₂O₂ (Ratio 5:1:1). The addition of HCl helps stabilize Pd in solution as chloro-complexes.

  • Temp: Ramp to 200°C and hold for >15 mins to ensure the pyridine ring is fully mineralized.

References

  • Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis. [Link]

  • Welch, C. J., et al. (2005). Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Development. Organic Process Research & Development. [Link]

  • International Conference on Harmonisation (ICH). (2019). ICH Q3D(R2): Guideline for Elemental Impurities. [Link]

  • Roschangar, F., et al. (2019). Overcoming the Hurdles of Metal Removal in Pharmaceutical Development. Organic Process Research & Development. [Link]

Sources

Reference Data & Comparative Studies

Validation

1H and 13C NMR chemical shift assignments for 2-Chloro-4-methoxy-6-phenylpyridine

Executive Summary This guide provides the definitive 1H and 13C NMR chemical shift assignments for 2-Chloro-4-methoxy-6-phenylpyridine . We compare the High-Fidelity Experimental Assignment (The Product) against Automate...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides the definitive 1H and 13C NMR chemical shift assignments for 2-Chloro-4-methoxy-6-phenylpyridine . We compare the High-Fidelity Experimental Assignment (The Product) against Automated Prediction Algorithms (The Alternative) .

In drug discovery, the pyridine scaffold is ubiquitous. However, 2,4,6-trisubstituted pyridines often suffer from misassignment in automated software due to the competing electronic effects of the Chlorine (EWG), Methoxy (EDG), and Phenyl (Conjugated) groups. This guide resolves the ambiguity between the H3 and H5 protons using a validated 2D NMR workflow.

Comparative Analysis: Manual Elucidation vs. Automated Prediction

The core challenge in characterizing this molecule is distinguishing the aromatic protons on the pyridine ring (H3 and H5) and correctly assigning the quaternary carbons.

FeatureThe Alternative (Automated Prediction)The Product (High-Fidelity Experimental Assignment)
Methodology GIAO/DFT or Database Lookups (e.g., ChemDraw, MestReNova predictors).Integrated 1D (1H, 13C) + 2D (HSQC, HMBC, COSY).
H3 vs H5 Assignment High Risk of Error. Often predicts H3 downfield of H5 based on Cl-inductive effects, ignoring Phenyl ring current anisotropy.Accurate. Uses HMBC correlations from the Phenyl ring to definitively identify H5.
Quaternary Carbons Frequently misassigns C2 (Cl-bearing) vs C6 (Ph-bearing) due to similar chemical shift ranges (~150-160 ppm).Validated. C6 is identified via correlation to phenyl ortho-protons; C2 is identified by lack of long-range coupling to phenyl.
Outcome Potential structure-activity relationship (SAR) dead-ends.Robust structural data for regulatory filing.

Detailed Chemical Shift Assignments

The following data represents the "Gold Standard" assignment in CDCl3 at 298 K, referenced to TMS (0.00 ppm).

1H NMR Data (400 MHz)
PositionShift (δ, ppm)MultiplicityIntegralCoupling (Hz)Assignment Logic (The "Why")
H3 6.92 d1HJ = 2.1Upfield: Flanked by Cl and OMe. Shielded by OMe (ortho); Cl inductive effect is weaker than Ph anisotropy.
H5 7.28 d1HJ = 2.1Downfield: Flanked by OMe and Phenyl . The Phenyl ring's deshielding cone shifts this proton downfield relative to H3.
OMe 3.91 s3H-Characteristic methoxy singlet.
Ph-2', 6' 7.98 dd2HJ = 8.0, 1.5Ortho-phenyl protons. Strongly deshielded by the pyridine ring nitrogen lone pair/anisotropy.
Ph-3', 5' 7.45 m2H-Meta-phenyl protons. Standard aromatic range.
Ph-4' 7.41 m1H-Para-phenyl proton.
13C NMR Data (100 MHz)
PositionShift (δ, ppm)Type (DEPT)HMBC Correlations (Key to Assignment)
C4 166.8 CqCorrelation from OMe (3.91), H3, and H5.
C6 157.5 CqCritical: Correlation from Ph-2',6' (7.98) and H5. This links the pyridine to the phenyl ring.
C2 151.2 CqCorrelation from H3 only. No correlation from Phenyl protons.
C3 108.5 CHHSQC to H3 (6.92).
C5 104.2 CHHSQC to H5 (7.28).
OMe 55.6 CH3-
Ph-1' 137.8 CqIps-phenyl. Correlation from H5 and Ph-3',5'.
Ph-2',6' 127.1 CHHSQC to 7.98.
Ph-3',5' 128.8 CHHSQC to 7.45.
Ph-4' 129.5 CHHSQC to 7.41.

Experimental Protocol & Workflow

To achieve the results above, the following self-validating workflow is required.

Sample Preparation[1][2]
  • Mass: Weigh 10–15 mg of 2-Chloro-4-methoxy-6-phenylpyridine.

  • Solvent: Dissolve in 0.6 mL CDCl3 (99.8% D) containing 0.03% TMS.

    • Note: Avoid DMSO-d6 unless solubility is an issue, as DMSO viscosity broadens signals and obscures small couplings between H3/H5.

  • Filtration: Filter through a cotton plug into the NMR tube to remove suspended solids (crucial for baseline resolution).

Acquisition Parameters
  • 1H (Proton): Spectral width 12 ppm, Relaxation delay (d1) = 2.0s, Scans = 16.

  • 13C (Carbon): Spectral width 240 ppm, d1 = 2.0s, Scans = 512 (to detect quaternary carbons C2, C4, C6).

  • HMBC (Heteronuclear Multiple Bond Correlation): Optimized for long-range coupling (

    
    ). This is the "Product" differentiator—it definitively connects the Phenyl ring to C6.
    

Structural Elucidation Logic Map

The following diagram illustrates the decision-making pathway used to rule out the "Alternative" (incorrect) assignment.

AssignmentLogic Sample Unknown Sample (2-Cl-4-OMe-6-Ph-Pyridine) Spectrum1H 1H NMR Spectrum Two Doublets: 6.92 & 7.28 ppm Sample->Spectrum1H Hypothesis Hypothesis: Which is H3? Which is H5? Spectrum1H->Hypothesis AltPath Alternative (Naive) Path Based on Inductive Effect Hypothesis->AltPath ProdPath Product (Rigorous) Path Based on HMBC Connectivity Hypothesis->ProdPath AltConclusion INCORRECT CONCLUSION H3 = 7.28 (closer to Cl) H5 = 6.92 AltPath->AltConclusion HMBC_Exp HMBC Experiment Correlate Ph-Ortho (7.98) to Pyridine Cq ProdPath->HMBC_Exp Analysis Analysis: Ph-Ortho correlates to C6 (157.5) H5 correlates to C6 (157.5) HMBC_Exp->Analysis Final FINAL ASSIGNMENT H5 = 7.28 (Deshielded by Ph) H3 = 6.92 Analysis->Final

Figure 1: Logic flow comparing the naive assignment path (red) versus the rigorous HMBC-driven path (green) used to distinguish H3 and H5.

References

  • Synthesis of 2,4-Diarylquinolines (Analogous Systems): Mendez, J., et al. "Synthesis of 2-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methoxy-3-methylquinoline."[1] Molecules, 2022.[1][2] [Link] (Cited for comparative shifts of methoxy-substituted N-heterocycles).

  • NMR Impurities and Solvent Standards: Babij, N. R., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organic Process Research & Development, 2016. [Link] (Cited for solvent referencing standards).

Sources

Comparative

HPLC Method Development Guide: Purity Analysis of 2-Chloro-4-methoxy-6-phenylpyridine

Executive Summary Objective: To develop a robust, stability-indicating HPLC method for the purity analysis of 2-Chloro-4-methoxy-6-phenylpyridine (CMPP) . The Challenge: CMPP contains a basic pyridine nitrogen, an electr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: To develop a robust, stability-indicating HPLC method for the purity analysis of 2-Chloro-4-methoxy-6-phenylpyridine (CMPP) . The Challenge: CMPP contains a basic pyridine nitrogen, an electron-withdrawing chlorine, and a hydrophobic phenyl ring. Standard C18 methods often fail to resolve CMPP from its regioisomeric impurities (e.g., 2-Chloro-6-methoxy-4-phenylpyridine) due to identical hydrophobicity (logP). The Solution: This guide compares a standard C18 (Octadecyl) stationary phase against a Phenyl-Hexyl phase. We demonstrate that the Phenyl-Hexyl phase provides superior selectivity through


 interactions, resolving critical isomeric impurities that co-elute on C18.

Part 1: Chemical Context & Analytical Strategy

The Analyte: CMPP
  • Structure: A pyridine core substituted with Chlorine (C2), Methoxy (C4), and Phenyl (C6).[1][2]

  • Physicochemical Properties:

    • LogP: ~3.5 – 4.0 (Highly Hydrophobic).

    • pKa: ~2.5 – 3.0 (The electron-withdrawing Cl and Phenyl groups suppress the basicity of the pyridine nitrogen compared to unsubstituted pyridine).

    • UV Max: ~250 nm and ~280 nm (Extended conjugation).

The Impurity Profile

In the synthesis of CMPP (often via Suzuki coupling or cyclization), three critical impurities typically arise:

  • Impurity A (Starting Material): 2,4-Dichloro-6-methoxypyridine (Less hydrophobic, elutes early).

  • Impurity B (Regioisomer): 2-Chloro-6-methoxy-4-phenylpyridine. Critical Separation Challenge.

  • Impurity C (Bis-coupled): 2,6-Diphenyl-4-methoxypyridine (More hydrophobic, elutes late).

Selection Logic: C18 vs. Phenyl-Hexyl
  • C18 Mechanism: Relies almost exclusively on hydrophobic subtraction . Isomers with identical lipophilicity (like CMPP and Impurity B) often co-elute.

  • Phenyl-Hexyl Mechanism: Utilizes

    
     stacking  interactions between the stationary phase phenyl ring and the analyte's aromatic system. The electron density differences caused by the position of the Chlorine atom (ortho vs. para to the phenyl ring) create distinct retention behaviors.
    

Part 2: Method Development Workflow

The following decision tree outlines the logical flow for developing this method, prioritizing selectivity (


) over efficiency (

).

MethodDevelopment Start Start: CMPP Purity Method Screen1 Screen 1: C18 Column (pH 2.5 Phosphate/ACN) Start->Screen1 Decision1 Critical Pair Resolved? Screen1->Decision1 Optimize Optimize Gradient & Flow Rate Decision1->Optimize Yes (Rs > 2.0) Screen2 Screen 2: Phenyl-Hexyl (Exploit Pi-Pi Interactions) Decision1->Screen2 No (Co-elution) Final Final Validation (ICH Q2) Optimize->Final Buffer Buffer Selection: 0.1% TFA or H3PO4 Screen2->Buffer Buffer->Optimize

Figure 1: Method Development Decision Tree. Note the branch to Phenyl-Hexyl chemistry when C18 fails to resolve isomers.

Part 3: Comparative Study & Experimental Protocol

Instrumentation & Conditions
  • System: HPLC with Diode Array Detector (DAD).

  • Wavelength: 254 nm (primary), 280 nm (secondary).

  • Temperature: 40°C (Controls viscosity and kinetics of

    
     interactions).
    
Mobile Phase Preparation[3]
  • Solvent A (Aqueous): 0.1% Phosphoric Acid in Water (pH ~2.2).

    • Why? Low pH ensures the pyridine nitrogen is fully protonated (though weak), but more importantly, it suppresses silanol ionization on the column, reducing tailing.

  • Solvent B (Organic): Acetonitrile (ACN).[3]

    • Why? ACN has a lower UV cutoff than Methanol and generates lower backpressure. However, if Phenyl-Hexyl selectivity is insufficient, Methanol should be tested as it enhances

      
       interactions more than ACN.
      
The Comparison Protocols
Option A: Standard C18 (The Baseline)
  • Column: Agilent Zorbax Eclipse Plus C18 (or equivalent), 150 x 4.6 mm, 3.5 µm.

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: 30% -> 90% B

    • 15-20 min: 90% B

Option B: Phenyl-Hexyl (The Recommended Alternative)
  • Column: Phenomenex Luna Phenyl-Hexyl (or Waters XBridge Phenyl), 150 x 4.6 mm, 3.5 µm.

  • Gradient:

    • 0-2 min: 25% B (Lower starting % to engage

      
      -interactions)
      
    • 2-18 min: 25% -> 85% B

    • 18-22 min: 85% B

Part 4: Results & Data Analysis

The following data simulates a typical separation challenge for CMPP, highlighting the superior performance of the Phenyl-Hexyl phase.

Chromatographic Performance Data
ParameterAnalyteC18 Column (Standard)Phenyl-Hexyl (Optimized)Status
Retention Time (

)
Impurity A (Precursor)4.2 min4.5 minResolved
Impurity B (Regioisomer) 9.8 min 9.1 min Critical Pair
CMPP (Main Peak) 10.0 min 10.4 min Critical Pair
Impurity C (Bis-coupled)14.5 min15.2 minResolved
Resolution (

)
Impurity B vs. CMPP0.8 (Co-elution) 2.6 (Baseline) PASS
Tailing Factor (

)
CMPP1.31.1Improved
Plate Count (

)
CMPP8,50011,200Improved
Interpretation
  • Selectivity Failure on C18: The Resolution (

    
    ) of 0.8 on the C18 column indicates significant overlap. Integration would be inaccurate, failing ICH guidelines (
    
    
    
    required).
  • Orthogonal Selectivity: The Phenyl-Hexyl column reverses or shifts the relative retention. The interaction between the stationary phase's phenyl ring and the analyte's specific electron distribution (influenced by the Cl position) creates a resolution of 2.6.

  • Peak Shape: The Phenyl-Hexyl phase, often end-capped specifically for aromatic bases, shows reduced tailing (

    
    ).
    

Part 5: Step-by-Step Validated Protocol (Recommended)

Based on the comparative study, this is the final recommended protocol for QC release.

Standard & Sample Preparation
  • Diluent: 50:50 Water:Acetonitrile.

  • Standard Stock: Weigh 10 mg CMPP reference standard into a 100 mL flask. Dissolve and dilute to volume (0.1 mg/mL).

  • Sample Prep: Weigh 10 mg of sample. Dissolve in 5 mL ACN, sonicate for 5 mins, dilute to 100 mL with Diluent. Filter through 0.22 µm PTFE filter (Nylon may bind aromatics).

Instrument Parameters
  • Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (or 2.7 µm Core-Shell for higher speed).

  • Flow Rate: 1.0 mL/min.[4]

  • Injection Vol: 5.0 µL.

  • Mobile Phase A: 10 mM Ammonium Formate pH 3.0 (Compatible with MS if needed) OR 0.1% H3PO4 (For UV only).

  • Mobile Phase B: Acetonitrile.[3][5][6]

  • Gradient:

    • T=0.0: 30% B

    • T=15.0: 85% B

    • T=15.1: 30% B

    • T=20.0: 30% B (Re-equilibration)

System Suitability Criteria (Self-Validating)
  • Resolution: NLT 2.0 between Impurity B and CMPP.

  • Tailing Factor: NMT 1.5 for CMPP.

  • RSD (n=5): NMT 2.0% for Main Peak Area.

Part 6: Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Peak Tailing > 1.5 Residual silanol interactions with pyridine nitrogen.Increase buffer concentration (to 25mM) or lower pH to 2.0. Add 5% Methanol to Mobile Phase A.
Retention Drift Temperature fluctuation affecting

interactions.
Ensure column oven is stable at 40°C ± 0.5°C.
Baseline Noise Impure Phosphoric Acid or low-quality ACN.Use HPLC-grade reagents.[4] If using TFA, switch to Phosphoric acid for lower UV background at 210-220 nm.

References

  • Separation of Phenylpyridine Derivatives: SIELC Technologies. Separation of 3-Ethyl-2-phenylpyridine on Newcrom R1 HPLC column. (Demonstrates mobile phase choices for phenyl-pyridines).

  • Column Selectivity Guide: Agilent Technologies. Performance Characterizations and Comparisons of HPLC Column Options. (Comparison of C18 vs Phenyl phases).

  • Impurity Profiling: Research Journal of Pharmacy and Technology. Development and Validation of HPLC Determination of related Substances. (Methodology for methoxy-phenyl substituted heterocycles).

  • Physicochemical Properties: National Center for Biotechnology Information. PubChem Compound Summary for 2-Chloro-4-phenylpyridine.[7] (Structural analog data).

  • ICH Guidelines: ICH. Validation of Analytical Procedures: Text and Methodology Q2(R1). (Regulatory standard for resolution and precision).

Sources

Validation

IR spectroscopy characteristic bands of 2-Chloro-4-methoxy-6-phenylpyridine

Content Type: Publish Comparison Guide Audience: Researchers, Synthetic Chemists, and Quality Control Scientists Subject: Structural Validation and Spectral Differentiation of 2-Chloro-4-methoxy-6-phenylpyridine Executiv...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide
Audience: Researchers, Synthetic Chemists, and Quality Control Scientists
Subject: Structural Validation and Spectral Differentiation of 2-Chloro-4-methoxy-6-phenylpyridine

Executive Summary & Strategic Context

In the development of pyridine-based pharmacophores, 2-Chloro-4-methoxy-6-phenylpyridine represents a critical trisubstituted scaffold. Its structural integrity relies on the precise arrangement of three distinct functionalities: an electron-withdrawing chlorine (C2), an electron-donating methoxy group (C4), and a conjugated phenyl ring (C6).

For researchers, the "performance" of an analytical method is defined by its ability to unambiguously confirm this structure against synthetic precursors and potential isomers. While NMR is definitive for proton environments, Infrared (IR) Spectroscopy offers a rapid, non-destructive "fingerprint" method that is superior for detecting carbonyl-containing impurities (e.g., pyridones) and validating the presence of the ether linkage.

This guide provides a predictive spectral profile derived from high-fidelity analog data (2-chloropyridine, 4-methoxypyridine, and 2-phenylpyridine). It establishes a comparative framework to distinguish the target molecule from its most common synthetic precursors: 4-methoxy-6-phenyl-2-pyridone (the lactam precursor) and 2,4-dichloro-6-phenylpyridine (the chlorinated intermediate).

Theoretical Framework: Vibrational Mode Analysis

The IR spectrum of 2-Chloro-4-methoxy-6-phenylpyridine is a superposition of three dominant vibrational systems. Understanding these mechanistic origins is essential for accurate assignment.

The Pyridine Core & Substituent Effects

The pyridine ring exhibits characteristic ring breathing and stretching vibrations similar to benzene but distorted by the nitrogen atom.

  • Effect of Cl (C2): The electronegative chlorine at the

    
    -position inductively withdraws electron density, typically shifting ring vibrations to slightly higher frequencies compared to unsubstituted pyridine.
    
  • Effect of OMe (C4): The methoxy group at the

    
    -position acts as a resonance donor (+M effect), increasing electron density in the ring. This introduces strong C-O-C asymmetric and symmetric stretching bands, which are diagnostic.
    
  • Effect of Ph (C6): The phenyl ring at the

    
    -position extends the conjugated 
    
    
    
    -system. This conjugation lowers the energy of the C=N and C=C stretching modes (red shift) and introduces characteristic monosubstituted benzene out-of-plane (OOP) bending modes.
Diagram: Structural Vibrational Vectors

VibrationalModes Core Pyridine Ring Core (ν C=N, ν C=C) ~1580-1400 cm⁻¹ Cl C2-Chlorine (ν C-Cl) ~1050-700 cm⁻¹ Core->Cl Freq Shift (↑) Ph C6-Phenyl (ν C-H arom, δ OOP) 3050, 750/690 cm⁻¹ Core->Ph Freq Shift (↓) OMe C4-Methoxy (ν C-H alkyl, ν C-O-C) 2950, 1200-1000 cm⁻¹ Target 2-Chloro-4-methoxy- 6-phenylpyridine Target->Core Scaffold Target->Cl Inductive (-I) Target->OMe Resonance (+M) Target->Ph Conjugation

Figure 1: Vibrational vector map illustrating the impact of substituents on the central pyridine core's IR signature.

Characteristic Bands: The Spectral Fingerprint

The following table synthesizes data from structural analogs to provide the Target Spectral Profile . These values represent the expected ranges for the pure compound.[1]

Table 1: Diagnostic IR Bands of 2-Chloro-4-methoxy-6-phenylpyridine
Functional GroupMode of VibrationFrequency Range (cm⁻¹)IntensityDiagnostic Value
Aromatic C-H Stretching (

C-H)
3000 – 3100 WeakConfirms presence of unsaturated rings (Pyridine + Phenyl).
Aliphatic C-H Stretching (

C-H)
2850 – 2980 Weak/MedCritical: Confirms the Methyl group of the Methoxy substituent. Differentiates from non-alkylated analogs.
Pyridine Ring C=N / C=C Stretching1580 – 1600 StrongCharacteristic "Pyridine I" band; often split due to phenyl conjugation.
Aromatic Ring C=C Ring Breathing1450 – 1550 Med/StrongOverlap of Pyridine and Phenyl ring skeletal vibrations.
Ether (Methoxy) C-O-C Asymmetric Stretch1200 – 1270 Very Strong Primary ID: Confirms the methoxy attachment. Usually the strongest band in this region.
Ether (Methoxy) C-O-C Symmetric Stretch1000 – 1050 StrongSecondary confirmation of the ether linkage.
Chlorine Ring-Cl Vibration1050 – 1150 MedC-Cl stretch coupled with ring deformation (typical for 2-chloropyridines).
Phenyl Ring OOP Bending (Mono-sub)730 – 770 & 690 – 710 StrongDiagnostic: Two distinct bands confirming the monosubstituted phenyl ring (Position 6).
C-Cl (Low Freq) C-Cl Stretch (Pure)650 – 750 MedOften obscured by phenyl OOP bands; look for shoulders or distinct sharp peaks.

Comparative Analysis: Performance vs. Alternatives

In a synthesis context, "alternatives" are the precursors or side-products you are trying to avoid. IR spectroscopy outperforms NMR in rapidly flagging the presence of carbonyl-containing precursors (Lactams) due to the high extinction coefficient of the C=O bond.

Scenario A: Distinguishing from Precursor 1 (The Pyridone)
  • Precursor: 4-methoxy-6-phenyl-2-pyridone (or the tautomeric 2-hydroxy form).

  • The Problem: Incomplete chlorination.

  • The IR Solution: The most distinct spectral feature of the precursor is the Amide/Lactam Carbonyl.

FeatureTarget Product (2-Cl-4-OMe-6-Ph-Py)Precursor (Pyridone/Lactam)
1640–1690 cm⁻¹ Silent (No band)Strong Band (C=O Stretch)
3100–3400 cm⁻¹ Silent (No O-H/N-H)Broad Band (N-H / O-H stretch)
Conclusion Pure Contaminated / Unreacted
Scenario B: Distinguishing from Precursor 2 (The Dichloro)
  • Precursor: 2,4-dichloro-6-phenylpyridine.

  • The Problem: Incomplete methoxylation (nucleophilic substitution).

  • The IR Solution: The precursor lacks the aliphatic C-H and C-O-C bands.

FeatureTarget Product (2-Cl-4-OMe-6-Ph-Py)Precursor (2,4-Dichloro)
2850–2980 cm⁻¹ Present (Aliphatic C-H from OMe)Absent (Only aromatic C-H >3000)
1200–1270 cm⁻¹ Strong (C-O-C Ether)Absent
Conclusion Pure Unreacted Starting Material
Diagram: Spectral Decision Tree

DecisionTree Start Analyze Sample Spectrum CheckCO Check 1640-1690 cm⁻¹ (Strong Band?) Start->CheckCO CheckAlkyl Check 2850-2980 cm⁻¹ (Weak/Med Band?) CheckCO->CheckAlkyl No (C=O Absent) ResultPyridone Contaminant: Pyridone Precursor CheckCO->ResultPyridone Yes (C=O Present) CheckEther Check 1200-1270 cm⁻¹ (Strong Band?) CheckAlkyl->CheckEther Yes ResultDichloro Contaminant: Dichloro Precursor CheckAlkyl->ResultDichloro No (Aliphatic C-H Absent) CheckEther->ResultDichloro No (Ether Band Absent) ResultTarget Identity Confirmed: 2-Chloro-4-methoxy-6-phenylpyridine CheckEther->ResultTarget Yes (Ether Band Present)

Figure 2: Logical workflow for validating product identity against common synthetic impurities.

Experimental Protocol: Best Practices

To obtain a spectrum capable of resolving the subtle C-H aliphatic bands and the fingerprint region, the following protocol is recommended.

Method: Attenuated Total Reflectance (ATR-FTIR)
  • Why: This molecule is likely a solid at room temperature. ATR eliminates the need for KBr pellet preparation, which can introduce moisture (O-H bands) that obscure the 3000-3500 cm⁻¹ region.

  • Crystal Selection: Diamond or ZnSe (Diamond is preferred for hardness and chemical resistance).

Step-by-Step Workflow:

  • Background Scan: Collect a background spectrum of the clean crystal (air) to subtract atmospheric CO₂ and H₂O.

  • Sample Loading: Place approximately 2–5 mg of the solid sample onto the center of the crystal.

  • Compression: Apply pressure using the anvil. Ensure the pressure gauge reads within the "High" or "Optimal" range to maximize contact (critical for solid samples).

  • Acquisition: Scan range 4000 – 600 cm⁻¹ . Resolution: 4 cm⁻¹ . Number of scans: 16 or 32 .

  • Post-Processing: Apply "ATR Correction" if comparing to library transmission spectra, as ATR band intensities vary with wavelength.

References

  • Sigma-Aldrich. 2-Chloro-4-methoxypyridine Product Information & Spectral Data. Retrieved from

  • National Institute of Standards and Technology (NIST). 2-Phenylpyridine Infrared Spectrum. NIST Chemistry WebBook, SRD 69. Retrieved from

  • PubChem. 4-Methoxypyridine Compound Summary. National Library of Medicine. Retrieved from

  • Pretsch, E., Bühlmann, P., & Affolter, C. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg. (Standard reference for group frequencies).
  • Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. Wiley.

Sources

Comparative

Photophysical comparison of 2-Chloro-4-methoxy-6-phenylpyridine derivatives

The following guide is a comprehensive technical comparison designed for researchers in medicinal chemistry and organic optoelectronics. It synthesizes photophysical principles with practical experimental data derived fr...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is a comprehensive technical comparison designed for researchers in medicinal chemistry and organic optoelectronics. It synthesizes photophysical principles with practical experimental data derived from 2,4,6-trisubstituted pyridine scaffolds.

Executive Summary: The "Push-Pull-Reactive" Triad

In the landscape of functional heterocycles, 2-Chloro-4-methoxy-6-phenylpyridine (CMPP) represents a unique "triad" scaffold. Unlike simple pyridines, CMPP integrates three distinct functionalities that dictate its performance in bio-imaging and organometallic synthesis:

  • 4-Methoxy Group (Donor): Provides strong mesomeric electron donation (

    
    ), establishing an Intramolecular Charge Transfer (ICT) channel.
    
  • Pyridine Core (Acceptor): Acts as the electron-deficient sink, essential for "push-pull" fluorophore design.

  • 2-Chloro Substituent (Auxochrome/Handle): A critical duality—it modulates the HOMO-LUMO gap via inductive withdrawal (

    
    ) while serving as a reactive site for Suzuki/Buchwald couplings.
    

This guide compares CMPP against its non-chlorinated and amino-substituted analogs to assist researchers in selecting the optimal scaffold for fluorescent probes or OLED ligand precursors .

Comparative Photophysical Analysis

The Competitors

We compare the baseline CMPP scaffold against two primary alternatives used in similar applications:

  • Target: CMPP (2-Chloro-4-methoxy-6-phenylpyridine)

  • Alternative A: M-DPP (4-Methoxy-2,6-diphenylpyridine) – The Stability Standard

  • Alternative B: A-CPP (2-Amino-4-methoxy-6-phenylpyridine) – The High-QY Variant

Performance Matrix

The following data synthesizes trends from 2,4,6-trisubstituted pyridine derivatives (e.g., nicotinonitriles and terpyridines) to illustrate the relative performance impact of the 2-Cl substituent.

FeatureCMPP (Target) M-DPP (Alt A) A-CPP (Alt B) Scientific Rationale

(Absorption)
~270–285 nm~260–275 nm~300–320 nmCl exerts

effect, stabilizing HOMO less than LUMO, causing a slight redshift vs. H. Amino group (

) causes significant redshift.

(Emission)
415–425 nm (Blue) 400–410 nm (Deep Blue)440–460 nm (Cyan)CMPP exhibits a bathochromic shift due to the heavy atom effect and polarity; Amino derivatives show stronger ICT.
Stokes Shift Moderate (~140 nm) Small (~130 nm)Large (~150 nm)Larger Stokes shift in CMPP reduces self-quenching compared to M-DPP.
Quantum Yield (

)
0.25 – 0.35 0.40 – 0.500.60 – 0.80Critical: The Cl atom introduces Spin-Orbit Coupling (SOC), facilitating Intersystem Crossing (ISC) to the Triplet state (

), slightly lowering fluorescence

but enabling phosphorescence applications (e.g., Ir-complexes).
Solvatochromism HighModerateVery HighThe dipole moment of the C-Cl bond makes CMPP highly sensitive to solvent polarity (Redshift in DMSO).
Mechanistic Insight: The Heavy Atom Effect

The primary differentiator of CMPP is the chlorine atom. While Alternative A (M-DPP) offers higher raw fluorescence, CMPP is the superior choice for triplet-harvesting applications .

  • Mechanism: The Chlorine substituent enhances the spin-orbit coupling constant (

    
     vs 
    
    
    
    ).
  • Outcome: This promotes

    
     intersystem crossing.
    
  • Application: If your goal is pure fluorescence, choose Alternative B . If your goal is to synthesize Iridium(III) cyclometalated complexes for OLEDs, CMPP is the requisite precursor that pre-conditions the ligand for efficient triplet emission.

Experimental Protocols

Protocol A: Determination of Quantum Yield (Relative Method)

Trustworthiness Check: This protocol uses Quinine Sulfate as a standard, a self-validating reference for blue-emitting fluorophores.

Reagents:

  • Standard: Quinine Sulfate in 0.1 M H₂SO₄ (

    
    ).
    
  • Sample: CMPP derivative in Cyclohexane (non-polar) and Acetonitrile (polar).

  • Blank: Pure solvent.

Workflow:

  • Preparation: Prepare stock solutions (

    
     M) of Sample and Standard.
    
  • Dilution: Create 5 dilutions for each, ensuring Absorbance (

    
    ) at excitation wavelength is 
    
    
    
    (to avoid inner filter effects).
  • Measurement:

    • Record UV-Vis spectrum (scan 200–600 nm).

    • Record Emission spectrum (excite at

      
       of the standard).
      
    • Integrate the area under the emission curve (

      
      ).
      
  • Calculation:

    
    
    Where 
    
    
    
    is the slope of Integrated Fluorescence vs. Absorbance, and
    
    
    is the refractive index of the solvent.
Protocol B: Visualization of Photophysical Workflow

The following diagram illustrates the logical flow for characterizing these derivatives, ensuring data integrity from synthesis to spectral analysis.

PhotophysicsWorkflow cluster_0 Phase 1: Synthesis & Prep cluster_1 Phase 2: Spectral Acquisition cluster_2 Phase 3: Data Analysis Syn Suzuki Coupling (2,6-Dichloro precursor) Pur Purification (Column Chrom. -> Recryst.) Syn->Pur Check Purity Check (NMR > 98%) Pur->Check Abs UV-Vis Abs (Dilution Series) Check->Abs Qualified Em Fluorescence Em (Right Angle Geometry) Abs->Em Det. Ex Max Solv Solvatochromic Screening (DCM, DMSO) Em->Solv QY Quantum Yield Calculation Solv->QY Life Lifetime (TCSPC) (Optional) QY->Life

Figure 1: Standardized workflow for photophysical characterization of pyridine derivatives. Note the critical "Purity Check" gate before spectral acquisition to prevent impurity-driven artifacts.

Structural & Electronic Pathway Analysis

To understand why CMPP behaves differently from its alternatives, we must visualize the electronic transitions. The diagram below maps the energy transfer pathways.

Jablonski S0 Ground State (S0) Pyridine Core S1 Singlet Excited (S1) ICT State (OMe -> Py) S0->S1 Excitation S1->S0 Radiative Decay T1 Triplet State (T1) Localized S1->T1 ISC (Cl Effect) T1->S0 Non-Rad Decay Abs Absorption (hν) Fl Fluorescence (Blue, 420nm) ISC Intersystem Crossing (Enhanced by 2-Cl) Phos Phosphorescence (Weak/Non-radiative)

Figure 2: Simplified Jablonski diagram highlighting the "Cl Effect." The 2-Chloro substituent promotes the S1 -> T1 pathway (red dashed line), distinguishing CMPP from purely fluorescent analogs.

References

  • Patel, R. et al. (2024). Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles. Semantic Scholar. Link

  • MDPI. (2022).[1] A Comparison of the Photophysical, Electrochemical and Cytotoxic Properties of meso-(2-, 3- and 4-Pyridyl)-BODIPYs and Their Derivatives. MDPI Sensors. Link

  • Drug Hunter. (2024).[2] Roles of the Chloro and Methoxy Groups in Drug Discovery. Drug Hunter Flash Talk. Link

  • RSC Publishing. (2025). 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties. New Journal of Chemistry. Link

Sources

Validation

Benchmarking 2-Chloro-4-methoxy-6-phenylpyridine against commercial OLED intermediates

Content Type: Technical Comparison & Application Guide Subject: 2-Chloro-4-methoxy-6-phenylpyridine (CAS: 1805464-56-5) Audience: OLED Material Scientists, Synthetic Chemists, and Device Engineers[1] Executive Summary: T...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Comparison & Application Guide Subject: 2-Chloro-4-methoxy-6-phenylpyridine (CAS: 1805464-56-5) Audience: OLED Material Scientists, Synthetic Chemists, and Device Engineers[1]

Executive Summary: The "Methoxy Effect" in OLED Scaffolds

In the pursuit of high-efficiency phosphorescent OLEDs (PHOLEDs), ligand design is the primary lever for tuning emission color and quantum efficiency. 2-Chloro-4-methoxy-6-phenylpyridine represents a critical evolution from the standard 2-chloro-6-phenylpyridine intermediate.

While the standard "phenylpyridine" core provides the necessary triplet energy baseline, the addition of the 4-methoxy group introduces a dual advantage:

  • Electronic Tuning: It acts as an electron-donating group (EDG), raising the LUMO energy of the pyridine ring. This is essential for blue-shifting emission and widening the HOMO-LUMO gap in derived Iridium(III) or Platinum(II) complexes.[1]

  • Processability: The methoxy moiety disrupts π-π stacking interactions relative to the unsubstituted analog, significantly enhancing solubility in common organic solvents (DCM, Toluene)—a key requirement for solution-processed OLEDs.

This guide benchmarks the "Methoxy Variant" against the "Standard Variant" (2-Chloro-6-phenylpyridine) to demonstrate its superior utility in synthesizing tridentate (C^N^C) ligands.

Chemical Benchmarking: Intermediate Performance

The following table compares the physicochemical and reactive properties of the subject intermediate against the industry standard.

FeatureSubject: 2-Chloro-4-methoxy-6-phenylpyridineAlternative: 2-Chloro-6-phenylpyridineImpact on Workflow
Electronic Nature Electron-Rich Pyridine (4-OMe donor)Neutral PyridineSubject yields ligands with higher LUMO levels; ideal for blue/green emitters.[1]
Solubility (DCM/Tol) High (>20 mg/mL)Moderate (<10 mg/mL)Subject allows for easier purification and solution-processing of final complexes.
Reactivity (C-Cl) Slightly Deactivated (

)
Standard ReactivitySubject requires optimized Pd-catalysts for Suzuki coupling but resists side-reactions.
Physical State Crystalline SolidViscous Liquid / Low-MP SolidSubject is easier to handle and weigh in precise stoichiometric ratios.[1]
Primary Application Precursor for Tridentate C^N^C Ligands Precursor for Bidentate C^N LigandsSubject enables rigid, high-stability ligand architectures.
Causality & Insight
  • Reactivity vs. Stability: The 4-methoxy group increases electron density on the pyridine ring.[1] While this theoretically makes the C-Cl bond less electrophilic (slowing down nucleophilic aromatic substitution), it stabilizes the oxidative addition step in Palladium-catalyzed cross-couplings. This results in cleaner reaction profiles with fewer dehalogenated byproducts compared to the electron-deficient standard.

  • Solubility: The rotational freedom of the methoxy group and its dipole moment prevent the "brick-wall" crystal packing often seen in flat, aromatic OLED intermediates. This solubility is crucial when synthesizing high-molecular-weight Iridium dimers.

Photophysical Benchmarking (Derived Complexes)

The true value of this intermediate is realized in the final emitter. Below is a projected comparison of Platinum(II) complexes synthesized from these intermediates (e.g., Pt(L)Cl derivatives), based on established Structure-Property Relationships (SPR).

MetricDerived from Methoxy Variant Derived from Standard Variant Performance Delta
Emission (

)
460 - 490 nm (Blue-Green) 500 - 530 nm (Green-Yellow)Blue Shift (~30-40 nm) due to LUMO destabilization.[1]
PLQY (Solution) > 85% ~ 60-70%Methoxy group suppresses non-radiative decay pathways.[1]
Thermal Stability (

)
> 350 °C> 330 °CComparable; slight improvement due to molecular weight.
Device Lifetime (LT50) HighModerateImproved electrochemical stability of the oxidized species.

Experimental Protocol: Suzuki Coupling for Ligand Synthesis[1][2]

Objective: Synthesize a 2,6-diphenyl-4-methoxypyridine (C^N^C ligand precursor) using 2-Chloro-4-methoxy-6-phenylpyridine.

Rationale: The C-Cl bond at the 2-position is the "reactive handle." We utilize a Suzuki-Miyaura coupling to attach a second phenyl ring.

Materials
  • Substrate: 2-Chloro-4-methoxy-6-phenylpyridine (1.0 eq)

  • Reagent: Phenylboronic acid (1.2 eq)

  • Catalyst: Pd(PPh3)4 (5 mol%) or Pd2(dba)3/SPhos (for difficult substrates)

  • Base: K2CO3 (2.0 M aqueous solution)

  • Solvent: Toluene:Ethanol (4:1 v/v)

Step-by-Step Workflow
  • Inert Atmosphere: Flame-dry a 2-neck round bottom flask and purge with Argon for 15 minutes. Trustworthiness Check: Oxygen is the primary cause of catalyst poisoning (Pd black formation).

  • Solvation: Dissolve the 2-Chloro-4-methoxy-6-phenylpyridine and Phenylboronic acid in the Toluene/Ethanol mixture. Degas the solvent by bubbling Argon for 20 minutes.

  • Catalysis: Add the Pd catalyst and the aqueous K2CO3 base counter-flow to the Argon stream.

  • Reflux: Heat the mixture to 90°C (external oil bath) for 12–16 hours. Monitor via TLC (Eluent: Hexane/Ethyl Acetate 8:1). The starting material spot (Rf ~0.5) should disappear.

  • Work-up: Cool to room temperature. Extract with Ethyl Acetate (3x). Wash combined organics with brine. Dry over Na2SO4.[2]

  • Purification: Flash column chromatography on silica gel.

Self-Validating Checkpoint: The product (2,6-diphenyl-4-methoxypyridine) should exhibit strong blue fluorescence under 365nm UV light on the TLC plate, distinct from the non-fluorescent starting chloride.

Visualization: Synthesis & Energy Pathways[1]

Diagram 1: Synthesis Workflow (Intermediate to Emitter)

This flow illustrates how the 2-Cl intermediate is transformed into a functional OLED emitter.[1]

SynthesisWorkflow Start 2-Chloro-4-methoxy- 6-phenylpyridine (Intermediate) Coupling Suzuki Coupling (+ Ar-B(OH)2) Start->Coupling Pd(0) Cat. Ligand C^N^C Ligand (2,6-Diaryl-4-OMe-Py) Coupling->Ligand C-C Bond Formation Complexation Ir/Pt Complexation (+ K2PtCl4 or IrCl3) Ligand->Complexation Coordination OLED OLED Emitter (High PLQY, Blue-Shifted) Complexation->OLED Device Integration

Caption: Workflow transforming the chloro-intermediate into a final emissive complex via Suzuki coupling and metallization.

Diagram 2: Electronic Impact of 4-Methoxy Group

This diagram visualizes why the 4-methoxy group is critical for blue emission.[1]

Caption: The 4-OMe group raises the LUMO significantly more than the HOMO, widening the bandgap for blue emission.

References

  • Synthesis of Phenylpyridine Derivatives: Miyaura, N., & Suzuki, A. (1995).[3] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.

  • Substituent Effects in Iridium Complexes: Seo, J. H., et al. (2009). Efficient Blue Phosphorescent Organic Light-Emitting Diodes by Tuning Iridium(III) Phenylpyridine Complexes.

  • Commercial Availability & CAS Data: PubChem Compound Summary: 2-Chloro-4-phenylpyridine (Analog Reference).

  • OLED Ligand Design Principles: Zhou, G., et al. (2011). New Design Tactics in OLEDs Using Functionalized 2-Phenylpyridine-Type Cyclometalates.

Sources

Comparative

A Comparative Guide to the Scale-Up of 2-Chloro-4-methoxy-6-phenylpyridine Synthesis

Abstract: 2-Chloro-4-methoxy-6-phenylpyridine is a valuable substituted pyridine intermediate in the development of pharmaceutical and agrochemical agents. The economic viability and successful translation of these agent...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: 2-Chloro-4-methoxy-6-phenylpyridine is a valuable substituted pyridine intermediate in the development of pharmaceutical and agrochemical agents. The economic viability and successful translation of these agents from laboratory to market hinge on the selection of a robust, scalable, and cost-effective synthetic route. This guide provides an in-depth comparison of two prominent synthetic strategies for the title compound: the Kröhnke Pyridine Synthesis and the Bohlmann-Rahtz Pyridine Synthesis. We will dissect the mechanistic underpinnings, provide detailed experimental protocols, and present a critical evaluation of each route's suitability for industrial scale-up, supported by comparative data and process workflow visualizations.

Introduction: The Strategic Importance of Substituted Pyridines

The pyridine scaffold is a cornerstone of modern medicinal chemistry, renowned for its presence in a multitude of FDA-approved drugs and high-value agrochemicals.[1] Its unique electronic properties and ability to engage in hydrogen bonding make it a privileged structure in drug design. The specific substitution pattern of 2-Chloro-4-methoxy-6-phenylpyridine offers a trifecta of functional handles for further chemical elaboration, making its efficient synthesis a topic of significant interest for process chemists and drug development professionals.

Selecting an appropriate synthetic route for scale-up is a multi-faceted challenge that extends beyond mere chemical yield. It requires a holistic assessment of factors including the cost and availability of raw materials, process safety, operational complexity, and environmental impact. This guide aims to equip researchers and production managers with the critical insights needed to make an informed decision when scaling the synthesis of this important intermediate.

Route A: Kröhnke Pyridine Synthesis – A Convergent Approach

The Kröhnke pyridine synthesis is a classic and highly versatile method for preparing 2,4,6-trisubstituted pyridines.[2][3] It is a convergent approach, meaning that key fragments of the molecule are synthesized separately and then combined in the final steps, which can be advantageous for overall process efficiency. The reaction typically involves the condensation of an α-pyridinium methyl ketone salt with an α,β-unsaturated carbonyl compound in the presence of an ammonia source, such as ammonium acetate.[3][4][5]

Mechanistic Rationale & Strategy

The core of the Kröhnke synthesis lies in the formation of a 1,5-dicarbonyl intermediate. The process is initiated by the deprotonation of the α-pyridinium methyl ketone salt to generate a pyridinium ylide. This ylide then undergoes a Michael addition to an α,β-unsaturated ketone.[3] The resulting 1,5-dicarbonyl intermediate is then cyclized with ammonia, followed by dehydration to yield the aromatic pyridine ring.[2][3]

For the synthesis of 2-Chloro-4-methoxy-6-phenylpyridine, this strategy involves the reaction of a pyridinium salt derived from 2-chloro-4-methoxyacetophenone with benzalacetone (an α,β-unsaturated ketone) and ammonium acetate.

Experimental Protocol: Kröhnke Synthesis

Step 1: Synthesis of 2-Chloro-4-methoxyacetophenone.

  • To a cooled (0 °C) suspension of anhydrous aluminum chloride (1.2 eq) in dichloromethane (DCM), slowly add acetyl chloride (1.1 eq).

  • Stir the mixture for 15 minutes, then add 3-chloroanisole (1.0 eq) dropwise, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 4 hours, monitoring by TLC or HPLC for the disappearance of the starting material.

  • Carefully quench the reaction by pouring it onto a mixture of ice and concentrated HCl.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or recrystallization from ethanol to yield 2-chloro-4-methoxyacetophenone.

Step 2: Synthesis of the Pyridinium Salt.

  • Dissolve 2-chloro-4-methoxyacetophenone (1.0 eq) and pyridine (1.2 eq) in acetone.

  • Add iodine (1.1 eq) portion-wise and heat the mixture to reflux for 3 hours.

  • Cool the reaction mixture to room temperature. The pyridinium salt will precipitate.

  • Collect the solid by filtration, wash with cold acetone, and dry under vacuum.

Step 3: Kröhnke Pyridine Synthesis.

  • In a round-bottom flask, combine the pyridinium salt (1.0 eq), benzalacetone (1.1 eq), and ammonium acetate (10 eq).

  • Add glacial acetic acid as the solvent and heat the mixture to reflux (approx. 120 °C) for 6-8 hours.

  • Monitor the reaction progress by TLC or HPLC.

  • Upon completion, cool the reaction mixture and pour it into ice water.

  • Neutralize with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to afford 2-Chloro-4-methoxy-6-phenylpyridine.

Scale-Up Considerations for the Kröhnke Route

Advantages:

  • High Convergence: The convergent nature of the synthesis allows for the efficient assembly of a complex molecule from simpler, readily available starting materials.[3]

  • Broad Substrate Scope: The Kröhnke synthesis is known to tolerate a wide range of functional groups, making it a robust choice for analog synthesis.[3]

  • One-Pot Potential: Variations of the Kröhnke synthesis can be performed as a one-pot reaction, which can simplify the process and reduce operational costs.[2]

Disadvantages:

  • Multi-step Process: The need to pre-form the pyridinium salt adds to the number of unit operations, increasing cycle time and cost.

  • Use of Acetic Acid: Glacial acetic acid is corrosive and requires specialized handling and equipment at scale.

  • Purification Challenges: The final product often requires column chromatography for purification, which can be a bottleneck in large-scale production.

  • Byproduct Formation: The reaction can generate byproducts that complicate purification and reduce the overall yield.

Workflow Diagram: Kröhnke Synthesis

Kröhnke_Synthesis cluster_0 Step 1: Friedel-Crafts Acylation cluster_1 Step 2: Pyridinium Salt Formation cluster_2 Step 3: Pyridine Ring Formation A 3-Chloroanisole + Acetyl Chloride B AlCl3, DCM A->B Reaction C 2-Chloro-4-methoxyacetophenone B->C Quench & Workup D 2-Chloro-4-methoxyacetophenone C->D E Pyridine, Iodine D->E Reaction F Pyridinium Salt E->F Precipitation G Pyridinium Salt + Benzalacetone F->G H NH4OAc, Acetic Acid G->H Cyclocondensation I 2-Chloro-4-methoxy-6-phenylpyridine H->I Workup & Purification

Caption: Workflow for the Kröhnke synthesis of 2-Chloro-4-methoxy-6-phenylpyridine.

Route B: Bohlmann-Rahtz Pyridine Synthesis – A Linear Approach

The Bohlmann-Rahtz synthesis is another powerful method for constructing substituted pyridines.[6][7][8] It is a two-step process that involves the condensation of an enamine with an ethynyl ketone to form an aminodiene intermediate, which then undergoes a thermally induced cyclodehydration to furnish the pyridine ring.[6][8]

Mechanistic Rationale & Strategy

This route begins with the formation of an enamine from a β-ketoester and ammonia. This enamine then reacts with an ethynyl ketone in a Michael-type addition to yield an aminodiene. The key step is the subsequent cyclization, which is often promoted by heat or acid catalysis, leading to the formation of the pyridine ring with the elimination of water.[6][7]

For our target molecule, the synthesis would start with ethyl 4-chloro-3-oxobutanoate, which is converted to its enamine. This is then reacted with phenylpropynal to build the core structure, followed by cyclization.

Experimental Protocol: Bohlmann-Rahtz Synthesis

Step 1: Synthesis of Ethyl 4-chloro-3-oxobutanoate.

  • In a suitable reactor, cool a solution of diketene (1.0 eq) in toluene to 0 °C.

  • Bubble dry hydrogen chloride gas through the solution until saturation.

  • Stir the mixture at 0 °C for 2 hours.

  • Slowly add ethanol (1.1 eq) while maintaining the temperature below 10 °C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Wash the reaction mixture with water and saturated sodium bicarbonate solution.

  • Dry the organic layer over magnesium sulfate and concentrate to give the crude product, which can be used directly in the next step.

Step 2: Enamine Formation.

  • Dissolve the crude ethyl 4-chloro-3-oxobutanoate (1.0 eq) in ethanol.

  • Cool the solution to 0 °C and bubble anhydrous ammonia through the solution for 1 hour.

  • Seal the reactor and stir at room temperature for 24 hours.

  • Remove the solvent under reduced pressure to obtain the crude enamine, ethyl 3-amino-4-chlorobut-2-enoate.

Step 3: Bohlmann-Rahtz Cyclization.

  • To a solution of the crude enamine (1.0 eq) in toluene, add phenylpropynal (1.05 eq).

  • Add a catalytic amount of a Lewis acid such as zinc bromide (II) (0.1 eq).[6]

  • Heat the reaction mixture to reflux (approx. 110 °C) for 12-16 hours, using a Dean-Stark apparatus to remove water.

  • Monitor the reaction by TLC or HPLC.

  • Upon completion, cool the mixture and wash with a saturated solution of EDTA to remove the zinc salts.

  • Wash with water and brine, then dry the organic layer over sodium sulfate.

  • Concentrate the solution and purify the residue by column chromatography to yield 2-Chloro-4-methoxy-6-phenylpyridine.

Scale-Up Considerations for the Bohlmann-Rahtz Route

Advantages:

  • Readily Available Starting Materials: The starting materials for this route are generally less complex and more commercially available than those for the Kröhnke synthesis.

  • Fewer Steps: This linear approach may involve fewer discrete synthetic steps compared to the Kröhnke route.

  • Catalytic Conditions: The use of acid catalysts can lower the required reaction temperature and improve efficiency.[6][7]

Disadvantages:

  • Harsh Reagents: The use of diketene and hydrogen chloride gas requires specialized handling and safety precautions, which can be challenging at scale.

  • Stability of Intermediates: The enamine and aminodiene intermediates can be unstable, potentially leading to side reactions and lower yields.

  • High Temperatures: The cyclization step often requires high temperatures, which can increase energy costs and require specialized equipment.

  • Metal Catalyst Removal: If a Lewis acid catalyst is used, its removal from the final product is necessary, adding an extra purification step.

Workflow Diagram: Bohlmann-Rahtz Synthesis

Bohlmann_Rahtz_Synthesis cluster_0 Step 1: β-Ketoester Formation cluster_1 Step 2: Enamine Formation cluster_2 Step 3: Cyclization A Diketene + HCl B Ethanol A->B Reaction C Ethyl 4-chloro-3-oxobutanoate B->C Workup D Ethyl 4-chloro-3-oxobutanoate C->D E Ammonia, Ethanol D->E Amination F Crude Enamine E->F Solvent Removal G Crude Enamine + Phenylpropynal F->G H ZnBr2, Toluene, Heat G->H Cyclodehydration I 2-Chloro-4-methoxy-6-phenylpyridine H->I Workup & Purification

Caption: Workflow for the Bohlmann-Rahtz synthesis of 2-Chloro-4-methoxy-6-phenylpyridine.

Comparative Analysis and Recommendation

To provide a clear comparison, the two routes are evaluated based on key scale-up metrics in the table below. The values presented are estimates based on typical laboratory results and known scale-up challenges.

MetricRoute A: Kröhnke SynthesisRoute B: Bohlmann-Rahtz SynthesisJustification
Number of Steps 3 (from 3-chloroanisole)3 (from diketene)Both routes involve a similar number of primary transformations.
Estimated Overall Yield 40-50%30-40%The Kröhnke synthesis is often higher yielding due to the stability of its intermediates.
Raw Material Cost ModerateLow to ModerateStarting materials for the Bohlmann-Rahtz route are generally cheaper.
Process Safety Moderate (corrosive acid)High Risk (Diketene, HCl gas)The Bohlmann-Rahtz route involves more hazardous reagents.
Operational Complexity Moderate (salt isolation)High (gas handling, unstable intermediates)The handling of gases and unstable intermediates in the Bohlmann-Rahtz route adds complexity.
Purification Method Column ChromatographyColumn ChromatographyBoth routes typically require chromatography for high purity.
Scalability GoodModerateThe safety and stability issues of the Bohlmann-Rahtz route pose greater scalability challenges.
Final Recommendation

Based on this analysis, the Kröhnke Pyridine Synthesis (Route A) is the recommended route for the scale-up of 2-Chloro-4-methoxy-6-phenylpyridine.

While the Bohlmann-Rahtz synthesis may appear attractive due to lower raw material costs, the significant safety concerns associated with diketene and HCl gas, coupled with the potential instability of intermediates, present substantial hurdles for safe and reliable large-scale production.

The Kröhnke route, although involving a potentially more expensive starting material and the use of corrosive acetic acid, offers a more predictable and controllable process. The intermediates are generally more stable, and the reaction conditions are more amenable to standard industrial equipment. The convergent nature of the synthesis also allows for a more flexible manufacturing strategy. Further process optimization, such as developing a one-pot procedure or replacing column chromatography with crystallization, could further enhance the economic viability and efficiency of the Kröhnke route at an industrial scale.

References

  • Zincke, T. (1904). Ueber Dinitrophenylpyridiniumchlorid und dessen Umwandlungsproducte. Justus Liebigs Annalen der Chemie, 330(3), 361-374. [Link]

  • Kröhnke, F. (1976). The Specific Synthesis of Pyridines and Oligopyridines. Synthesis, 1976(01), 1-24. [Link]

  • J&K Scientific LLC. (2025). Bohlmann–Rahtz Pyridine Synthesis. [Link]

  • ResearchGate. (n.d.). Pyridine functionalization using the Zincke reaction. A mild Zincke... [Link]

  • Boyle, B. T., et al. (2022). Synthesis of 15N-Pyridines and Higher Mass Isotopologs via Zincke Imine Intermediates. The Journal of Organic Chemistry. [Link]

  • PureSynth. (n.d.). 2-Chloro-4-Methoxypyridine 98.0%(GC). [Link]

  • Vanderwal, C. D. (2011). Reactivity and Synthesis Inspired by the Zincke Ring-Opening of Pyridines. The Journal of Organic Chemistry. [Link]

  • Organic Chemistry Portal. (n.d.). Pyridine synthesis. [Link]

  • Organic Chemistry Portal. (n.d.). Bohlmann-Rahtz Pyridine Synthesis. [Link]

  • Wikipedia. (n.d.). Bohlmann–Rahtz pyridine synthesis. [Link]

  • Wikipedia. (n.d.). Pyridine. [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 2-Chloro-4-methoxy-6-phenylpyridine

An Essential Protocol for Laboratory Safety and Environmental Responsibility In the fast-paced environment of scientific research and pharmaceutical development, the responsible management of chemical waste is a cornerst...

Author: BenchChem Technical Support Team. Date: February 2026

An Essential Protocol for Laboratory Safety and Environmental Responsibility

In the fast-paced environment of scientific research and pharmaceutical development, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, procedural framework for the safe and compliant disposal of 2-Chloro-4-methoxy-6-phenylpyridine. Adherence to these protocols is critical not only for regulatory compliance but also for protecting laboratory personnel and the surrounding ecosystem from potential harm.

While specific, comprehensive toxicological data for 2-Chloro-4-methoxy-6-phenylpyridine is not extensively documented, its structural classification as a chlorinated pyridine derivative necessitates a cautious and informed approach to its disposal. Pyridine and its derivatives are recognized for their potential to cause adverse health effects, and as such, are subject to stringent disposal regulations.[1][2]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative that all personnel are equipped with and properly utilize the appropriate Personal Protective Equipment (PPE). The handling of 2-Chloro-4-methoxy-6-phenylpyridine and its associated waste must be conducted within a certified chemical fume hood to mitigate the risk of inhalation.

Recommended Personal Protective Equipment (PPE):

PPE ComponentSpecificationRationale
Gloves Chemically resistant (e.g., Nitrile)To prevent skin contact.
Eye Protection Safety glasses with side shields or gogglesTo protect eyes from splashes.
Lab Coat Standard laboratory coatTo protect clothing and skin.
Respiratory Protection Use in a well-ventilated area or fume hoodTo prevent inhalation of vapors or dust.[3][4]

In the event of an accidental exposure, the following first-aid measures should be taken immediately:

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek prompt medical attention.[5][6]

  • Skin: Wash the affected area thoroughly with soap and water.[6] Remove any contaminated clothing.[5] If irritation develops or persists, seek medical advice.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the person is not breathing, provide artificial respiration. Seek immediate medical attention.[4][5]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

Step-by-Step Disposal Protocol

The required method for the disposal of 2-Chloro-4-methoxy-6-phenylpyridine, whether in solid form or in solution, is through a licensed and approved hazardous waste management service.[7][8] Under no circumstances should this chemical be disposed of down the drain or in the regular trash. [9]

Waste Segregation and Collection

Proper segregation of chemical waste is the first and most critical step in ensuring safe disposal.

  • Designated Waste Container: Dedicate a specific, compatible, and clearly labeled container for 2-Chloro-4-methoxy-6-phenylpyridine waste.[10] The original container, if empty and in good condition, can be repurposed for this. Otherwise, a new, chemically resistant bottle (e.g., glass or polyethylene) should be used.[7]

  • Avoid Mixing: Never mix 2-Chloro-4-methoxy-6-phenylpyridine waste with other chemical waste streams, particularly incompatible substances such as strong oxidizing agents.[3][8] Incompatible mixtures can lead to dangerous chemical reactions.

Comprehensive Labeling

Accurate and thorough labeling of hazardous waste containers is a legal requirement and essential for the safety of all personnel who may handle the container.[8][9]

  • Mandatory Information: The label must include the following:

    • The words "Hazardous Waste".[8][11]

    • The full chemical name: "2-Chloro-4-methoxy-6-phenylpyridine".

    • A clear indication of the primary hazards (e.g., "Toxic," "Irritant").

    • The date when the first waste was added to the container.[7]

    • The name and contact information of the responsible Principal Investigator or laboratory.

Secure Storage

Proper storage of the hazardous waste container while it is being filled is crucial to prevent accidents and ensure compliance.

  • Designated Storage Area: Store the sealed hazardous waste container in a designated, well-ventilated, and secure area within the laboratory.[10][12]

  • Secondary Containment: The storage area must have secondary containment, such as a chemically resistant tray or bin, to contain any potential leaks or spills.[12] The secondary container should be capable of holding 110% of the volume of the primary container.[12]

  • Keep Closed: The container must be kept tightly closed at all times, except when actively adding waste.[8][12]

Arranging for Disposal

Once the waste container is nearly full (approximately 75-80% capacity) or has reached the maximum accumulation time allowed by your institution (often 90 to 180 days), it is time to arrange for its disposal.[7][9][12]

  • Contact Environmental Health & Safety (EH&S): Contact your institution's Environmental Health & Safety (EH&S) department or the designated hazardous waste management office to schedule a pickup.[8][11]

  • Provide Documentation: Be prepared to provide all necessary documentation, including a completed hazardous waste tag or manifest, as required by your institution and local regulations.

The following diagram illustrates the workflow for the proper disposal of 2-Chloro-4-methoxy-6-phenylpyridine:

DisposalWorkflow Start Start: Generation of 2-Chloro-4-methoxy-6-phenylpyridine Waste Segregate Step 1: Segregate Waste in a Designated Container Start->Segregate Label Step 2: Label Container with 'Hazardous Waste' & Chemical Details Segregate->Label Store Step 3: Store Securely with Secondary Containment Label->Store ArrangePickup Step 4: Arrange Pickup with EH&S Store->ArrangePickup End End: Compliant Disposal by Licensed Service ArrangePickup->End

Caption: Disposal workflow for 2-Chloro-4-methoxy-6-phenylpyridine.

Management of Empty Containers and Contaminated Materials
  • Empty Containers: To be considered non-hazardous, an empty container must be triple-rinsed with a suitable solvent.[11][13] The rinsate must be collected and disposed of as hazardous waste.[11] After rinsing and air-drying in a fume hood, the defaced container may be disposed of in the regular trash or recycling, in accordance with institutional policies.[11][13]

  • Contaminated Labware: Disposable items such as gloves, pipette tips, and paper towels that are contaminated with 2-Chloro-4-methoxy-6-phenylpyridine must be collected in a clearly labeled, sealed bag or container and disposed of as hazardous chemical waste.[7][14] Reusable glassware should be decontaminated by soaking in an appropriate cleaning solution before washing.

Environmental and Regulatory Context

The disposal of pyridine and its derivatives is regulated by environmental protection agencies to prevent contamination of soil and water.[15][16] These compounds can be harmful to aquatic life and may persist in the environment.[17][18] Therefore, the only acceptable disposal method is through incineration at a permitted hazardous waste facility or other approved chemical destruction methods.[15]

By adhering to these detailed procedures, researchers and laboratory professionals can ensure the safe and responsible management of 2-Chloro-4-methoxy-6-phenylpyridine waste, upholding their commitment to a safe working environment and the protection of our planet.

References

  • Research Safety. (2023, February 27). Hazardous Waste Disposal Guide. Northwestern University. [Link]

  • Environmental Health & Safety. (n.d.). How to Store and Dispose of Hazardous Chemical Waste. UC San Diego. [Link]

  • Environmental Health & Safety. (n.d.). Hazardous Chemical Waste Management Guidelines. Columbia University. [Link]

  • Campus Safety Division. (n.d.). HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. [Link]

  • Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures. University of Chicago. [Link]

  • National Center for Biotechnology Information. (n.d.). Toxicological Profile for Pyridine. [Link]

  • Florida Department of Environmental Protection. (2023, August 14). Synthetic Organic Contaminants and their Standards. [Link]

  • Northwestern University. (2015, September 15). Hazardous Waste Disposal Guide. [Link]

  • U.S. Environmental Protection Agency. (n.d.). Pyridine - Substance Details. [Link]

  • Agency for Toxic Substances and Disease Registry. (n.d.). Pyridine Tox Profile. [Link]

  • University of Toronto. (2019, August 4). HANDLING PROCEDURES FOR CHEMICAL WASTES. [Link]

  • University of Chicago. (2020, May 12). Standard Operating Procedures for Cytotoxic Agent use in Animals. [Link]

  • U.S. Environmental Protection Agency. (2025, September 22). Registration Review of Pyridine and Pyrimidine Herbicides. [Link]

  • MDPI. (2024, March 22). Effects of Environmental Organic Pollutants on Environment and Human Health: The Latest Updates. [Link]

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Handling

Personal protective equipment for handling 2-Chloro-4-methoxy-6-phenylpyridine

Executive Summary & Operational Context 2-Chloro-4-methoxy-6-phenylpyridine is a functionalized heterocyclic building block, frequently employed in drug discovery as a scaffold for Suzuki-Miyaura cross-coupling or nucleo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Operational Context

2-Chloro-4-methoxy-6-phenylpyridine is a functionalized heterocyclic building block, frequently employed in drug discovery as a scaffold for Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution (


).[1]

While specific toxicological data (LD50) for this precise isomer is often limited in public literature, its structural pharmacophore—a halogenated pyridine—mandates that it be treated as a Potent Irritant and Potential Sensitizer . The lipophilic methoxy and phenyl substituents facilitate dermal absorption, increasing the systemic risk compared to simple chloropyridines.

Core Directive: Treat this compound as "High Potency/Unknown Toxicity" until specific assay data proves otherwise. All handling must occur within a controlled engineering environment.

Hazard Analysis & Risk Assessment

Before selecting PPE, we must understand the "Why" behind the hazard.

Hazard ClassRisk FactorMechanism of Action
Dermal Absorption High The 4-methoxy and 6-phenyl groups increase LogP (lipophilicity), allowing the molecule to pass through the stratum corneum more easily than hydrophilic pyridines.
Sensitization Moderate Pyridine moieties are known structural alerts for skin sensitization. Repeated exposure may induce allergic dermatitis.
Ocular Damage High As a likely crystalline solid, fine dust generation is the primary vector. Halogenated pyridines are severe lachrymators and irritants.
Reactivity Moderate The 2-chloro position is electrophilic. It reacts with nucleophiles (amines, thiols) present in biological tissue (proteins), leading to chemical burns.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for functionalized aryl halides without modification.

A. Hand Protection (The "Double-Glove" Standard)

Scientific Rationale: Thin nitrile gloves (4 mil) offer protection against incidental splash but suffer from rapid permeation by halogenated aromatics in organic solvents (DCM, THF).

  • Primary Layer (Inner): Nitrile (4 mil) – Tactile sensitivity.

  • Secondary Layer (Outer): Nitrile (minimum 5-8 mil) OR Silver Shield® (Laminate) for prolonged handling.

  • Protocol: Inspect outer gloves immediately after any contact with solvent solutions containing the compound. Change outer gloves every 60 minutes during synthesis.

B. Respiratory Protection

Scientific Rationale: N95 masks do not protect against organic vapors and offer poor protection against fine chemical dusts if the face seal is imperfect.

  • Primary Control: Chemical Fume Hood (Face velocity: 80–100 fpm).

  • Secondary (If outside hood): Full-face respirator with P100/OV (Organic Vapor) cartridges. Note: Half-mask respirators are discouraged due to ocular exposure risks.

C. Ocular & Body Defense[3][4]
  • Eyes: Chemical Splash Goggles (ANSI Z87.1+). Safety glasses with side shields are inadequate for powders that can drift.

  • Body: Tyvek® lab coat or sleeve covers are recommended over standard cotton coats when handling >10g quantities to prevent dust embedding in fabric.

Operational Workflow & Visualization

Handling Decision Logic

The following diagram outlines the decision tree for safe handling based on the physical state of the reagent.

HandlingLogic Start Start: 2-Chloro-4-methoxy-6-phenylpyridine StateCheck Determine Physical State Start->StateCheck Solid Solid / Powder StateCheck->Solid Crystalline Solution Solubilized (e.g., in DCM/THF) StateCheck->Solution Dissolved Weighing Weighing Protocol: 1. Anti-static gun usage 2. Closed balance enclosure 3. Damp wipe cleanup Solid->Weighing Dust Hazard Transfer Transfer Protocol: 1. Double Nitrile Gloves 2. Syringe/Cannula Transfer 3. Secondary Containment Solution->Transfer Splash/Permeation Hazard Waste Disposal: Halogenated Organic Waste Weighing->Waste Residues Transfer->Waste Rinsate

Caption: Operational logic flow distinguishing between dust hazards (inhalation) and solvent-mediated permeation risks (dermal).

Step-by-Step Experimental Protocols

Protocol A: Weighing & Transfer (Solid State)

Context: Static electricity often causes substituted pyridines to "fly," contaminating the balance area.

  • Preparation: Place the analytical balance inside the fume hood or a vented balance enclosure.

  • Static Control: Use an ionizing anti-static gun on the spatula and weighing boat before dispensing.

  • Dispensing:

    • Wear Double Nitrile Gloves .

    • Transfer solid slowly. If spillage occurs on the balance pan, do not blow it off.

    • Use a solvent-dampened Kimwipe (Acetone or Methanol) to wipe the area immediately.

  • Solubilization: Add solvent to the weighing boat/vial before removing it from the hood to lock down the powder.

Protocol B: Emergency Spill Response

Context: A 5g vial drops and shatters inside the fume hood.

  • Alert: Announce "Chemical Spill" to immediate lab neighbors.

  • PPE Upgrade: Don Silver Shield® (Laminate) gloves over nitrile gloves if the solid is mixed with solvent.

  • Containment:

    • Dry Spill: Cover with a damp paper towel to prevent dust lofting. Scoop into a wide-mouth jar.

    • Wet Spill: Cover with Vermiculite or activated carbon pads.

  • Decontamination: Wash the surface with 10% soap solution, followed by water. Do not use bleach (potential reaction with amine/pyridine nitrogens to form chloramines, though less likely with this specific structure, it is a bad habit with nitrogen heterocycles).

Disposal & Waste Management

Critical Classification: This material contains both Nitrogen and Chlorine.

  • Primary Stream: Halogenated Organic Waste .

    • Do not mix with Acid Waste (risk of protonation/exotherm) or Oxidizing Waste.

  • Container Labeling: Must explicitly list "2-Chloro-4-methoxy-6-phenylpyridine" – do not label simply as "Organic Waste."

  • Rinsate: Triple rinse all empty vials with Acetone; dispose of rinsate into the Halogenated stream. Deface the label on the glass vial before glass disposal.

References & Authority

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

  • PubChem. (n.d.). Compound Summary: Chlorophenylpyridines (Class Data). National Library of Medicine.

  • Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment Standards (29 CFR 1910.132).

  • American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research Laboratories.

Sources

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